2-((1-Bromonaphthalen-2-yl)oxy)acetic acid

• CAS: 41791-59-7

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Synthesis of 2-((1-Bromonaphthalen-2-yl)oxy)acetic Acid

Abstract

This technical guide provides a detailed, in-depth exploration of a robust and efficient synthetic pathway for 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid, a key intermediate in pharmaceutical and materials science research. The aryloxyacetic acid moiety is a privileged scaffold in medicinal chemistry, known for its presence in various biologically active compounds.[1] This document moves beyond a simple recitation of steps, offering a causal explanation for experimental choices, detailed mechanistic insights, and a self-validating, step-by-step protocol suitable for implementation by researchers and drug development professionals. The core of this synthesis is a two-step sequence involving a Williamson ether synthesis followed by saponification, a classic yet highly effective strategy for constructing the target molecule.[2][3] Emphasis is placed on safety, process control, and characterization to ensure both high yield and purity.

Strategic Approach: Retrosynthetic Analysis and Pathway Selection

The design of an effective synthesis begins with a logical deconstruction of the target molecule. For 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid, the most prominent disconnection point is the ether linkage, which points directly to the Williamson ether synthesis as the most logical and reliable forward-reaction strategy.[4][5]

The retrosynthetic analysis is as follows:

• Disconnection 1 (C-O Bond): The ether bond connecting the acetic acid moiety to the naphthalene ring is the most logical point of disconnection. This breaks the molecule into a naphthoxide nucleophile and an electrophilic two-carbon synthon.

• Synthetic Equivalents: The naphthoxide is derived from its corresponding phenol, 1-bromo-2-naphthol . The electrophile is an acetic acid derivative with a good leaving group, such as ethyl bromoacetate . The ester is used to prevent the acidic proton of a halo-acetic acid from interfering with the base-mediated reaction.

This analysis leads to a straightforward two-step synthetic plan:

• O-Alkylation: Formation of the ether linkage by reacting 1-bromo-2-naphthol with ethyl bromoacetate in the presence of a strong base.

• Hydrolysis: Conversion of the resulting ethyl ester to the final carboxylic acid product.

This pathway is selected for its high efficiency, use of readily available starting materials, and predictable reaction mechanism, which minimizes the formation of significant byproducts.

Figure 1: Overall retrosynthetic pathway for the target molecule.

Mechanistic Insights: The Chemistry Behind the Synthesis

A thorough understanding of the reaction mechanism is paramount for troubleshooting, optimization, and safe execution. The synthesis proceeds through two distinct, well-understood mechanistic stages.

• Step A: Naphthoxide Formation & Williamson Ether Synthesis (Sₙ2)

  • Deprotonation: The synthesis begins with the deprotonation of the weakly acidic hydroxyl group of 1-bromo-2-naphthol. Sodium hydride (NaH), a powerful, non-nucleophilic base, is the ideal reagent for this task.[6] It irreversibly removes the proton to form the sodium 1-bromo-2-naphthoxide salt and hydrogen gas. This step is critical as it generates the potent nucleophile required for the subsequent reaction. The reaction must be conducted under an inert atmosphere (e.g., nitrogen or argon) as NaH reacts violently with water and can ignite in moist air.[7][8]

  • Nucleophilic Attack: The generated naphthoxide ion then acts as a nucleophile, attacking the electrophilic carbon atom of ethyl bromoacetate. This carbon bears a good leaving group (bromide). The reaction proceeds via a classic bimolecular nucleophilic substitution (Sₙ2) mechanism.[2] This mechanism is favored because the electrophilic carbon is a primary center, which is sterically unhindered, allowing for backside attack by the nucleophile.[5]

• Step B: Ester Hydrolysis (Saponification)

  • Nucleophilic Acyl Substitution: The ethyl ester intermediate is hydrolyzed to the target carboxylic acid using a strong base, typically sodium hydroxide (NaOH), in a process known as saponification. The hydroxide ion attacks the electrophilic carbonyl carbon of the ester, forming a tetrahedral intermediate.

  • Protonation: The intermediate then collapses, expelling the ethoxide ion to form the sodium salt of the carboxylic acid. A final acidification step with a strong acid like hydrochloric acid (HCl) protonates the carboxylate anion to yield the final product, 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid, which typically precipitates from the aqueous solution.

Figure 2: Core reaction mechanism for the two-step synthesis.

Detailed Experimental Protocol

This protocol is designed as a self-validating system. Adherence to these steps, particularly the safety measures, is critical for a successful outcome.

Materials and Reagents

Reagent	CAS Number	Molecular Weight	Purity/Grade
1-Bromo-2-naphthol	573-97-7	223.07 g/mol	>97%
Sodium Hydride (NaH)	7646-69-7	24.00 g/mol	60% dispersion in oil
Ethyl Bromoacetate	105-36-2	167.00 g/mol	>98%
N,N-Dimethylformamide (DMF)	68-12-2	73.09 g/mol	Anhydrous
Sodium Hydroxide (NaOH)	1310-73-2	40.00 g/mol	ACS Reagent Grade
Hydrochloric Acid (HCl)	7647-01-0	36.46 g/mol	2M Aqueous Solution
Ethyl Acetate	141-78-6	88.11 g/mol	ACS Reagent Grade
Hexanes	110-54-3	86.18 g/mol	ACS Reagent Grade

Safety and Handling

• Sodium Hydride (NaH): Highly reactive and flammable.[9] Reacts violently with water to produce flammable hydrogen gas, which can ignite spontaneously.[6] All operations must be conducted in a certified fume hood under an inert atmosphere (N₂ or Ar).[7][8] Use nitrile gloves, a flame-resistant lab coat, and safety glasses with side shields.[7] A Class D fire extinguisher (for combustible metals) must be available.[7]

• 1-Bromo-2-naphthol: Harmful if swallowed and causes skin and eye irritation.[10][11][12] Avoid inhalation of dust.

• Ethyl Bromoacetate: Toxic and a strong lachrymator (tear-inducing agent). Handle exclusively in a fume hood. Avoid contact with skin, eyes, and clothing.

• Solvents: DMF is a potential teratogen. Handle with appropriate personal protective equipment (PPE).

Step-by-Step Synthesis Procedure

Step 1: O-Alkylation to form Ethyl 2-((1-bromonaphthalen-2-yl)oxy)acetate

• Inert Atmosphere Setup: Assemble a three-necked round-bottom flask with a magnetic stir bar, a thermometer, a nitrogen inlet, and a rubber septum. Dry the glassware in an oven and cool under a stream of nitrogen.

• Reagent Addition: To the flask, add 1-bromo-2-naphthol (e.g., 10.0 g, 44.8 mmol, 1.0 eq). Add anhydrous DMF (e.g., 150 mL) via syringe to dissolve the solid.

• Deprotonation: Cool the solution to 0 °C using an ice-water bath. Carefully add sodium hydride (60% dispersion in oil, e.g., 2.15 g, 53.8 mmol, 1.2 eq) portion-wise over 15-20 minutes. Caution: Hydrogen gas evolution will occur. Stir the resulting suspension at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 1 hour until gas evolution ceases, indicating complete formation of the naphthoxide.

• Alkylation: Cool the mixture back to 0 °C. Add ethyl bromoacetate (e.g., 5.5 mL, 49.3 mmol, 1.1 eq) dropwise via syringe over 20 minutes, keeping the internal temperature below 10 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature overnight (approx. 16 hours). Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting naphthol is consumed.

Step 2: Hydrolysis to form 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid

• Quenching: Once the reaction is complete, carefully quench the mixture by slowly adding it to a beaker containing ice-cold water (e.g., 500 mL). This will precipitate the crude ester product.

• Ester Isolation (Optional but Recommended): For highest purity, the intermediate ester can be isolated. Extract the aqueous mixture with ethyl acetate (3 x 150 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude ester.

• Saponification: Dissolve the crude ester in a mixture of ethanol (e.g., 100 mL) and a 2M aqueous solution of NaOH (e.g., 100 mL). Heat the mixture to reflux (approx. 80-90 °C) for 2-4 hours, monitoring by TLC until the ester spot has disappeared.

• Acidification and Precipitation: Cool the reaction mixture to room temperature and then place it in an ice bath. Slowly acidify the solution by adding 2M HCl dropwise with vigorous stirring until the pH is approximately 2-3. A solid precipitate of the target acid will form.

• Purification: Stir the suspension in the ice bath for 30 minutes to ensure complete precipitation. Collect the solid product by vacuum filtration. Wash the filter cake thoroughly with cold deionized water to remove inorganic salts.

• Drying: Dry the purified product in a vacuum oven at 50-60 °C to a constant weight. The final product is typically an off-white to light tan solid.

Figure 3: Step-by-step experimental workflow diagram.

Characterization

The identity and purity of the final product should be confirmed using standard analytical techniques:

• ¹H NMR: Expect characteristic signals for the aromatic protons on the naphthalene ring, a singlet for the methylene (-O-CH₂-) protons, and a broad singlet for the carboxylic acid proton.

• ¹³C NMR: Expect signals corresponding to all unique carbon atoms in the molecule, including the carbonyl carbon of the carboxylic acid.

• FT-IR (ATR): Look for a broad O-H stretch for the carboxylic acid (~2500-3300 cm⁻¹), a sharp C=O stretch (~1700 cm⁻¹), and C-O ether stretches (~1250 cm⁻¹).

• Mass Spectrometry (MS): The molecular ion peak should correspond to the calculated mass of C₁₂H₉BrO₃ (281.11 g/mol ), showing the characteristic isotopic pattern for a monobrominated compound.

Conclusion

The synthesis of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid is reliably achieved through a two-step sequence predicated on the Williamson ether synthesis. This guide outlines a robust protocol that, when executed with the specified safety precautions and procedural care, provides a high-yield pathway to this valuable chemical intermediate. The mechanistic clarity of the reactions involved allows for straightforward monitoring and troubleshooting, making this a dependable method for professionals in research and development.

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An In-depth Technical Guide to 2-((1-Bromonaphthalen-2-yl)oxy)acetic Acid: Synthesis, Characterization, and Potential Applications

This guide provides a comprehensive technical overview of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid, a halogenated naphthalene derivative of interest to researchers in medicinal chemistry and drug development. While this specific molecule is not extensively documented in public literature, this document outlines a robust synthetic pathway, predicts its key chemical and spectral properties based on established principles, and discusses its potential as a scaffold for novel therapeutic agents.

Introduction: The Naphthalene Scaffold in Drug Discovery

Naphthalene, a bicyclic aromatic hydrocarbon, is a privileged scaffold in medicinal chemistry. Its rigid, planar structure and lipophilic nature allow for effective interaction with a variety of biological targets. Naphthalene derivatives have demonstrated a wide spectrum of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[1][2][3] The introduction of an oxy-acetic acid moiety provides a handle for further derivatization and can enhance the pharmacokinetic profile of the molecule. The presence of a bromine atom can further modulate the compound's biological activity and metabolic stability. This guide focuses on the specific regioisomer 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid, providing a foundational understanding for its synthesis and potential exploration.

Physicochemical and Structural Properties

A summary of the known and predicted physicochemical properties of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid is presented in Table 1.

Property	Value	Source
CAS Number	41791-59-7	[4]
Molecular Formula	C₁₂H₉BrO₃	[5]
Molecular Weight	281.11 g/mol
Melting Point	161-162 °C	[4]
Physical Form	Powder	[4]
Predicted XlogP	3.4	[5]
InChIKey	KKZQQUCWIZZKDD-UHFFFAOYSA-N	[4]

Structural Diagram:

Caption: Chemical structure of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid.

Synthesis Pathway

The synthesis of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid can be achieved through a two-step process, commencing with the bromination of 2-naphthol to yield the key intermediate, 1-bromo-2-naphthol. This is followed by a Williamson ether synthesis to introduce the acetic acid moiety.

Workflow Diagram:

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An In-depth Technical Guide to 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid (CAS 41791-59-7)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid, a key chemical intermediate. The document delineates its physicochemical properties, outlines a detailed synthesis protocol for both the target molecule and its crucial precursor, and explores its current and potential applications in organic synthesis and drug discovery. This guide is intended to be a valuable resource for researchers by providing a strong foundation of technical knowledge, practical synthetic methods, and insights into the utility of this compound as a versatile building block.

Introduction

2-((1-Bromonaphthalen-2-yl)oxy)acetic acid, with the CAS number 41791-59-7, is a halogenated aromatic carboxylic acid. Its structure, featuring a brominated naphthalene core linked to an acetic acid moiety via an ether linkage, makes it a valuable intermediate in the synthesis of more complex molecules. The presence of the bromine atom and the carboxylic acid group provides two reactive centers for a variety of chemical transformations, making it an attractive starting material for the construction of diverse molecular architectures, particularly in the pursuit of novel therapeutic agents and functional materials. This guide will delve into the essential technical aspects of this compound, from its fundamental properties to its synthesis and potential applications.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a compound is fundamental for its effective use in research and development. The key properties of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid are summarized in the table below.

Property	Value	Source
CAS Number	41791-59-7	[1]
Molecular Formula	C₁₂H₉BrO₃	[1]
Molecular Weight	281.1 g/mol	[1]
Appearance	White to off-white powder or crystalline solid
Melting Point	161-162 °C	N/A
Solubility	Soluble in many organic solvents	N/A
InChI Key	KKZQQUCWIZZKDD-UHFFFAOYSA-N	[2]

Predicted Spectroscopic Data:

Adduct	m/z
[M+H]⁺	280.98078
[M+Na]⁺	302.96272
[M-H]⁻	278.96622

Data sourced from PubChemLite.[2]

Synthesis and Mechanism

The primary and most efficient method for the synthesis of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid is the Williamson ether synthesis . This well-established reaction involves the nucleophilic substitution of a halide by an alkoxide. In this case, the phenoxide of 1-bromo-2-naphthol reacts with an α-haloacetic acid, typically chloroacetic acid.

Synthesis of the Precursor: 1-Bromo-2-naphthol

The starting material, 1-bromo-2-naphthol, is a critical precursor. It can be synthesized from 2-naphthol via electrophilic aromatic substitution.

Reaction Scheme:

Synthesis of 1-Bromo-2-naphthol.

Experimental Protocol:

• Dissolution: Dissolve 2-naphthol in glacial acetic acid in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel.

• Bromination: Cool the solution in an ice bath. Slowly add a solution of bromine in glacial acetic acid dropwise with continuous stirring. The reaction is exothermic, and the temperature should be maintained below 10°C.

• Reaction Completion: After the addition is complete, allow the reaction mixture to stir at room temperature for several hours until the reaction is complete (monitored by TLC).

• Precipitation and Filtration: Pour the reaction mixture into a beaker containing ice-water. The product, 1-bromo-2-naphthol, will precipitate as a solid.

• Purification: Collect the solid by vacuum filtration, wash thoroughly with cold water to remove any remaining acid, and then recrystallize from a suitable solvent system (e.g., ethanol/water) to obtain the pure product.

Williamson Ether Synthesis of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid

With the precursor in hand, the target molecule can be synthesized.

Reaction Scheme:

Williamson Ether Synthesis.

Experimental Protocol:

• Deprotonation: In a round-bottom flask, dissolve 1-bromo-2-naphthol in an aqueous solution of a strong base, such as sodium hydroxide or potassium hydroxide, to form the corresponding phenoxide.

• Nucleophilic Attack: To this solution, add chloroacetic acid. Heat the mixture to reflux with stirring for several hours. The phenoxide ion will act as a nucleophile, attacking the electrophilic carbon of chloroacetic acid and displacing the chloride ion.

• Work-up: After the reaction is complete, cool the mixture to room temperature.

• Acidification: Acidify the aqueous solution with a mineral acid (e.g., HCl) to a pH of approximately 2. This will protonate the carboxylate to form the carboxylic acid, which will precipitate out of the solution.

• Isolation and Purification: Collect the crude product by vacuum filtration and wash with cold water. The final product can be purified by recrystallization from a suitable solvent, such as ethanol or acetic acid.

Applications in Synthesis and Drug Discovery

2-((1-Bromonaphthalen-2-yl)oxy)acetic acid is a versatile building block with significant potential in several areas of chemical research, particularly in the synthesis of complex organic molecules and in the field of drug discovery.

A Versatile Synthetic Intermediate

The bifunctional nature of this molecule, possessing both a reactive aryl bromide and a carboxylic acid, allows for a wide range of subsequent chemical modifications.

• Suzuki-Miyaura Cross-Coupling: The bromine atom on the naphthalene ring is amenable to palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling. This allows for the introduction of various aryl, heteroaryl, or alkyl groups at this position, enabling the construction of a diverse library of substituted naphthalene derivatives. These derivatives are of interest in materials science and medicinal chemistry.

• Amide and Ester Formation: The carboxylic acid group can be readily converted into a variety of amides and esters. This is a common strategy in drug development to modify the pharmacokinetic properties of a lead compound, such as its solubility, metabolic stability, and cell permeability.

• Heterocycle Synthesis: The carboxylic acid functionality can also serve as a starting point for the synthesis of various heterocyclic systems. For instance, it can be used to form oxadiazoles, thiazoles, and other heterocycles that are prevalent in many biologically active compounds. 2-Naphthol derivatives are known to be valuable precursors for a variety of heterocyclic compounds.[3][4]

Logical Workflow for Derivatization:

Synthetic utility of the title compound.

Potential in Drug Discovery

While specific biological activities for 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid have not been extensively reported, its structural motifs are present in a number of biologically active molecules. This suggests its potential as a scaffold for the development of new therapeutic agents.

• Anti-inflammatory Agents: Naphthalene derivatives are known to possess anti-inflammatory properties. For instance, Naproxen is a well-known nonsteroidal anti-inflammatory drug (NSAID) with a naphthalene core. The structural similarity suggests that derivatives of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid could be explored for their anti-inflammatory potential.

• Anticancer Agents: Certain naphthalene-based compounds have demonstrated cytotoxic activity against various cancer cell lines. The ability to easily diversify the structure of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid makes it an interesting starting point for the synthesis of novel anticancer agents.

• Other Therapeutic Areas: The naphthalene scaffold is found in drugs targeting a wide range of diseases. Therefore, libraries of compounds derived from this intermediate could be screened against various biological targets to identify new lead compounds for different therapeutic indications. The use of bromo-aromatic intermediates is a common strategy in the discovery of new drugs.[5]

Safety and Handling

As with any chemical compound, proper safety precautions should be taken when handling 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid and its precursors.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, gloves, and a lab coat.

• Ventilation: Work in a well-ventilated area, preferably a fume hood, to avoid inhalation of dust or vapors.

• Handling Precursors: Bromine is highly corrosive and toxic. Chloroacetic acid is also corrosive and toxic. Both should be handled with extreme care in a fume hood. Strong bases like sodium hydroxide are corrosive.

• Disposal: Dispose of all chemical waste according to institutional and local regulations.

Conclusion

2-((1-Bromonaphthalen-2-yl)oxy)acetic acid is a valuable and versatile chemical intermediate. Its straightforward synthesis via the Williamson ether reaction and the presence of two key reactive functional groups make it an attractive building block for a wide range of chemical transformations. While its own biological activity is not well-documented, its potential as a scaffold for the synthesis of novel compounds in drug discovery and materials science is significant. This technical guide provides the foundational knowledge and practical protocols to enable researchers to effectively utilize this compound in their synthetic endeavors.

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An In-depth Technical Guide to the Molecular Structure of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-((1-Bromonaphthalen-2-yl)oxy)acetic acid is a synthetic organic compound featuring a naphthalene core, a versatile scaffold in medicinal chemistry known for its wide range of pharmacological activities.[1] The strategic placement of a bromo substituent and an oxyacetic acid moiety on the naphthalene ring system suggests its potential as an intermediate in the synthesis of more complex molecules and as a candidate for biological screening. Naphthalene derivatives, in general, are explored for their diverse therapeutic applications, including antimicrobial and anti-inflammatory properties.[1][2] This guide provides a comprehensive analysis of its molecular structure, physicochemical properties, and a scientifically grounded approach to its synthesis and characterization.

Molecular Structure and Properties

The fundamental characteristics of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid are summarized below, providing a foundational understanding of this molecule.

Property	Value	Source
CAS Number	41791-59-7	[1]
Molecular Formula	C₁₂H₉BrO₃	[3]
Molecular Weight	281.11 g/mol	[4]
Melting Point	161-162 °C	[1]
Physical Form	Powder	[1]
InChI Key	KKZQQUCWIZZKDD-UHFFFAOYSA-N	[1]

The molecular structure consists of a naphthalene ring system substituted at the 1-position with a bromine atom and at the 2-position with an oxyacetic acid group. The presence of the carboxylic acid group imparts acidic properties to the molecule, while the brominated naphthalene core contributes to its lipophilicity.

Caption: 2D structure of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid.

Synthesis and Mechanistic Considerations

The synthesis of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid is logically approached through the Williamson ether synthesis, a robust and widely applied method for preparing ethers.[2][5] This reaction involves the nucleophilic substitution of a halide by an alkoxide. In this specific case, the synthesis proceeds in two conceptual stages: the preparation of the key intermediate, 1-Bromo-2-naphthol, followed by its reaction with a haloacetic acid derivative.

Part 1: Synthesis of 1-Bromo-2-naphthol

The precursor, 1-Bromo-2-naphthol, can be synthesized from 2-naphthol via electrophilic aromatic substitution. Several methods have been reported for the bromination of 2-naphthol.

Method A: Bromination using Bromine in Acetic Acid

A solution of bromine in glacial acetic acid is added to a solution of 2-naphthol in the same solvent. The reaction is typically exothermic.

Method B: Bromination using a Bromide Salt and an Oxidizing Agent

This method offers a potentially milder and more controlled alternative to using elemental bromine. It involves reacting 2-naphthol with a bromide salt, such as potassium bromide, in the presence of an oxidizing agent like hydrogen peroxide in a suitable solvent like acetic acid.[6]

Caption: Williamson ether synthesis of the target molecule.

Spectroscopic Characterization

Predicted ¹H NMR Spectroscopy

The proton NMR spectrum is expected to show distinct signals for the aromatic protons on the naphthalene ring, the methylene protons of the oxyacetic acid group, and the acidic proton of the carboxylic acid. The aromatic region would display a complex splitting pattern due to the various couplings between the naphthalene protons. The methylene protons would likely appear as a singlet, and the carboxylic acid proton would be a broad singlet, the chemical shift of which would be concentration and solvent dependent.

Predicted ¹³C NMR Spectroscopy

The carbon NMR spectrum would show 12 distinct signals corresponding to the 12 carbon atoms in the molecule. The chemical shifts would be characteristic of the aromatic carbons of the naphthalene ring, the methylene carbon, and the carbonyl carbon of the carboxylic acid. The carbon attached to the bromine atom would be shifted to a lower field compared to the other aromatic carbons.

Predicted Infrared (IR) Spectroscopy

The IR spectrum would be characterized by several key absorption bands. A broad O-H stretch from the carboxylic acid would be expected in the region of 2500-3300 cm⁻¹. A sharp C=O stretch from the carbonyl group would appear around 1700-1725 cm⁻¹. The spectrum would also show C-O stretching vibrations for the ether linkage and the carboxylic acid, as well as characteristic C-H and C=C stretching and bending vibrations for the aromatic naphthalene ring.

Predicted Mass Spectrometry

The mass spectrum would show a molecular ion peak (M⁺) and a characteristic M+2 peak of nearly equal intensity, which is indicative of the presence of a single bromine atom. Fragmentation patterns would likely involve the loss of the carboxylic acid group and other fragments from the naphthalene ring system.

Potential Applications and Structure-Activity Relationship Insights

Naphthalene-based carboxylic acids have been investigated for a variety of biological activities. For instance, they are known to act as plant growth regulators. In the context of drug development, the naphthalene scaffold is considered a "privileged structure" due to its ability to interact with multiple biological targets. [1]The introduction of different substituents on the naphthalene ring can modulate its pharmacokinetic and pharmacodynamic properties.

The specific combination of a bromine atom and an oxyacetic acid group in 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid presents opportunities for further chemical modifications. The carboxylic acid can be converted to esters, amides, or other functional groups to explore structure-activity relationships. The bromine atom can participate in cross-coupling reactions to introduce further diversity. These potential modifications make this compound a valuable building block for the synthesis of novel bioactive molecules.

Conclusion

2-((1-Bromonaphthalen-2-yl)oxy)acetic acid is a well-defined organic molecule with a clear synthetic pathway based on established organic reactions. Its structure, characterized by a brominated naphthalene core and a carboxylic acid functionality, makes it an interesting candidate for further investigation in materials science and medicinal chemistry. This guide provides the foundational knowledge for its synthesis, characterization, and potential for future research and development.

References

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An In-Depth Technical Guide to the Spectral Analysis of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid

This guide provides a comprehensive technical overview of the spectral characterization of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid, a key intermediate in various chemical syntheses. Designed for researchers, scientists, and professionals in drug development, this document delves into the theoretical and practical aspects of Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) as they apply to this specific molecule. While experimental data for this compound is not widely published, this guide synthesizes information from analogous structures and predictive models to offer a robust analytical framework.

Molecular Structure and Spectroscopic Overview

2-((1-Bromonaphthalen-2-yl)oxy)acetic acid possesses a unique combination of a substituted naphthalene ring, an ether linkage, and a carboxylic acid moiety. This distinct assembly of functional groups gives rise to a characteristic spectral fingerprint, which can be elucidated through a multi-technique approach.

Chemical Structure:

• Molecular Formula: C₁₂H₉BrO₃

• Molecular Weight: 281.10 g/mol

• Key Features:

  • Aromatic naphthalene core

  • Bromine substituent at the C1 position

  • Oxyacetic acid side chain at the C2 position, consisting of an ether and a carboxylic acid.

An integrated analytical workflow is paramount for the unambiguous identification and characterization of this molecule. The following sections will detail the expected spectral data from NMR, IR, and MS, along with standardized protocols for data acquisition.

Caption: Integrated workflow for the synthesis and spectroscopic characterization of the target molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone of structural elucidation for organic molecules. For 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid, both ¹H and ¹³C NMR will provide detailed information about the molecular framework.

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum is expected to show distinct signals for the aromatic protons of the naphthalene ring, the methylene protons of the oxyacetic acid side chain, and the acidic proton of the carboxyl group.

Proton(s)	Predicted Chemical Shift (δ, ppm)	Multiplicity	Notes
Naphthalene H	7.2 - 8.3	Multiplets	The exact shifts and coupling patterns will depend on the specific proton environment. Protons adjacent to the bromine and oxygen substituents will be most affected.
-O-CH₂-COOH	4.7 - 4.9	Singlet	The methylene protons are adjacent to an oxygen atom and a carbonyl group, leading to a downfield shift.
-COOH	10 - 13	Broad Singlet	The chemical shift of the carboxylic acid proton is highly dependent on solvent and concentration due to hydrogen bonding.

• Causality in Chemical Shifts: The electron-withdrawing effects of the bromine atom and the oxygen of the ether linkage will deshield the adjacent aromatic protons, causing them to resonate at a lower field (higher ppm). The methylene protons are deshielded by the adjacent electronegative oxygen and the carbonyl group.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will reveal the number of unique carbon environments in the molecule.

Carbon(s)	Predicted Chemical Shift (δ, ppm)	Notes
Naphthalene C (aromatic)	110 - 155	The carbon bearing the bromine (C1) will be shifted upfield due to the heavy atom effect. The carbon attached to the oxygen (C2) will be significantly downfield.
-O-C H₂-COOH	65 - 70	This methylene carbon is shifted downfield due to the adjacent oxygen atom.
-C OOH	170 - 180	Carboxylic acid carbons typically resonate in this downfield region.[1]

Experimental Protocol for NMR Data Acquisition

This protocol outlines the standard procedure for obtaining ¹H and ¹³C NMR spectra.

• Sample Preparation:

  • Dissolve 5-10 mg of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).[2] The choice of solvent is critical as it can influence the chemical shifts, particularly of the acidic proton.

  • Transfer the solution to a 5 mm NMR tube.

• Instrument Setup:

  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer onto the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H spectrum.

  • Integrate the signals to determine the relative number of protons.

  • Analyze the multiplicities (singlet, doublet, triplet, etc.) to deduce proton-proton coupling.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum. This will show a single peak for each unique carbon environment.

  • For more detailed structural information, advanced experiments like DEPT (Distortionless Enhancement by Polarization Transfer) can be performed to differentiate between CH, CH₂, and CH₃ groups.

Caption: Workflow for NMR data acquisition and analysis.

Infrared (IR) Spectroscopy

IR spectroscopy is an invaluable tool for identifying the functional groups present in a molecule. The spectrum of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid is expected to show characteristic absorption bands for the carboxylic acid, the aromatic ring, and the ether linkage.

Predicted IR Absorption Bands

Functional Group	Expected Wavenumber (cm⁻¹)	Intensity/Shape	Vibrational Mode
Carboxylic Acid O-H	2500 - 3300	Broad	O-H stretch[1][3]
Aromatic C-H	3000 - 3100	Sharp, Medium	C-H stretch
Carboxylic Acid C=O	1700 - 1725	Strong, Sharp	C=O stretch[1][4]
Aromatic C=C	1450 - 1600	Medium to Weak	C=C stretch in ring
Ether C-O	1200 - 1275	Strong	Asymmetric C-O-C stretch
Naphthalene C-Br	500 - 600	Medium	C-Br stretch

• Expertise in Interpretation: The broadness of the O-H stretch is a hallmark of the hydrogen-bonded dimer structure of carboxylic acids.[3] The position of the C=O stretch can be influenced by conjugation with the aromatic ring, which would typically lower its frequency.[1]

Experimental Protocol for FT-IR Data Acquisition (Solid Sample)

For a solid sample like 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid, the KBr pellet method or the thin solid film method are commonly employed.[5][6]

• Sample Preparation (Thin Film Method):

  • Dissolve a small amount of the solid sample (a few milligrams) in a few drops of a volatile solvent (e.g., methylene chloride or acetone).[5]

  • Drop the solution onto a salt plate (NaCl or KBr).[5]

  • Allow the solvent to evaporate completely, leaving a thin film of the compound on the plate.[5]

• Data Acquisition:

  • Place the salt plate in the sample holder of the FT-IR spectrometer.

  • Acquire a background spectrum of the empty sample compartment.

  • Acquire the sample spectrum. The instrument software will automatically ratio the sample spectrum to the background spectrum to generate the final absorbance or transmittance spectrum.

• Cleaning:

  • Thoroughly clean the salt plates with an appropriate solvent (e.g., acetone) and return them to a desiccator.[5]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition of a molecule. Electrospray ionization (ESI) is a suitable soft ionization technique for this compound, as it is likely to keep the molecule intact.[1][7]

Predicted Mass Spectrum (ESI)

• Molecular Ion: In positive ion mode, the protonated molecule [M+H]⁺ is expected at an m/z of 281.98 (for ⁷⁹Br) and 283.98 (for ⁸¹Br), reflecting the natural isotopic abundance of bromine. In negative ion mode, the deprotonated molecule [M-H]⁻ would be observed at m/z 279.96 (for ⁷⁹Br) and 281.96 (for ⁸¹Br). PubChem predicts an [M-H]⁻ peak at m/z 278.96622.[6]

• Fragmentation: While ESI is a soft ionization technique, some fragmentation can be induced. Common fragmentation pathways for aromatic carboxylic acids include the loss of H₂O, CO, and COOH.[8][9]

  • [M-H - CO₂]⁻: Loss of carbon dioxide from the deprotonated molecule.

  • [M+H - H₂O]⁺: Loss of water from the protonated molecule.

Experimental Protocol for ESI-MS Data Acquisition

• Sample Preparation:

  • Prepare a dilute solution of the sample (typically 0.5-5 µM) in a solvent compatible with ESI, such as a mixture of acetonitrile and water or methanol and water.[8][10]

  • A small amount of an acid (e.g., 0.1% formic acid) is often added to promote protonation for positive ion mode.[8]

• Instrument Setup and Data Acquisition:

  • Infuse the sample solution into the ESI source at a low flow rate (e.g., 5-20 µL/min) using a syringe pump.

  • Apply a high voltage to the ESI needle to generate a fine spray of charged droplets.

  • Optimize the source parameters (e.g., capillary voltage, drying gas flow, and temperature) to achieve a stable signal.

  • Acquire the mass spectrum over a suitable m/z range.

Sources

• 1. Electrospray ionization - Wikipedia [en.wikipedia.org]
• 2. pydio.campus.nd.edu [pydio.campus.nd.edu]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 5. orgchemboulder.com [orgchemboulder.com]
• 6. drawellanalytical.com [drawellanalytical.com]
• 7. Electrospray Ionization - Creative Proteomics [creative-proteomics.com]
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• 10. An Organic Chemist’s Guide to Electrospray Mass Spectrometric Structure Elucidation - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Solubility Profile of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid

Executive Summary

The aqueous solubility of an active pharmaceutical ingredient (API) is a critical determinant of its oral bioavailability and developability. Poor solubility can terminate the progression of otherwise promising drug candidates. This guide provides a comprehensive technical framework for characterizing the solubility profile of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid (CAS: 41791-59-7), a compound of interest in medicinal chemistry. By synthesizing foundational physicochemical principles with robust, field-proven experimental protocols, this document serves as a roadmap for researchers, preformulation scientists, and drug development professionals. We will dissect the molecule's structural attributes to predict its behavior, detail the critical distinction between thermodynamic and kinetic solubility, and provide step-by-step methodologies for their determination in accordance with international regulatory standards. The ultimate objective is to empower scientific teams to generate a comprehensive, reliable, and decision-enabling solubility dataset for this compound.

Introduction to the Molecule and the Importance of Solubility

The Compound: 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid

2-((1-Bromonaphthalen-2-yl)oxy)acetic acid is an aromatic carboxylic acid. Its structure is characterized by a bulky, hydrophobic 1-bromonaphthalene moiety linked via an ether bond to a hydrophilic acetic acid group. This amphiphilic nature is the primary driver of its solubility characteristics.

Key Compound Identifiers:

Property	Value	Source(s)
CAS Number	41791-59-7	[1]
Molecular Formula	C₁₂H₉BrO₃	[1]
Molecular Weight	281.11 g/mol
Physical Form	Powder or crystals

| Melting Point | 161-162 °C | |

The Critical Role of Solubility in Pharmaceutical Sciences

Solubility is the maximum concentration to which a solute can dissolve in a solvent to form a stable, homogenous solution. In drug development, aqueous solubility is a master variable that profoundly influences a drug's journey through the body. It directly impacts:

• Bioavailability: A drug must first dissolve in the gastrointestinal fluids to be absorbed into the bloodstream.

• Formulation Development: The choice of dosage form (e.g., tablet, capsule, solution) and the required excipients are dictated by the API's solubility.

• Dose Proportionality: Predictable absorption across different dose strengths relies on adequate solubility.

• In Vitro Assay Performance: Low solubility can lead to compound precipitation in biological assays, generating unreliable data.[2]

A thorough understanding of a compound's solubility profile is therefore not merely a data-gathering exercise; it is a fundamental prerequisite for successful drug development.

Physicochemical Characterization and Predicted Solubility Behavior

Structural Analysis

The solubility of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid is governed by the interplay between its two key structural features:

• The Hydrophobic Core: The 1-bromonaphthalene group is large, rigid, and non-polar. Bromonaphthalene itself is known to be insoluble in water.[3] This part of the molecule strongly disfavors interaction with water and will dominate the compound's behavior at low pH.

• The Ionizable Group: The carboxylic acid moiety (-COOH) is a weak acid. This group is capable of donating a proton to form a carboxylate anion (-COO⁻).

Predicted pH-Dependent Solubility

The presence of the carboxylic acid group makes the compound's aqueous solubility highly dependent on pH.[4][5] This behavior is governed by the Henderson-Hasselbalch equation and Le Chatelier's principle.[6][7]

• In Acidic Environments (Low pH): At a pH well below the compound's pKa, the carboxylic acid will exist predominantly in its neutral, protonated form (R-COOH). In this state, the hydrophobic character of the bromonaphthalene core dominates, leading to very low aqueous solubility .

• In Basic Environments (High pH): As the pH of the solution rises above the compound's pKa, the equilibrium shifts to favor the deprotonated, anionic form (R-COO⁻).[8][9] This ionized species can form strong ion-dipole interactions with water molecules, dramatically increasing aqueous solubility .

Therefore, we predict a classic pH-solubility curve for a weak acid: minimal solubility in acidic media (e.g., simulated gastric fluid, pH 1.2) and progressively higher solubility in neutral and alkaline media (e.g., simulated intestinal fluid, pH 6.8 and higher).

Foundational Solubility Concepts: Thermodynamic vs. Kinetic

A common point of failure in preformulation studies is the misinterpretation of solubility data. It is crucial to distinguish between two fundamentally different measurements: thermodynamic and kinetic solubility.[10][11]

Thermodynamic (Equilibrium) Solubility

This is the true, "gold standard" measure of solubility. It represents the maximum concentration of a compound that can be dissolved in a solvent when the system is at equilibrium, meaning the rate of dissolution equals the rate of precipitation.[11] It is an intrinsic, material-specific property under defined conditions (e.g., solvent, temperature, pressure). This value is essential for late-stage development and regulatory filings.[12]

Kinetic Solubility

This is a high-throughput measurement typically used in early drug discovery for compound ranking.[2][12] It measures the concentration at which a compound precipitates when a concentrated stock solution (usually in DMSO) is rapidly diluted into an aqueous buffer.[13] The resulting value is often higher than the thermodynamic solubility because it can represent a supersaturated, metastable state.[10][11] While useful for screening, it is highly dependent on the specific experimental protocol (e.g., dilution rate, incubation time).[13]

Caption: Role of Kinetic vs. Thermodynamic Solubility in the Drug Development Pipeline.

Experimental Design for Comprehensive Solubility Profiling

A robust experimental plan requires careful selection of materials and the development of a validated analytical method.

Materials and Reagents

• 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid (high purity solid)

• Potassium Chloride (KCl)

• Hydrochloric Acid (HCl)

• Potassium Phosphate Monobasic (KH₂PO₄)

• Sodium Hydroxide (NaOH)

• HPLC-grade Acetonitrile

• HPLC-grade Water

• Formic Acid or Trifluoroacetic Acid (for mobile phase)

• Dimethyl Sulfoxide (DMSO), analytical grade

• Calibrated pH meter

• Analytical balance

• Orbital shaker with temperature control (37 ± 1 °C)

• HPLC system with UV detector

• Syringe filters (e.g., 0.45 µm PVDF)

Preparation of Buffer Systems (ICH Guideline)

To assess solubility relevant to the human gastrointestinal tract, buffers recommended by the International Council for Harmonisation (ICH) should be used.[14][15]

• pH 1.2: 0.2 M KCl and 0.2 M HCl solution.

• pH 4.5: 0.05 M Potassium Phosphate Monobasic, pH adjusted with NaOH.

• pH 6.8: 0.05 M Potassium Phosphate Monobasic, pH adjusted with NaOH.

• pH 7.4 (Optional but Recommended): Phosphate-Buffered Saline (PBS) to simulate physiological pH.

Analytical Method Development

A validated, stability-indicating HPLC-UV method is required to accurately quantify the concentration of the dissolved compound.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: Isocratic or gradient elution using a mixture of Acetonitrile and acidified water.

• Detection: UV detection at a wavelength of maximum absorbance (λmax), determined by scanning a dilute solution of the compound.

• Validation: The method must be validated for linearity, accuracy, and precision by creating a calibration curve with known concentrations of the compound.

Detailed Experimental Protocols

Protocol 1: Thermodynamic Solubility Determination (Shake-Flask Method)

This protocol is the gold standard for determining equilibrium solubility and is consistent with regulatory expectations.[15][16]

Justification: The shake-flask method ensures that an excess of solid material is present, allowing the solution to reach a true thermodynamic equilibrium over an extended period, providing the most accurate and reliable solubility value.

Caption: Workflow for the Shake-Flask Thermodynamic Solubility Assay.

Step-by-Step Methodology:

• Preparation: Add an excess amount of solid 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid to several glass vials (in triplicate for each pH). An amount that is visibly in excess of what will dissolve (e.g., 2-5 mg/mL) is sufficient.

• Solvent Addition: Add a precise volume (e.g., 2 mL) of each pre-warmed (37 °C) buffer (pH 1.2, 4.5, 6.8) to the corresponding vials.

• Equilibration: Seal the vials and place them in an orbital shaker set to 37 ± 1 °C. Agitate for at least 24 hours. A 48-hour time point is recommended to confirm that equilibrium has been reached (i.e., the concentration does not increase between 24 and 48 hours).

• Sampling: After equilibration, allow the vials to stand for 30 minutes for excess solid to settle. Carefully withdraw an aliquot from the supernatant.

• Filtration: Immediately filter the aliquot through a 0.45 µm syringe filter to remove all undissolved particles. This step is critical to avoid artificially high results.

• Dilution: Dilute the clear filtrate with the HPLC mobile phase to a concentration that is within the linear range of the analytical method's calibration curve.

• Quantification: Analyze the diluted sample via the validated HPLC-UV method.

• pH Verification: Measure the final pH of the solution in the vial to ensure it has not shifted during the experiment.[15][16]

Protocol 2: Kinetic Solubility Determination (Turbidimetric Method)

This method is a rapid, high-throughput approach to estimate solubility.

Justification: This protocol mimics the conditions of high-throughput screening where compounds are introduced from a DMSO stock. It quickly identifies compounds that may precipitate under assay conditions, flagging potential issues early.[2]

Step-by-Step Methodology:

• Stock Solution: Prepare a high-concentration stock solution of the compound in 100% DMSO (e.g., 10 mM).

• Assay Plate: In a 96-well plate, add the desired aqueous buffer (e.g., pH 7.4 PBS) to the wells.

• Serial Dilution: Add a small volume of the DMSO stock to the buffer and perform serial dilutions across the plate to create a range of concentrations.

• Incubation: Shake the plate gently and incubate at room temperature for a set period (e.g., 1-2 hours).

• Detection: Measure the turbidity (light scattering) of each well using a plate reader (nephelometer).

• Determination: The kinetic solubility is defined as the highest concentration at which the turbidity is not significantly different from the buffer-only control.

Data Analysis and Interpretation

Summarizing Quantitative Data

All solubility data should be compiled into a clear, concise table.

Table 1: Thermodynamic Solubility of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid at 37 °C

Buffer pH	Mean Solubility (µg/mL) ± SD	Mean Solubility (µM) ± SD	Qualitative Classification
1.2	(Experimental Data)	(Experimental Data)	(e.g., Poorly Soluble)
4.5	(Experimental Data)	(Experimental Data)	(e.g., Sparingly Soluble)
6.8	(Experimental Data)	(Experimental Data)	(e.g., Soluble)

| 7.4 | (Experimental Data) | (Experimental Data) | (e.g., Freely Soluble) |

The pH-Solubility Profile

Plotting the logarithm of solubility (in µM) against pH provides a visual representation of the compound's behavior. This plot is essential for predicting solubility in different regions of the GI tract and for selecting appropriate formulation strategies.

Caption: The relationship between pH, ionization state, and resulting solubility.

Implications for Drug Development

Biopharmaceutics Classification System (BCS)

The determined solubility data is the first step in classifying the compound under the ICH M9 BCS guidelines.[16][17] A drug substance is considered "Highly Soluble" if its highest therapeutic dose is soluble in 250 mL or less of aqueous media over the pH range of 1.2-6.8.[14][15][18] Based on its structure, 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid will likely exhibit low solubility at pH 1.2 and may not meet the "Highly Soluble" criteria, potentially classifying it as a BCS Class II (Low Solubility, High Permeability) or Class IV (Low Solubility, Low Permeability) compound, pending permeability data.

Formulation Strategies

If the compound is confirmed to have low acidic solubility, several formulation strategies can be explored:

• Salt Formation: Creating a sodium or potassium salt of the carboxylic acid would dramatically improve its dissolution rate and solubility in neutral pH environments.

• Amorphous Solid Dispersions: Dispersing the compound in a polymer matrix can prevent crystallization and maintain a higher energy, more soluble amorphous state.

• Lipid-Based Formulations: For highly lipophilic compounds, formulation in oils and surfactants can improve solubilization in the gut.

Conclusion

This guide has established a comprehensive framework for the rigorous determination of the solubility profile of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid. By anticipating its pH-dependent behavior based on its chemical structure, and by applying standardized, robust protocols such as the shake-flask method, researchers can generate the high-quality data necessary for informed decision-making. A complete understanding of both its thermodynamic and kinetic solubility will de-risk development, guide formulation strategies, and provide a solid foundation for regulatory submissions, ultimately paving the way for the successful advancement of this compound.

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• Reddit. (2021). Does anyone know how pH affects solubility??. [Link]

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• PubMed Central. (2021). ICH Guideline for Biopharmaceutics Classification System-Based Biowaiver (M9): Toward Harmonization in Latin American Countries. [Link]

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An In-depth Technical Guide to the Synthesis of 1-Bromo-2-naphthol from 2-Naphthol

This guide provides a comprehensive overview of the synthesis of 1-bromo-2-naphthol, a valuable building block in organic synthesis and drug development.[1][2] Intended for researchers, scientists, and professionals in the pharmaceutical industry, this document delves into the core chemical principles, compares various synthetic methodologies, and offers detailed, field-proven experimental protocols.

Introduction: The Significance of 1-Bromo-2-naphthol

1-Bromo-2-naphthol is a key intermediate in the synthesis of a wide range of more complex organic molecules, including dyes and pharmaceuticals.[1] Its utility stems from the presence of three key features: the naphthalene core, the nucleophilic hydroxyl group, and the reactive carbon-bromine bond, which allows for further functionalization through reactions like nucleophilic substitution.[1] The strategic placement of the bromine atom at the 1-position, adjacent to the hydroxyl group, offers unique reactivity and steric influence in subsequent synthetic transformations.

The Underlying Chemistry: Electrophilic Aromatic Substitution

The synthesis of 1-bromo-2-naphthol from 2-naphthol is a classic example of an electrophilic aromatic substitution reaction. The hydroxyl group of 2-naphthol is a potent activating group, meaning it increases the electron density of the naphthalene ring system, making it more susceptible to attack by electrophiles. This activation is most pronounced at the ortho and para positions relative to the hydroxyl group.

In the case of 2-naphthol, the position ortho to the hydroxyl group (the 1-position) is the most reactive site for electrophilic attack. This regioselectivity is a consequence of the resonance stabilization of the intermediate carbocation (the sigma complex or arenium ion). Attack at the 1-position allows for the formation of a resonance structure where the positive charge is delocalized onto the oxygen atom of the hydroxyl group, a particularly stable arrangement.

Below is a diagram illustrating the generally accepted mechanism for the bromination of 2-naphthol.

Caption: Mechanism of Electrophilic Bromination of 2-Naphthol.

Synthetic Methodologies: A Comparative Analysis

Several methods have been developed for the synthesis of 1-bromo-2-naphthol. The choice of method often depends on factors such as scale, desired purity, and environmental considerations.

Method	Brominating Agent	Oxidant (if applicable)	Solvent	Typical Yield	Advantages	Disadvantages
Direct Bromination	Molecular Bromine (Br₂)	N/A	Acetic Acid	High	Simple, well-established	Use of hazardous and corrosive bromine, formation of HBr byproduct, potential for over-bromination.
Oxone-Bromide System	Sodium Bromide (NaBr)	Oxone (2KHSO₅·KHSO₄·K₂SO₄)	Solid-state or Ethyl Acetate	Good	Milder conditions, avoids direct handling of Br₂, environmentally friendlier.	Requires grinding of solids, longer reaction times.[3]
Hydrogen Peroxide-Bromide System	Potassium Bromide (KBr) or Sodium Bromide (NaBr)	Hydrogen Peroxide (H₂O₂)	Acetic Acid or other organic solvents	46-90%	Inexpensive reagents, in-situ generation of the electrophile.[4][5]	Yield can be variable depending on conditions, potential for side reactions.[5]

Experimental Protocols

Protocol 1: Direct Bromination with Molecular Bromine

This protocol is adapted from established literature and is suitable for small to medium-scale synthesis.

Materials:

• 2-Naphthol

• Glacial Acetic Acid

• Molecular Bromine (Br₂)

• Tin (mossy)

• Water

Procedure:

• In a round-bottomed flask equipped with a dropping funnel and a reflux condenser, dissolve 2-naphthol in glacial acetic acid.

• Slowly add a solution of bromine in glacial acetic acid through the dropping funnel with gentle shaking. The reaction is exothermic.

• After the addition is complete, add water to the reaction mixture and heat to boiling.

• To reduce any dibrominated byproducts, add mossy tin in portions and continue boiling until the tin dissolves.

• Cool the mixture and filter to remove tin salts.

• Pour the filtrate into cold water to precipitate the crude 1-bromo-2-naphthol.

• Filter the precipitate, wash with cold water, and dry.

• The crude product can be purified by vacuum distillation followed by recrystallization from a mixture of acetic acid and water to yield a white crystalline solid.[6]

Protocol 2: Green Synthesis using Sodium Bromide and Oxone

This method offers a safer and more environmentally benign alternative to using molecular bromine.[3]

Materials:

• 2-Naphthol

• Sodium Bromide (NaBr)

• Oxone

• Ethyl Acetate

• Mortar and Pestle

Procedure:

• In a mortar, combine 2-naphthol, sodium bromide, and oxone.[3]

• Grind the reagents together until a fine powder is formed.[3]

• Transfer the powder to a suitable reaction vessel and stir overnight.[3]

• Extract the crude product with ethyl acetate.[3]

• Filter the ethyl acetate layer and evaporate the solvent to obtain the crude 1-bromo-2-naphthol as a dark brown solid.[3]

• The crude product can be further purified by column chromatography or recrystallization.

Protocol 3: Synthesis using Potassium Bromide and Hydrogen Peroxide

This protocol utilizes readily available and inexpensive reagents for the in-situ generation of the brominating agent.[4][5]

Materials:

• 2-Naphthol

• Potassium Bromide (KBr)

• Acetic Acid

• Hydrogen Peroxide (30% solution)

Procedure:

• In a round-bottom flask, dissolve 2-naphthol and potassium bromide in acetic acid.[4]

• With stirring, add hydrogen peroxide dropwise to the mixture at room temperature (e.g., 20°C).[4]

• Continue stirring for several hours (e.g., 10 hours).[4]

• Cool the reaction mixture in an ice bath or refrigerator to induce crystallization.[4]

• Filter the resulting pale yellow needle-like crystals, wash with cold water, and dry.[4] The yield for this method is reported to be around 82%.[4]

The following diagram outlines a general workflow for the synthesis and purification of 1-bromo-2-naphthol.

Caption: General workflow for the synthesis of 1-bromo-2-naphthol.

Characterization of 1-Bromo-2-naphthol

The successful synthesis of 1-bromo-2-naphthol should be confirmed by analytical techniques.

Property	Value	Source
Molecular Formula	C₁₀H₇BrO	[7]
Molecular Weight	223.07 g/mol	[7][8]
Appearance	Light red powder or pale yellow needle-like crystals	[4][8]
Melting Point	78-81 °C	[9]
Solubility	Soluble in organic solvents like ethanol and ether; less soluble in water.	[1]

Spectroscopic data is crucial for structural confirmation.

• ¹H NMR: The proton NMR spectrum is a key tool for confirming the structure.[8][10]

• FTIR: The infrared spectrum will show characteristic peaks for the O-H stretch of the hydroxyl group and C-H and C=C stretches of the aromatic rings.[7][11]

• Mass Spectrometry: Mass spectrometry will confirm the molecular weight and show the characteristic isotopic pattern for a bromine-containing compound.[8][11]

Safety Considerations

• 2-Naphthol: Harmful if swallowed or inhaled. Causes skin and eye irritation.

• Molecular Bromine: Highly toxic, corrosive, and a strong oxidizing agent. Handle with extreme caution in a well-ventilated fume hood.

• Oxone: An oxidizing agent. Avoid contact with combustible materials.

• Hydrogen Peroxide (30%): Strong oxidizer. Causes severe skin burns and eye damage.

• Acetic Acid: Corrosive. Causes severe skin burns and eye damage.

• 1-Bromo-2-naphthol: Harmful if swallowed. Causes skin and serious eye irritation.

Always wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, when performing these syntheses. All procedures should be carried out in a well-ventilated fume hood.

Conclusion

The synthesis of 1-bromo-2-naphthol from 2-naphthol can be achieved through several effective methods. While direct bromination with molecular bromine is a traditional and high-yielding approach, modern, greener alternatives using bromide salts with oxidizing agents like Oxone or hydrogen peroxide offer significant advantages in terms of safety and environmental impact. The choice of method will depend on the specific requirements of the laboratory and the scale of the synthesis. Careful execution of the experimental protocol and appropriate purification techniques are essential for obtaining a high-purity product, which is critical for its application in research and development, particularly in the pharmaceutical industry.

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Williamson Ether Synthesis of Aryloxyacetic Acids: A Technical Guide for Drug Development Professionals

Introduction

Aryloxyacetic acids and their derivatives are a cornerstone in medicinal chemistry and drug development, serving as pivotal structural motifs in a wide array of therapeutic agents.[1][2] Their applications range from anti-inflammatory and antihypertensive drugs to novel agents targeting complex diseases like Alzheimer's and type 2 diabetes.[1][2][3] This class of compounds is also prominent in the agrochemical industry, forming the basis for many widely used herbicides.[4][5]

The Williamson ether synthesis, a classic yet powerful reaction first reported in 1850, remains the most reliable and versatile method for constructing the core aryl ether linkage of these molecules.[6][7] This guide provides an in-depth technical overview of the Williamson ether synthesis as applied to the preparation of aryloxyacetic acids. It is designed for researchers, scientists, and drug development professionals, offering field-proven insights into the reaction's mechanism, critical parameters, practical execution, and troubleshooting.

Core Principles: The Williamson Ether Synthesis Mechanism

The synthesis of aryloxyacetic acids via the Williamson method is fundamentally a bimolecular nucleophilic substitution (SN2) reaction.[6][7][8][9] The process involves two primary steps:

• Deprotonation of the Phenol: A phenol is treated with a suitable base to deprotonate the acidic hydroxyl group, forming a highly nucleophilic phenoxide anion.[10][11]

• Nucleophilic Attack: The newly formed phenoxide ion then acts as a nucleophile, attacking the electrophilic α-carbon of an α-haloacid (like chloroacetic acid), displacing the halide leaving group to form the aryloxyacetic acid product.[11][12][13]

The overall reaction is typically performed in a single pot, where the phenoxide is generated in situ and immediately reacts with the haloacetic acid salt.[10][14]

Caption: General mechanism for the Williamson ether synthesis of aryloxyacetic acids.

Critical Parameters for Success: A Mechanistic Deep Dive

Optimizing the synthesis of aryloxyacetic acids requires a thorough understanding of the key variables that influence reaction rate, yield, and purity.

Choice of Base

The selection of the base is critical for the initial and most crucial step: the complete deprotonation of the phenol.

• Strong Bases (NaOH, KOH): For phenols, which are significantly more acidic than aliphatic alcohols, strong yet common bases like sodium hydroxide (NaOH) or potassium hydroxide (KOH) are highly effective.[8] They ensure the quantitative formation of the phenoxide anion, maximizing the concentration of the active nucleophile and driving the reaction forward.[10][15] The reaction is often conducted in an aqueous alkaline medium.[4]

• Weaker Bases (K₂CO₃, NaHCO₃): Weaker bases like potassium carbonate can also be used, particularly for more acidic phenols (e.g., those with electron-withdrawing substituents).[8][16] However, for less acidic phenols, a weaker base may result in an unfavorable equilibrium and incomplete deprotonation, leading to low yields.[15]

Solvent System

The solvent plays a multifaceted role, influencing reactant solubility and the nucleophilicity of the phenoxide ion.

• Polar Aprotic Solvents: Solvents like acetonitrile, DMF, and DMSO are often ideal for the Williamson ether synthesis because they effectively solvate the cation (Na⁺ or K⁺) while leaving the phenoxide anion relatively "free" and highly nucleophilic.[7][8] This typically leads to a significant acceleration in the reaction rate.[15]

• Protic Solvents: While aqueous or alcoholic solutions are commonly used for simplicity and cost-effectiveness, protic solvents (like water or ethanol) can form hydrogen bonds with the phenoxide oxygen.[8] This solvation shell can slightly diminish the phenoxide's nucleophilicity, potentially slowing the reaction compared to aprotic systems.[15]

Reaction Temperature and Time

Temperature control is a balancing act between achieving a reasonable reaction rate and minimizing side reactions.

• Kinetics: Typical reaction temperatures range from 50 to 100°C, with reaction times of 1 to 8 hours.[6][7][8] Heating is necessary to provide sufficient activation energy for the SN2 collision.

• Side Reactions: Excessive temperatures can promote undesired pathways. For instance, the hydrolysis of chloroacetic acid to glycolic acid can occur in hot aqueous base, consuming one of the key reagents.[17]

Substrate Considerations

• The Phenol: The electronic nature of substituents on the aromatic ring influences the acidity of the phenol and the nucleophilicity of the resulting phenoxide. Electron-withdrawing groups (e.g., -NO₂, -Cl) increase the phenol's acidity, making deprotonation easier, but decrease the nucleophilicity of the phenoxide. Conversely, electron-donating groups (e.g., -CH₃, -OCH₃) have the opposite effect.

• The α-Haloacid: Chloroacetic acid is the most common and cost-effective choice.[18] Bromoacetic acid is more reactive due to bromide being a better leaving group, but it is also more expensive. The use of α-halo esters followed by a final hydrolysis step is also a viable strategy.[19]

Standard Laboratory Protocol: Synthesis of (4-Methylphenoxy)acetic Acid

This protocol details a representative synthesis adapted from established laboratory procedures.[18]

Objective: To synthesize (4-methylphenoxy)acetic acid from 4-methylphenol (p-cresol) and chloroacetic acid.

Materials:

• 4-methylphenol (p-cresol): 1.0 g

• Chloroacetic acid: 1.5 g

• 30% Sodium Hydroxide (NaOH) solution: 5 mL

• 6M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Diethyl ether

• Deionized water

Procedure:

• Reaction Setup: Accurately weigh ~1.0 g of 4-methylphenol into a 25x100 mm test tube. Carefully add 5 mL of 30% aqueous NaOH, followed by 1.5 g of chloroacetic acid.[18]

• Reaction: Stir the mixture to dissolve the reagents. Gentle warming may be necessary. Clamp the test tube in a hot water bath maintained at 90-100°C for 40 minutes.[18]

• Work-up (Quenching & Extraction): Cool the reaction tube and dilute the mixture with 10 mL of water. Transfer the solution to a separatory funnel. Carefully acidify the solution with 6M HCl until it is acidic to litmus paper.[18] This step protonates the carboxylate and precipitates the crude product.

• Extraction: Extract the aqueous mixture with 15 mL of diethyl ether.[18] Separate the layers, draining the lower aqueous layer.

• Purification (Acid-Base Extraction): Wash the ether layer with 15 mL of water. Next, extract the ether layer with 10 mL of saturated sodium bicarbonate solution.[18] The desired aryloxyacetic acid will move into the basic aqueous layer as its sodium salt, leaving non-acidic impurities behind in the ether.

• Isolation: Carefully re-acidify the bicarbonate layer with 6M HCl. Extensive foaming will occur initially. Continue adding acid until precipitation of the white solid product is complete.[18]

• Final Purification: Collect the solid product by vacuum filtration using a Büchner funnel. Recrystallize the crude product from a minimal amount of hot water to obtain the purified (4-methylphenoxy)acetic acid.[18] The literature melting point is 136-137°C.[18]

Caption: Experimental workflow for the synthesis of an aryloxyacetic acid.

Troubleshooting & Side Reactions

While robust, the Williamson synthesis is not without potential pitfalls. Awareness of common side reactions is key to troubleshooting and optimization.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield	Incomplete Deprotonation: The base may be too weak for the specific phenol, leaving unreacted starting material.[15]	Use a stronger base (e.g., switch from K₂CO₃ to NaOH). Ensure stoichiometry of the base is sufficient.
Side Reactions: The alkylating agent (chloroacetate) may be consumed by hydrolysis in the aqueous base.	Moderate the reaction temperature. Consider using a polar aprotic solvent to minimize hydrolysis.
Impure Product	C-Alkylation: The phenoxide ion is an ambident nucleophile, and alkylation can sometimes occur on the aromatic ring instead of the oxygen.[7][8][16]	This is less common with chloroacetate but can be influenced by solvent. Polar aprotic solvents generally favor the desired O-alkylation.[8]
Unreacted Phenol: Incomplete reaction due to insufficient time, temperature, or base.	Increase reaction time or temperature moderately.[15] Confirm complete deprotonation has occurred. Use acid-base extraction during workup to remove unreacted phenol.

Applications in Drug Development

The aryloxyacetic acid scaffold is a privileged structure in medicinal chemistry due to its favorable physicochemical properties and ability to engage with a variety of biological targets.

• Established Drugs: The core structure is found in numerous commercial drugs, including anti-inflammatory agents and antihypertensives.[1]

• Novel Therapeutics: Recent research continues to leverage this scaffold for developing novel multi-target agents. For example, new aryloxyacetic acid derivatives have been synthesized and investigated as dual agonists for PPARs and inhibitors of FAAH, presenting a potential therapeutic strategy for Alzheimer's disease.[3][20] Other derivatives have been designed as agonists for the free fatty acid receptor 1 (FFA1), a target for treating type 2 diabetes.[2]

The straightforward and scalable nature of the Williamson ether synthesis ensures that this important class of molecules remains readily accessible to drug discovery and development programs.

Conclusion

The Williamson ether synthesis is a time-honored, efficient, and highly adaptable method for the preparation of aryloxyacetic acids. A deep understanding of its SN2 mechanism and the influence of critical parameters—namely the choice of base, solvent, and temperature—is paramount for achieving high yields and purity. By mastering the standard protocol and being cognizant of potential side reactions, researchers in drug development can effectively utilize this reaction to synthesize diverse libraries of aryloxyacetic acid derivatives, paving the way for the discovery of next-generation therapeutics.

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An In-depth Technical Guide to the Potential Derivatives of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid

Prepared for: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The confluence of the aryloxyacetic acid motif and the privileged naphthalene scaffold within "2-((1-Bromonaphthalen-2-yl)oxy)acetic acid" presents a molecule of significant synthetic potential. This guide delineates a strategic exploration of its derivatization, focusing on three primary reactive centers: the carboxylic acid, the aryl bromide, and the naphthalene ring. By leveraging established and robust synthetic methodologies, a diverse library of novel chemical entities can be accessed. These derivatives hold promise for applications in medicinal chemistry, particularly in the development of anti-inflammatory and antimicrobial agents, as well as in materials science. This document provides a comprehensive framework for the synthesis and potential utility of these next-generation compounds, grounded in established chemical principles and supported by peer-reviewed literature.

Introduction: A Scaffold of Promise

The naphthalene moiety, a bicyclic aromatic hydrocarbon, is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in numerous natural products and FDA-approved drugs. Its derivatives exhibit a wide spectrum of biological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties. Similarly, aryloxyacetic acids are a well-established class of compounds with diverse biological activities, notably as peroxisome proliferator-activated receptor (PPAR) agonists and in agrochemical applications.

The core molecule, 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid, uniquely combines these two pharmacologically significant fragments. The strategic placement of a bromine atom and a carboxylic acid group provides orthogonal handles for a wide array of chemical transformations. This guide will systematically explore the synthetic pathways to unlock the potential of this versatile scaffold.

Synthesis of the Core Moiety: 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid

The synthesis of the title compound can be efficiently achieved in a two-step sequence starting from the readily available 2-naphthol.

Step 1: Synthesis of 1-Bromo-2-naphthol

The selective bromination of 2-naphthol at the C1 position is the crucial first step.

• Rationale: Direct bromination of 2-naphthol is highly regioselective for the 1-position due to the activating and ortho-directing effect of the hydroxyl group.

Experimental Protocol: Bromination of 2-Naphthol

• In a round-bottom flask, dissolve 2-naphthol (1 equivalent) in a suitable solvent such as glacial acetic acid or ethanol.

• Cool the solution in an ice bath to 0-5 °C.

• Slowly add a solution of bromine (1 equivalent) in the same solvent dropwise with constant stirring.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into ice-cold water to precipitate the crude product.

• Filter the solid, wash thoroughly with water to remove any acid residue, and dry.

• Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to yield pure 1-bromo-2-naphthol.[1][2][3][4]

Step 2: Synthesis of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid via Williamson Ether Synthesis

This classic ether synthesis method is ideal for coupling the phenoxide of 1-bromo-2-naphthol with an acetic acid synthon.

• Rationale: The Williamson ether synthesis is a robust and high-yielding reaction for forming ethers from an alkoxide and a primary alkyl halide. The phenolic proton of 1-bromo-2-naphthol is sufficiently acidic to be deprotonated by a moderately strong base like sodium hydroxide to form the nucleophilic naphthoxide. This then attacks the electrophilic carbon of ethyl bromoacetate in an SN2 reaction. Subsequent hydrolysis of the ester yields the desired carboxylic acid.[5][6][7][8]

Experimental Protocol: Williamson Ether Synthesis and Hydrolysis

• To a solution of 1-bromo-2-naphthol (1 equivalent) in a suitable solvent like ethanol or acetone, add a strong base such as sodium hydroxide or potassium carbonate (1.1 equivalents).

• Heat the mixture to reflux for 1 hour to ensure complete formation of the sodium 1-bromo-2-naphthoxide.

• To the refluxing solution, add ethyl bromoacetate (1.1 equivalents) dropwise.

• Continue to reflux the reaction mixture for 4-6 hours, monitoring by TLC.

• After the reaction is complete, cool the mixture to room temperature and remove the solvent under reduced pressure.

• Dissolve the residue in water and extract with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to obtain the crude ethyl 2-((1-bromonaphthalen-2-yl)oxy)acetate.

• For hydrolysis, dissolve the crude ester in a mixture of ethanol and aqueous sodium hydroxide solution (e.g., 2M NaOH).

• Stir the mixture at room temperature or gently heat until the hydrolysis is complete (monitored by TLC).

• Cool the reaction mixture and acidify with dilute hydrochloric acid (e.g., 2M HCl) to precipitate the carboxylic acid.

• Filter the solid, wash with cold water, and dry to afford 2-((1-bromonaphthalen-2-yl)oxy)acetic acid.

Caption: Synthetic pathway to the core molecule.

Derivatization Strategies

The structure of 2-((1-bromonaphthalen-2-yl)oxy)acetic acid offers three distinct points for chemical modification, allowing for the generation of a wide array of derivatives.

Caption: Reactive sites for derivatization.

Derivatives of the Carboxylic Acid Moiety

The carboxylic acid functional group is a versatile handle for the synthesis of amides, esters, and various heterocyclic compounds.

3.1.1. Amide and Ester Derivatives

• Rationale: Conversion of the carboxylic acid to amides and esters can modulate the compound's physicochemical properties, such as solubility, lipophilicity, and metabolic stability. This is a common strategy in drug design to improve pharmacokinetic profiles.

Experimental Protocol: Amide Synthesis

• Suspend 2-((1-bromonaphthalen-2-yl)oxy)acetic acid (1 equivalent) in a dry aprotic solvent like dichloromethane (DCM) or N,N-dimethylformamide (DMF).

• Add a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (HATU) (1.1 equivalents) and a base like triethylamine or N,N-diisopropylethylamine (DIPEA) (1.2 equivalents).

• Stir the mixture at 0 °C for 15-20 minutes.

• Add the desired primary or secondary amine (1.1 equivalents) and allow the reaction to warm to room temperature and stir overnight.

• Filter off any solid byproducts and concentrate the filtrate.

• Purify the crude product by column chromatography on silica gel.

3.1.2. Hydrazide and Hydrazone Derivatives

• Rationale: Acid hydrazides are key intermediates for the synthesis of many biologically active compounds. They can be readily converted to hydrazones, which are known to possess antimicrobial and anticonvulsant activities.[9][10]

Experimental Protocol: Hydrazide-Hydrazone Synthesis

• Hydrazide formation: Reflux a solution of the corresponding ester (e.g., ethyl 2-((1-bromonaphthalen-2-yl)oxy)acetate) with an excess of hydrazine hydrate in ethanol for 6-8 hours. The product, 2-((1-bromonaphthalen-2-yl)oxy)acetohydrazide, will often precipitate upon cooling and can be collected by filtration.[11]

• Hydrazone formation: Dissolve the synthesized hydrazide (1 equivalent) in ethanol and add a catalytic amount of glacial acetic acid. Add the desired aromatic or heteroaromatic aldehyde (1 equivalent) and reflux the mixture for 3-4 hours. The hydrazone derivative typically precipitates upon cooling.[7]

3.1.3. Heterocyclic Derivatives: Oxadiazoles, Thiadiazoles, and Thiazolidinones

• Rationale: The incorporation of five-membered heterocyclic rings like oxadiazoles, thiadiazoles, and thiazolidinones is a well-established strategy in medicinal chemistry to enhance biological activity. These rings can act as bioisosteres for amide and ester groups and can participate in hydrogen bonding interactions with biological targets.[4]

Experimental Protocol: 1,3,4-Oxadiazole Synthesis

• To a solution of 2-((1-bromonaphthalen-2-yl)oxy)acetohydrazide (1 equivalent) and an aromatic carboxylic acid (1 equivalent) in phosphorus oxychloride, reflux the mixture for 5-7 hours.

• Cool the reaction mixture and carefully pour it onto crushed ice.

• Neutralize with a suitable base (e.g., sodium bicarbonate solution) to precipitate the crude product.

• Filter, wash with water, and purify by recrystallization.

Experimental Protocol: 1,3,4-Thiadiazole Synthesis

• Reflux a mixture of 2-((1-bromonaphthalen-2-yl)oxy)acetic acid (1 equivalent) and thiosemicarbazide (1.1 equivalents) in the presence of a dehydrating agent like concentrated sulfuric acid or phosphorus oxychloride for 3-5 hours.

• Cool the mixture and pour it into ice water.

• The precipitated solid is filtered, washed, and recrystallized.

Experimental Protocol: Thiazolidinone Synthesis

• Thiosemicarbazone formation: First, convert the hydrazide to a thiosemicarbazide by reacting it with an isothiocyanate. Alternatively, react the acid with thiosemicarbazide to form an acylthiosemicarbazide.

• Cyclization: Reflux the acylthiosemicarbazide (1 equivalent) with ethyl bromoacetate (1.1 equivalents) and anhydrous sodium acetate in absolute ethanol for 6-8 hours.[1][3]

• Pour the cooled reaction mixture into ice water to precipitate the 4-thiazolidinone derivative.

Caption: Derivatization pathways from the carboxylic acid moiety.

Derivatives via Modification of the Aryl Bromide

The bromine atom on the naphthalene ring is an excellent handle for palladium-catalyzed cross-coupling reactions, enabling the formation of new carbon-carbon and carbon-nitrogen bonds.

3.2.1. Suzuki-Miyaura Coupling

• Rationale: The Suzuki-Miyaura reaction is a powerful and versatile method for forming C-C bonds by coupling an organoboron compound with an organic halide. This allows for the introduction of a wide variety of aryl, heteroaryl, or vinyl substituents at the 1-position of the naphthalene ring, significantly expanding the chemical space.[8]

Experimental Protocol: Suzuki-Miyaura Coupling

• In a reaction vessel, combine 2-((1-bromonaphthalen-2-yl)oxy)acetic acid (or its corresponding ester for better solubility) (1 equivalent), the desired boronic acid or boronate ester (1.2 equivalents), a palladium catalyst such as Pd(PPh₃)₄ or Pd(dppf)Cl₂ (2-5 mol%), and a base (e.g., K₂CO₃, Cs₂CO₃) (2-3 equivalents).

• Add a degassed solvent system, typically a mixture of an organic solvent (e.g., toluene, dioxane, or DMF) and water.

• Heat the mixture under an inert atmosphere (e.g., nitrogen or argon) at 80-110 °C for 12-24 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool the reaction, dilute with water, and extract with an organic solvent.

• Wash the organic layer, dry, and concentrate.

• Purify the product by column chromatography. If the ester was used, it can be hydrolyzed to the carboxylic acid as previously described.

3.2.2. Buchwald-Hartwig Amination

• Rationale: This reaction enables the formation of C-N bonds, allowing for the introduction of primary or secondary amines at the 1-position. The resulting arylamines are important pharmacophores in many drug molecules.

Experimental Protocol: Buchwald-Hartwig Amination

• Charge a reaction vessel with the aryl bromide (1 equivalent), a palladium precatalyst (e.g., Pd₂(dba)₃), a suitable phosphine ligand (e.g., Xantphos, SPhos), and a strong, non-nucleophilic base (e.g., NaOtBu, K₃PO₄).

• Add the amine (1.2 equivalents) and a dry, degassed solvent such as toluene or dioxane.

• Heat the mixture under an inert atmosphere at 80-120 °C until the starting material is consumed.

• Cool the reaction, quench with water, and extract with an organic solvent.

• Purify the product by column chromatography.

3.2.3. Heck Reaction

• Rationale: The Heck reaction couples the aryl bromide with an alkene, introducing a vinyl substituent. This can be a precursor for further functionalization or can itself be a desirable structural motif.

Experimental Protocol: Heck Reaction

• Combine the aryl bromide (1 equivalent), an alkene (e.g., styrene, an acrylate) (1.5 equivalents), a palladium source (e.g., Pd(OAc)₂), a phosphine ligand (e.g., P(o-tolyl)₃), and a base (e.g., Et₃N) in a suitable solvent like DMF or acetonitrile.

• Heat the mixture under an inert atmosphere at 80-120 °C.

• After completion, cool the reaction, filter off the salt, and concentrate the solvent.

• Purify the residue by column chromatography.

Caption: Palladium-catalyzed cross-coupling derivatizations.

Potential Applications and Future Directions

The derivatization of 2-((1-bromonaphthalen-2-yl)oxy)acetic acid opens avenues to a wide range of novel compounds with potential applications in several fields:

• Medicinal Chemistry:

  • Anti-inflammatory Agents: The core structure is related to naphthalene-based NSAIDs. Derivatives, particularly amides and esters, could be explored as novel anti-inflammatory drugs with potentially improved gastrointestinal safety profiles.

  • Antimicrobial Agents: The incorporation of hydrazone, thiadiazole, and thiazolidinone moieties is a known strategy to impart antibacterial and antifungal activity.

  • Enzyme Inhibitors: The naphthalene scaffold is present in various enzyme inhibitors. The synthesized derivatives could be screened against a panel of enzymes, such as cyclooxygenases (COX-1/COX-2), lipoxygenases, or kinases.

• Materials Science:

  • Naphthalene derivatives are known for their unique photophysical properties. Arylated and vinylated derivatives synthesized via cross-coupling reactions could be investigated as organic light-emitting diode (OLED) materials, fluorescent probes, or components in other advanced materials.

Future work should focus on the synthesis of a diverse library of these derivatives followed by systematic screening for biological activity and material properties. Structure-activity relationship (SAR) studies will be crucial in identifying key structural features responsible for desired activities and in guiding the design of more potent and selective compounds.

References

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Protocols & Analytical Methods

Application Notes & Protocols: Investigating the Biological Activity of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

The naphthalene scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide array of biological activities, including anticancer and anti-inflammatory properties.[1][2][3] This document introduces 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid , a novel compound whose biological potential remains largely unexplored. Drawing upon the established activities of structurally related naphthalene-based acetic acids, we present a comprehensive guide for the systematic investigation of this compound's bioactivity.[4][5] This guide is designed to provide researchers with a robust framework, from initial cytotoxicity screening to the elucidation of potential mechanisms of action, such as apoptosis induction and anti-inflammatory effects. The protocols herein are grounded in established methodologies and include critical insights into experimental design, data interpretation, and quality control to ensure the generation of reliable and reproducible results.

Rationale for Investigation: A Privileged Scaffold

The therapeutic potential of naphthalene derivatives is well-documented. These compounds have been reported as potent inhibitors of various enzymes and modulators of critical signaling pathways involved in pathology.[1] For instance, derivatives of α-naphthalene acetic acid have demonstrated significant anticancer activity against malignant glioma cell lines.[4] Furthermore, the introduction of a halogen, such as bromine, can significantly modulate a molecule's pharmacokinetic and pharmacodynamic properties, often enhancing its potency. Given that 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid combines the naphthalene core, an oxyacetic acid side chain, and a bromine substituent, it represents a compelling candidate for biological screening.

This guide proposes a tiered investigational workflow to systematically characterize its potential as a novel therapeutic agent. We will focus on two primary areas of high potential: Anticancer and Anti-inflammatory activities.

Proposed Investigational Workflow

A systematic, multi-stage approach is essential to efficiently screen and characterize a novel compound. The workflow begins with broad cytotoxicity screening against a panel of cancer cell lines. Positive hits then trigger more in-depth mechanistic studies to understand how the compound exerts its effects. A parallel path investigates its potential to modulate inflammatory responses.

Caption: Investigational workflow for 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid.

Assessment of Anticancer Activity

The initial and most critical step in evaluating a novel compound for anticancer potential is to determine its effect on cancer cell viability and proliferation.[6][7][8]

Protocol 3.1: Cell Viability Assessment using the MTT Assay

The MTT assay is a robust and widely used colorimetric method to measure cellular metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[9][10] The principle is based on the reduction of the yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) by mitochondrial dehydrogenases in living cells to form an insoluble purple formazan product.[9][11]

Materials:

• Human cancer cell lines (e.g., MDA-MB-231 breast cancer, A549 lung cancer, U-87 glioblastoma).

• Appropriate cell culture medium (e.g., DMEM, RPMI-1640) with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid (stock solution in DMSO).

• MTT (Thiazolyl Blue Tetrazolium Bromide) solution: 5 mg/mL in sterile PBS.

• Solubilization solution: DMSO or a solution of 40% DMF, 16% SDS, 2% acetic acid in water.[12][13]

• 96-well cell culture plates.

• Microplate reader.

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well in 100 µL of medium) and incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compound in culture medium. The final DMSO concentration should not exceed 0.5% to avoid solvent-induced toxicity.[9] Remove the old medium and add 100 µL of the medium containing various concentrations of the compound.

  • Expertise Note: A wide concentration range (e.g., 0.1 µM to 100 µM) is recommended for the initial screen to determine the compound's potency range.

• Controls (Crucial for Data Validity):

  • Vehicle Control: Cells treated with medium containing the same concentration of DMSO used for the test compound. This is your 100% viability control.

  • Positive Control: Cells treated with a known cytotoxic drug (e.g., Doxorubicin).

  • Blank Control: Wells containing medium only (no cells) to measure background absorbance.

• Incubation: Incubate the plate for 48 or 72 hours at 37°C, 5% CO₂.

• MTT Addition: After incubation, add 10 µL of the 5 mg/mL MTT solution to each well and incubate for 3-4 hours at 37°C.[10] During this time, viable cells will reduce the MTT to purple formazan crystals.

• Formazan Solubilization: Carefully remove the culture medium without disturbing the crystals. Add 100 µL of the solubilization solution to each well.[11]

  • Trustworthiness Note: Ensure complete dissolution of the formazan crystals by gently mixing on an orbital shaker for 15 minutes. Incomplete dissolution is a common source of error.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.[9]

• Data Analysis:

  • Subtract the average absorbance of the blank control from all other readings.

  • Calculate the percentage of cell viability using the formula: (Absorbance of Treated Cells / Absorbance of Vehicle Control) * 100.

  • Plot the percentage of cell viability against the compound concentration and determine the half-maximal inhibitory concentration (IC₅₀) using non-linear regression analysis.

Data Presentation: Summarizing Cytotoxicity

Results should be summarized in a clear, tabular format. This allows for a quick comparison of the compound's potency across different cancer types.

Cell Line	Cancer Type	IC₅₀ (µM) after 48h	Selectivity Index (SI)
MDA-MB-231	Breast Adenocarcinoma	Hypothetical Value	Hypothetical Value
A549	Lung Carcinoma	Hypothetical Value	Hypothetical Value
U-87 MG	Glioblastoma	Hypothetical Value	Hypothetical Value
HEK293	Normal Kidney	Hypothetical Value	N/A
Selectivity Index (SI) = IC₅₀ in normal cells / IC₅₀ in cancer cells. A higher SI value indicates greater cancer-selective toxicity.

Elucidation of the Mechanism of Action

If the compound demonstrates significant cytotoxicity (typically an IC₅₀ value below 20-30 µM), the next logical step is to investigate how it kills cancer cells. Common mechanisms for anticancer agents include inducing programmed cell death (apoptosis) or causing cell cycle arrest.[14]

Protocol 4.1: Cell Cycle Analysis via Propidium Iodide Staining

This method uses the fluorescent dye propidium iodide (PI) to stain cellular DNA. The amount of fluorescence is directly proportional to the amount of DNA. By analyzing a population of cells with flow cytometry, we can quantify the percentage of cells in each phase of the cell cycle (G0/G1, S, and G2/M).[15][16]

Procedure:

• Cell Treatment: Seed cells in 6-well plates and treat with the test compound at its IC₅₀ and 2x IC₅₀ concentrations for 24 hours.

• Cell Harvesting: Collect both floating (potentially apoptotic) and adherent cells. Use trypsin to detach adherent cells. Combine all cells and centrifuge.

• Fixation: Wash the cell pellet with ice-cold PBS. While gently vortexing, add cold 70% ethanol dropwise to fix the cells. This permeabilizes the cell membrane. Incubate at -20°C for at least 2 hours (or overnight).[10][16]

• Staining: Centrifuge the fixed cells, discard the ethanol, and wash with PBS. Resuspend the cell pellet in a staining solution containing PI (e.g., 50 µg/mL) and RNase A (e.g., 100 µg/mL).

  • Expertise Note: RNase A is critical to degrade any double-stranded RNA, ensuring that PI only stains DNA for accurate cell cycle analysis.

• Flow Cytometry: Incubate in the dark for 30 minutes at room temperature. Analyze the samples on a flow cytometer.

• Data Analysis: Generate a DNA content histogram. The software will gate the cell populations and calculate the percentage of cells in the G0/G1, S, and G2/M phases. An accumulation of cells in a specific phase suggests cell cycle arrest.

Protocol 4.2: Apoptosis Detection via Annexin V/PI Staining

This is a standard flow cytometry-based assay to distinguish between viable, early apoptotic, late apoptotic, and necrotic cells.[17] In early apoptosis, a phospholipid called phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V is a protein that has a high affinity for PS and, when conjugated to a fluorochrome (like FITC), can identify these early apoptotic cells. PI is used as a viability dye, as it can only enter cells with compromised membranes (late apoptotic or necrotic cells).[14]

Procedure:

• Cell Treatment: Treat cells with the test compound at its IC₅₀ concentration for a relevant time period (e.g., 24 or 48 hours).

• Cell Harvesting: Collect all cells (adherent and floating) and wash with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and PI according to the manufacturer's protocol.[10][16]

• Incubation: Incubate in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the cells immediately by flow cytometry.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Hypothetical Signaling Pathway for Apoptosis Induction

Should the compound induce apoptosis, it likely modulates key signaling pathways. A common mechanism involves the activation of caspases, a family of proteases that execute the apoptotic program. This can be investigated using Western blotting for key proteins like cleaved Caspase-3 and cleaved PARP.

Caption: Hypothetical apoptotic pathway modulated by the test compound.

Investigation of Anti-inflammatory Potential

Chronic inflammation is implicated in numerous diseases, making the discovery of new anti-inflammatory agents a key research area.[18] A standard cellular model for this is the use of murine macrophage cells (e.g., RAW 264.7) stimulated with lipopolysaccharide (LPS), a component of Gram-negative bacteria that induces a strong inflammatory response.[19]

Protocol 5.1: Nitric Oxide (NO) Production Assay (Griess Assay)

Nitric oxide is a key inflammatory mediator produced by the enzyme inducible nitric oxide synthase (iNOS) in macrophages upon stimulation.[20] Its production can be indirectly measured by quantifying nitrite (a stable metabolite of NO) in the cell culture supernatant using the Griess reagent.[18][19]

Procedure:

• Cytotoxicity Check: First, perform an MTT assay on RAW 264.7 cells to determine the non-toxic concentration range of the test compound. Subsequent experiments must use non-cytotoxic concentrations.

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate (e.g., 5 x 10⁴ cells/well) and allow them to adhere for 24 hours.

• Treatment and Stimulation: Pre-treat the cells with various non-toxic concentrations of the compound for 1-2 hours. Then, stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours.[19]

  • Controls: Include wells with cells only (negative control), cells + LPS (positive control), and cells + LPS + known anti-inflammatory drug (e.g., Dexamethasone).

• Supernatant Collection: After incubation, collect 50-100 µL of the culture supernatant from each well.

• Griess Reaction: In a new 96-well plate, mix the collected supernatant with an equal volume of Griess Reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine).

• Incubation and Measurement: Incubate for 10-15 minutes at room temperature, protected from light. A pink/magenta color will develop. Measure the absorbance at 540 nm.[19]

• Data Analysis: Quantify the nitrite concentration by comparing the absorbance values to a standard curve generated using known concentrations of sodium nitrite. A reduction in nitrite levels in compound-treated wells compared to the LPS-only control indicates anti-inflammatory activity.

Conclusion and Future Directions

This document provides a foundational framework for the initial biological characterization of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid. The outlined protocols for assessing anticancer and anti-inflammatory activities are based on robust, validated methodologies. Positive results from these initial screens would warrant further, more detailed investigations, including:

• Broadening the Scope: Testing against a wider panel of cancer cell lines, including drug-resistant variants.

• Advanced Mechanistic Studies: Investigating the effect on mitochondrial membrane potential, performing Western blots for a wider range of signaling proteins (e.g., NF-κB, MAPKs), and conducting gene expression analysis.[18][19]

• In Vivo Studies: If potent in vitro activity is observed, progressing to preclinical animal models to evaluate efficacy, toxicity, and pharmacokinetics.[21]

The systematic application of these protocols will enable a thorough evaluation of this novel compound's therapeutic potential.

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Application Notes & Protocols: A Framework for Evaluating 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid in Cancer Research

Prepared by: Gemini, Senior Application Scientist

Introduction and Scientific Rationale

The naphthalene ring system represents a "privileged scaffold" in medicinal chemistry, forming the core of numerous natural products and synthetic molecules with significant biological activity. In oncology, naphthalene derivatives have been successfully developed as potent agents that function through diverse mechanisms, including microtubule inhibition, topoisomerase inhibition, and modulation of key signaling pathways.[1] The inherent planarity and lipophilicity of the naphthalene core allow for effective interaction with protein binding sites, making it an attractive starting point for novel drug design.

This document concerns 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid , a synthetic naphthalene derivative. To date, its specific biological activity and potential applications in cancer research are not extensively characterized in peer-reviewed literature. However, its structure—combining a brominated naphthalene core with an oxyacetic acid side chain—presents a compelling rationale for investigation. The bromo-substituent can influence binding affinity and metabolic stability, while the carboxylic acid moiety can modulate solubility and form critical hydrogen bonds with biological targets.

These application notes provide a comprehensive strategic framework and detailed experimental protocols for the initial in vitro characterization of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid. The goal is to systematically evaluate its cytotoxic and pro-apoptotic potential, laying the groundwork for further mechanistic studies.

Physicochemical Properties & Compound Handling

Prior to initiating any biological assays, it is critical to properly handle and solubilize the compound.

Property	Value	Source
Molecular Formula	C₁₂H₉BrO₃	Santa Cruz Biotechnology[2]
Molecular Weight	281.11 g/mol	Sigma-Aldrich[3]
Physical Form	Powder or crystals	Sigma-Aldrich[3]
Purity	Typically ≥95%	Sigma-Aldrich[3]
Storage	Store at room temperature, sealed in a dry environment.	Sigma-Aldrich[3]

Protocol: Preparation of Master Stock Solution

• Objective: To prepare a high-concentration, sterile master stock solution for use in all subsequent in vitro experiments.

• Materials:

  • 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid powder

  • Dimethyl sulfoxide (DMSO), cell culture grade, sterile

  • Sterile, RNase/DNase-free 1.5 mL microcentrifuge tubes

  • Calibrated precision balance

• Procedure:

  • Under sterile conditions (e.g., in a laminar flow hood), weigh out a precise amount of the compound (e.g., 5 mg).

  • Calculate the volume of DMSO required to achieve a desired stock concentration (e.g., 20 mM).

    • Calculation: Volume (L) = Mass (g) / (Molar Mass ( g/mol ) x Concentration (mol/L))

    • Example (for 5 mg at 20 mM): Vol (L) = 0.005 g / (281.11 g/mol x 0.020 mol/L) = 0.000889 L = 889 µL.

  • Add the calculated volume of sterile DMSO to the vial containing the compound.

  • Vortex thoroughly for 5-10 minutes until the powder is completely dissolved. A brief sonication may be used if necessary.

  • Aliquot the master stock into smaller working volumes (e.g., 20 µL) in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

  • Store aliquots at -20°C or -80°C for long-term stability.

• Causality Note: DMSO is used as the solvent due to its ability to dissolve a wide range of organic molecules and its miscibility with cell culture media. However, high concentrations of DMSO (>0.5%) can be toxic to cells. Therefore, all experiments must include a "vehicle control" (cells treated with the same final concentration of DMSO as the highest dose of the compound) to ensure that observed effects are due to the compound and not the solvent.

Primary Screening: Assessment of Cytotoxicity

The first critical step is to determine if the compound exhibits cytotoxic or cytostatic effects against cancer cells. The MTT assay is a robust, colorimetric method for this purpose.

Protocol: In Vitro Cytotoxicity Assessment via MTT Assay

• Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay measures cell metabolic activity. Viable cells with active mitochondrial dehydrogenases convert the yellow MTT tetrazolium salt into a purple formazan product, the amount of which is directly proportional to the number of living cells.

• Workflow:

  Caption: Workflow for determining compound cytotoxicity using the MTT assay.

• Step-by-Step Methodology:

  • Cell Seeding: Seed cancer cells (e.g., HCT116 colon cancer, A549 lung cancer, or MDA-MB-231 breast cancer) into a 96-well flat-bottom plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C, 5% CO₂.[4]

  • Compound Preparation: Prepare a series of 2x working concentrations of the compound by serially diluting the 20 mM master stock in culture medium. For example, create concentrations from 200 µM down to ~0.1 µM.

  • Cell Treatment: Carefully remove the old medium from the cells and add 100 µL of the 2x compound dilutions to the appropriate wells (resulting in a 1x final concentration). Include wells for "untreated control" (medium only) and "vehicle control" (medium with the highest final DMSO concentration).

  • Incubation: Return the plate to the incubator for 48 to 72 hours.

  • MTT Addition: Add 10 µL of sterile-filtered MTT solution (5 mg/mL in PBS) to each well. Incubate for 2-4 hours at 37°C until purple precipitates are visible.

  • Solubilization: Carefully aspirate the medium containing MTT from each well without disturbing the formazan crystals. Add 100 µL of DMSO to each well to dissolve the crystals. Gently pipette to ensure complete solubilization.

  • Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control:

    • % Viability = (Absorbance_Treated / Absorbance_VehicleControl) x 100

  • Plot % Viability against the logarithm of the compound concentration.

  • Use non-linear regression (log(inhibitor) vs. response -- variable slope) in software like GraphPad Prism to determine the half-maximal inhibitory concentration (IC₅₀).

Secondary Assay: Investigating the Mechanism of Cell Death

If the compound demonstrates significant cytotoxicity (e.g., IC₅₀ < 10 µM), the next logical step is to determine the mode of cell death. Apoptosis, or programmed cell death, is a common mechanism for anticancer agents.[1]

Protocol: Apoptosis Assessment by Annexin V & Propidium Iodide (PI) Staining

• Principle: In early apoptosis, the membrane phospholipid phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V is a protein with a high affinity for PS and, when conjugated to a fluorophore (e.g., FITC), can identify early apoptotic cells. Propidium Iodide (PI) is a fluorescent nuclear stain that is excluded by live cells with intact membranes but can enter late apoptotic and necrotic cells. Flow cytometry is used to quantify these populations.

• Step-by-Step Methodology:

  • Cell Treatment: Seed cells in 6-well plates. Once they reach 70-80% confluency, treat them with the compound at its IC₅₀ and 2x IC₅₀ concentrations for a relevant time period (e.g., 24 or 48 hours). Include an untreated and a vehicle control.

  • Cell Harvesting: Collect both floating and adherent cells. For adherent cells, wash with PBS and detach using a gentle enzyme like TrypLE Express (to preserve membrane integrity). Combine all cells and pellet by centrifugation (e.g., 300 x g for 5 minutes).

  • Staining: Wash the cell pellet with cold PBS. Resuspend the cells in 100 µL of 1x Annexin V Binding Buffer. Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI solution.

  • Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

  • Analysis: Add 400 µL of 1x Annexin V Binding Buffer to each tube. Analyze the samples immediately using a flow cytometer.

• Data Interpretation:

  • Lower-Left Quadrant (Annexin V- / PI-): Live, healthy cells.

  • Lower-Right Quadrant (Annexin V+ / PI-): Early apoptotic cells.

  • Upper-Right Quadrant (Annexin V+ / PI+): Late apoptotic or necrotic cells.

  • Upper-Left Quadrant (Annexin V- / PI+): Necrotic cells.

  • A significant increase in the population of the lower-right and upper-right quadrants in compound-treated samples compared to controls indicates the induction of apoptosis.

Mechanistic Insight: Probing Apoptotic Pathways

A hallmark of apoptosis is the activation of a cascade of cysteine-aspartic proteases known as caspases. Western blotting can be used to detect the cleavage (and thus activation) of key caspases, such as Caspase-3, and other apoptosis-related proteins like PARP.

Proposed Apoptotic Pathway for Investigation

Caption: Hypothetical intrinsic apoptosis pathway potentially modulated by the compound.

Protocol: Western Blotting for Cleaved Caspase-3 and PARP

• Principle: This technique separates proteins by size using gel electrophoresis, transfers them to a membrane, and uses specific antibodies to detect target proteins. The cleavage of Pro-Caspase-3 (~35 kDa) to its active form (~17/19 kDa) or PARP (~116 kDa) to its cleaved fragment (~89 kDa) are definitive markers of apoptosis.

• Step-by-Step Methodology:

  • Protein Extraction: Treat cells in 6-well plates as described for the apoptosis assay. Lyse the cells on ice using RIPA buffer supplemented with protease and phosphatase inhibitors. Scrape and collect the lysate, then centrifuge at high speed (e.g., 14,000 x g) at 4°C to pellet cell debris.

  • Protein Quantification: Determine the protein concentration of the supernatant using a BCA or Bradford assay.

  • SDS-PAGE: Denature equal amounts of protein (e.g., 20-30 µg) from each sample by boiling in Laemmli sample buffer. Load the samples onto a polyacrylamide gel and separate them by electrophoresis.

  • Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

  • Blocking & Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour to prevent non-specific antibody binding. Incubate the membrane with primary antibodies against Cleaved Caspase-3 and Cleaved PARP overnight at 4°C. Also probe for a loading control like β-actin or GAPDH to ensure equal protein loading.

  • Secondary Antibody & Detection: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature. After final washes, apply an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a digital imager.

• Data Interpretation: An increase in the signal for the cleaved forms of Caspase-3 and PARP in compound-treated samples relative to controls confirms the activation of the apoptotic cascade.

References

• Design, synthesis and biological evaluation of marine naphthoquinone-naphthol derivatives as potential anticancer agents. National Center for Biotechnology Information. [Link]

• Antitumor Agents 266*. Design, Synthesis, and Biological Evaluation of Novel 2-(Furan-2-yl) naphthalen-1-ol Derivatives as Potent and Selective Anti-Breast Cancer Agents. National Center for Biotechnology Information. [Link]

• Design, synthesis and biological evaluation of naphthalene-1,4-dione analogues as anticancer agents. National Center for Biotechnology Information. [Link]

• Synthesis, Computational, and Anticancer In Vitro Investigations of Aminobenzylnaphthols Derived from 2-Naphtol, Benzaldehydes, and α-Aminoacids via the Betti Reaction. MDPI. [Link]

• Synthesis and anticancer activity evaluation of naphthalene-substituted triazole spirodienones. National Center for Biotechnology Information. [Link]

• Acetic Acid Mediated for One-Pot Synthesis of Novel Pyrazolyl s-Triazine Derivatives for the Targeted Therapy of Triple-Negative Breast Tumor Cells (MDA-MB-231) via EGFR/PI3K/AKT/mTOR Signaling Cascades. National Center for Biotechnology Information. [Link]

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Application Notes: Evaluating the Neuroprotective Effects of Aryloxyacetic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Promising Chemical Scaffold for Neuroprotection

Neurodegenerative diseases such as Alzheimer's, Parkinson's, and amyotrophic lateral sclerosis (ALS) represent a significant and growing global health challenge, characterized by the progressive loss of neuronal structure and function.[1][2] A confluence of pathological processes, including oxidative stress, chronic neuroinflammation, mitochondrial dysfunction, and apoptosis, drives the relentless progression of these disorders.[2][3][4] Consequently, therapeutic strategies are increasingly focused on multi-target compounds capable of modulating these interconnected pathways.

Aryloxyacetic acid derivatives have emerged as a promising class of molecules with significant neuroprotective potential.[5] Their chemical structure allows for diverse modifications, enabling the fine-tuning of their pharmacological properties. Research has demonstrated that these compounds can exert potent antioxidant, anti-inflammatory, and anti-apoptotic effects, making them attractive candidates for the development of novel therapies for neurological disorders.[6][7][8]

This guide provides a comprehensive overview of the mechanisms of action of aryloxyacetic acid derivatives and details robust in vitro and in vivo protocols to rigorously evaluate their neuroprotective efficacy.

Core Mechanisms of Neuroprotection

The therapeutic potential of aryloxyacetic acid derivatives stems from their ability to modulate key signaling pathways implicated in neuronal survival and death. While specific mechanisms can vary between derivatives, a common thread involves the mitigation of oxidative stress and inflammation.[3]

• Antioxidant Activity: Many neurodegenerative disorders are associated with an overproduction of reactive oxygen species (ROS), which can damage vital cellular components like lipids, proteins, and DNA.[2][9] Aryloxyacetic acid derivatives can combat oxidative stress by upregulating endogenous antioxidant defense systems. This is often achieved through the activation of the Nrf2 (Nuclear factor erythroid 2-related factor 2) pathway, which controls the expression of antioxidant enzymes like heme oxygenase-1 (HO-1), superoxide dismutase (SOD), and glutathione peroxidase (GPx).[7][9]

• Anti-inflammatory Effects: Chronic neuroinflammation, mediated by activated microglia and astrocytes, is a hallmark of many neurodegenerative diseases.[1][10] Activated glial cells release pro-inflammatory cytokines such as TNF-α and IL-1β, exacerbating neuronal damage.[11] Aryloxyacetic acid derivatives can suppress these inflammatory responses, often by inhibiting the pro-inflammatory NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway.[6]

• Anti-apoptotic Activity: Apoptosis, or programmed cell death, is a critical process in the elimination of damaged neurons. Key mediators of this process include the caspase family of proteases.[12] Certain derivatives have been shown to inhibit the activation of executioner caspases, such as caspase-3, and modulate the balance of pro-apoptotic (e.g., Bax) and anti-apoptotic (e.g., Bcl-2) proteins, thereby promoting neuronal survival.[12][13]

Caption: Key neuroprotective signaling pathways modulated by aryloxyacetic acid derivatives.

Experimental Protocols for Efficacy Evaluation

A multi-tiered approach, beginning with in vitro assays and progressing to in vivo models, is essential for a thorough evaluation of neuroprotective candidates.

Part 1: In Vitro Screening and Mechanistic Studies

In vitro models provide a controlled environment to screen compounds for efficacy, determine optimal concentrations, and elucidate mechanisms of action.[14][15] Human neuroblastoma cell lines (e.g., SH-SY5Y) and primary neuronal cultures are commonly used.[6][14]

Caption: General workflow for in vitro evaluation of neuroprotective compounds.

Protocol 1: Assessment of Cell Viability (MTT Assay)

This protocol determines the ability of a compound to protect neuronal cells from a toxic insult. Glutamate-induced excitotoxicity is a common model for screening neuroprotective agents.[5][13]

• Objective: To quantify neuronal cell viability after co-treatment with a neurotoxin and an aryloxyacetic acid derivative.

• Materials:

  • SH-SY5Y neuroblastoma cells

  • DMEM/F12 medium, 10% FBS, 1% Penicillin-Streptomycin

  • Glutamate (neurotoxin)

  • Aryloxyacetic acid derivative (test compound), dissolved in DMSO

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

  • DMSO (cell culture grade)

  • 96-well plates

• Methodology:

  • Cell Seeding: Seed SH-SY5Y cells in a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to adhere for 24 hours.

  • Treatment:

    • Control Group: Treat cells with culture medium only.

    • Toxin Group: Treat cells with a pre-determined toxic concentration of glutamate (e.g., 5 mM).

    • Test Groups: Pre-treat cells with various concentrations of the aryloxyacetic acid derivative (e.g., 0.1, 1, 10 µM) for 2 hours before adding glutamate.

    • Vehicle Control: Treat cells with the highest concentration of DMSO used for the test compound to control for solvent effects.

  • Incubation: Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator.

  • MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan crystals.

  • Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Express cell viability as a percentage of the control group. A statistically significant increase in viability in the test groups compared to the toxin group indicates a neuroprotective effect.

Protocol 2: Measurement of Intracellular Reactive Oxygen Species (ROS)

This protocol uses a fluorescent probe (DCFH-DA) to measure intracellular ROS levels, providing a direct assessment of the compound's antioxidant activity.

• Objective: To quantify the reduction of intracellular ROS in response to treatment with the test compound.

• Materials:

  • Cell culture materials as in Protocol 1.

  • Hydrogen peroxide (H₂O₂) as an oxidative stressor.

  • 2',7'-Dichlorofluorescin diacetate (DCFH-DA) probe.

  • Phosphate-buffered saline (PBS).

• Methodology:

  • Follow steps 1-3 of the MTT assay protocol, using H₂O₂ (e.g., 100 µM) instead of glutamate as the toxic insult.

  • After the treatment period, wash the cells twice with warm PBS.

  • Probe Loading: Add 100 µL of 10 µM DCFH-DA solution to each well and incubate for 30 minutes at 37°C in the dark. DCFH-DA is deacetylated by intracellular esterases to non-fluorescent DCFH, which is then oxidized by ROS to the highly fluorescent 2',7'-dichlorofluorescein (DCF).

  • Measurement: Wash cells twice with PBS to remove excess probe. Measure the fluorescence intensity using a microplate reader with excitation at 485 nm and emission at 535 nm.

• Data Analysis: Normalize the fluorescence of treatment groups to the control. A significant decrease in fluorescence in the test groups compared to the H₂O₂ group indicates ROS scavenging or prevention of ROS formation.

Protocol 3: Quantification of Inflammatory Cytokines (ELISA)

This protocol measures the level of a key pro-inflammatory cytokine, TNF-α, released into the cell culture medium. Lipopolysaccharide (LPS) is a potent inducer of inflammation in microglial cells.

• Objective: To determine if the test compound can suppress the production of pro-inflammatory cytokines.

• Materials:

  • BV-2 microglial cells (or similar).

  • Lipopolysaccharide (LPS).

  • TNF-α ELISA kit.

• Methodology:

  • Seed BV-2 cells in a 24-well plate.

  • Treatment: Pre-treat cells with the aryloxyacetic acid derivative for 2 hours before stimulating with LPS (e.g., 1 µg/mL). Include appropriate vehicle and negative controls.

  • Incubation: Incubate for 24 hours.

  • Sample Collection: Collect the cell culture supernatant from each well and centrifuge to remove cellular debris.

  • ELISA: Perform the TNF-α ELISA on the supernatant according to the manufacturer's instructions.

• Data Analysis: Generate a standard curve and calculate the concentration of TNF-α in each sample. A significant reduction in TNF-α levels in the compound-treated groups compared to the LPS-only group indicates an anti-inflammatory effect.

Data Presentation: Summarizing In Vitro Results

Quantitative data from in vitro screening should be summarized for clear comparison.

Derivative ID	Neuroprotection (MTT) EC₅₀ (µM)	ROS Reduction at 10 µM (% of Toxin)	TNF-α Inhibition at 10 µM (% of Toxin)
AA-001	2.5 ± 0.3	65% ± 5%	72% ± 6%
AA-002	15.2 ± 1.8	30% ± 4%	25% ± 7%
Positive Ctrl	1.1 ± 0.2	85% ± 3%	90% ± 4%

Part 2: In Vivo Validation of Neuroprotective Efficacy

Promising candidates from in vitro studies should be validated in animal models of neurodegenerative diseases. These models aim to replicate key aspects of human pathology.[15][16]

Protocol 4: Mouse Model of Ischemic Stroke (Bilateral Common Carotid Artery Occlusion)

This model is used to evaluate the anti-ischemic activity of compounds in vivo.[5]

• Objective: To assess whether the test compound can reduce neuronal damage and improve neurological deficits following an ischemic event.

• Animals: Adult male mice (e.g., C57BL/6).

• Materials:

  • Test compound formulated for intraperitoneal (i.p.) or oral administration.

  • Anesthetic (e.g., isoflurane).

  • Surgical tools.

  • 2,3,5-Triphenyltetrazolium chloride (TTC) for staining.

• Methodology:

  • Acclimatization: Acclimate animals for at least one week before the experiment.

  • Compound Administration: Administer the aryloxyacetic acid derivative or vehicle to the respective groups at a pre-determined time point (e.g., 30 minutes before surgery).

  • Surgical Procedure:

    • Anesthetize the mouse.

    • Make a midline cervical incision to expose the common carotid arteries.

    • Induce transient global cerebral ischemia by occluding both common carotid arteries with micro-aneurysm clips for a specific duration (e.g., 20 minutes).

    • Remove the clips to allow reperfusion. Suture the incision.

  • Neurological Scoring: At 24 hours post-reperfusion, assess neurological deficits using a standardized scoring system (e.g., evaluating motor activity, alertness, and balance).

  • Infarct Volume Assessment:

    • Euthanize the animals and harvest the brains.

    • Slice the brain into 2 mm coronal sections.

    • Immerse the sections in a 2% TTC solution. TTC stains viable tissue red, leaving the infarcted (damaged) tissue pale white.

    • Image the sections and quantify the infarct volume using image analysis software.

• Data Analysis: Compare the neurological deficit scores and infarct volumes between the vehicle-treated and compound-treated groups. A significant reduction in both parameters indicates a potent neuroprotective effect in vivo.

Conclusion

The study of aryloxyacetic acid derivatives offers a promising frontier in the quest for effective neuroprotective therapies. Their multi-target mechanism of action, addressing both oxidative stress and neuroinflammation, aligns well with the complex pathology of neurodegenerative diseases. The protocols outlined in this guide provide a robust framework for researchers to systematically screen, characterize, and validate the therapeutic potential of these compounds, from initial cell-based assays to comprehensive in vivo models. Rigorous and well-controlled experimentation is paramount to advancing these promising molecules from the laboratory to potential clinical applications.

References

• InnoSer. In vitro neurology assays. [Link]

• PLOS One. Development of a novel in vitro assay to screen for neuroprotective drugs against iatrogenic neurite shortening. (2021-03-10). [Link]

• PubMed. Development of a novel in vitro assay to screen for neuroprotective drugs against iatrogenic neurite shortening. (2021-03-10). [Link]

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Application Notes and Protocols for the Evaluation of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid as a Potential Herbicide

For: Researchers, scientists, and drug development professionals in the field of agrochemical discovery.

Introduction

The continuous evolution of herbicide resistance in weed populations necessitates the discovery and development of novel herbicidal compounds with diverse mechanisms of action.[1] Aryloxyacetic acids represent a well-established class of herbicides, with prominent examples such as 2,4-Dichlorophenoxyacetic acid (2,4-D) acting as synthetic auxins.[2][3] These compounds mimic the natural plant hormone indole-3-acetic acid (IAA), leading to uncontrolled growth and ultimately, the death of susceptible plants at high concentrations.[4][5] More recently, derivatives of aryloxyacetic acid have also been investigated as inhibitors of the 4-hydroxyphenylpyruvate dioxygenase (HPPD) enzyme, a critical component in the tyrosine catabolism pathway.[2][3][6]

This document provides a comprehensive guide for the investigation of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid , a naphthalene-based aryloxyacetic acid derivative, as a potential novel herbicide. The protocols outlined herein are designed to be self-validating and provide a logical framework for its synthesis, in vitro and in vivo screening, and preliminary mechanism of action studies.

Proposed Mechanism of Action: A Dual-Pronged Approach

Given its structural similarity to known aryloxyacetic acid herbicides, 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid is hypothesized to exhibit herbicidal activity through one of two primary mechanisms:

• Synthetic Auxin Mimicry: The core structure of an aromatic ring linked to an acetic acid moiety via an ether bond is characteristic of auxin-like herbicides.[4][7] At herbicidal concentrations, these compounds disrupt the plant's hormonal balance, leading to a cascade of physiological and morphological aberrations, including epinasty, stem twisting, and callus formation, which ultimately result in plant death.[7][8]

• HPPD Inhibition: Certain aryloxyacetic acid derivatives have been shown to be potent inhibitors of the HPPD enzyme.[2][3][6] Inhibition of HPPD leads to a depletion of plastoquinone and tocopherols, which are essential for carotenoid biosynthesis. The lack of carotenoids results in the photo-bleaching of chlorophyll, leading to the characteristic white appearance of treated plants.

The following diagram illustrates the potential dual mechanisms of action for 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid.

Caption: Proposed dual mechanisms of action for the test compound.

Experimental Protocols

The following protocols provide a step-by-step guide for the synthesis and evaluation of the herbicidal potential of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid.

Part 1: Synthesis of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid

Rationale: As this compound may not be commercially available, a reliable synthetic route is essential for obtaining the necessary quantities for herbicidal screening. The Williamson ether synthesis is a classical and effective method for the formation of the ether linkage in aryloxyacetic acids.

Protocol:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 1-bromo-2-naphthol (1 equivalent) in a suitable solvent such as acetone or dimethylformamide (DMF).

• Base Addition: Add anhydrous potassium carbonate (K₂CO₃) (1.5 equivalents) to the solution. The potassium carbonate acts as a base to deprotonate the hydroxyl group of the 1-bromo-2-naphthol, forming the more nucleophilic naphthoxide.

• Alkylation: Add ethyl bromoacetate (1.2 equivalents) to the reaction mixture.

• Reflux: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: After the reaction is complete, cool the mixture to room temperature and filter to remove the potassium carbonate. Evaporate the solvent under reduced pressure.

• Extraction: Dissolve the residue in a suitable organic solvent like ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate.

• Hydrolysis: The resulting ester is then hydrolyzed to the carboxylic acid by refluxing with a solution of sodium hydroxide in a mixture of water and ethanol for 2-3 hours.

• Purification: After cooling, the reaction mixture is acidified with dilute hydrochloric acid to precipitate the crude 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid. The solid is then collected by filtration, washed with cold water, and recrystallized from a suitable solvent system (e.g., ethanol/water) to yield the pure product.

• Characterization: Confirm the structure and purity of the synthesized compound using analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Part 2: In Vitro Phytotoxicity Assay

Rationale: An in vitro assay provides a rapid and cost-effective method for the preliminary screening of herbicidal activity.[9][10] This protocol utilizes the inhibition of seed germination and radicle elongation of model plant species as indicators of phytotoxicity.[11][12][13]

Protocol:

• Test Species: Select a monocot (e.g., Sorghum saccharatum) and two dicot (Lepidium sativum and Sinapis alba) species for a broad-spectrum initial screening.

• Preparation of Test Solutions: Prepare a stock solution of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid in a suitable solvent (e.g., DMSO) and then prepare a series of dilutions in distilled water to achieve the desired test concentrations (e.g., 10, 50, 100, 500, 1000 µM). A solvent control (water with the same concentration of DMSO as the highest test concentration) and a negative control (distilled water) should be included.

• Assay Setup:

  • Place a sterile filter paper in each well of a 24-well plate or in sterile petri dishes.

  • Add 1 mL of the respective test solution or control to each well/dish.

  • Place 10-15 seeds of a single test species in each well/dish.

• Incubation: Seal the plates/dishes with parafilm to prevent evaporation and incubate in a growth chamber at 25°C with a 16h/8h light/dark cycle for 3-5 days.

• Data Collection and Analysis:

  • After the incubation period, count the number of germinated seeds in each well/dish to determine the germination percentage.

  • Measure the radicle (root) length of each germinated seedling.

  • Calculate the percentage of inhibition of germination and root elongation for each concentration compared to the negative control.

  • Determine the EC₅₀ (half-maximal effective concentration) value for each parameter.

Data Presentation:

Concentration (µM)	% Germination Inhibition (Sorghum)	% Root Elongation Inhibition (Sorghum)	% Germination Inhibition (Lepidium)	% Root Elongation Inhibition (Lepidium)	% Germination Inhibition (Sinapis)	% Root Elongation Inhibition (Sinapis)
Control	0	0	0	0	0	0
10
50
100
500
1000
EC₅₀

Part 3: Greenhouse Whole-Plant Bioassay

Rationale: A whole-plant bioassay is crucial to confirm the herbicidal activity observed in vitro and to assess both pre- and post-emergence efficacy under more realistic conditions.[14][15]

Protocol:

• Plant Material: Grow the selected weed species (e.g., Amaranthus retroflexus - redroot pigweed, Echinochloa crus-galli - barnyardgrass) and a crop species for selectivity assessment (e.g., Zea mays - corn, Triticum aestivum - wheat) in pots containing a standard potting mix in a greenhouse.

• Pre-emergence Application:

  • Sow the seeds of the test species in pots.

  • Immediately after sowing, apply the test compound at various rates (e.g., 50, 150, 450 g ai/ha) using a precision bench sprayer.[16]

  • Include an untreated control and a commercial standard herbicide for comparison.

• Post-emergence Application:

  • Treat the plants at the 2-3 leaf stage with the same application rates as the pre-emergence test.

• Evaluation:

  • Assess the herbicidal injury 7, 14, and 21 days after treatment (DAT) using a visual rating scale (0% = no effect, 100% = complete plant death).

  • Record specific phytotoxicity symptoms such as chlorosis, necrosis, epinasty, and stunting.

  • At 21 DAT, harvest the above-ground biomass, dry it in an oven at 70°C for 48 hours, and weigh to determine the fresh and dry weight reduction compared to the untreated control.

Data Presentation:

Treatment Rate (g ai/ha)	Application Timing	Weed Species	% Visual Injury (21 DAT)	% Dry Weight Reduction	Crop Species	% Visual Injury (21 DAT)
Untreated Control	-	A. retroflexus	0	0	Z. mays	0
50	Pre-emergence	A. retroflexus	Z. mays
150	Pre-emergence	A. retroflexus	Z. mays
450	Pre-emergence	A. retroflexus	Z. mays
50	Post-emergence	A. retroflexus	Z. mays
150	Post-emergence	A. retroflexus	Z. mays
450	Post-emergence	A. retroflexus	Z. mays
Commercial Standard	Post-emergence	A. retroflexus	Z. mays

Part 4: Preliminary Mechanism of Action Investigation

Rationale: Based on the symptoms observed in the whole-plant bioassay, a preliminary investigation into the mechanism of action can be initiated.

Workflow Diagram:

Caption: Workflow for preliminary mechanism of action studies.

Protocol 4a: HPPD Enzyme Inhibition Assay

If bleaching symptoms are observed:

• Enzyme Source: Isolate the HPPD enzyme from a suitable plant source, such as Arabidopsis thaliana.

• Assay Principle: The assay measures the activity of HPPD by spectrophotometrically monitoring the formation of homogentisate from the substrate 4-hydroxyphenylpyruvate.

• Procedure:

  • Incubate the purified enzyme with varying concentrations of the test compound.

  • Initiate the reaction by adding the substrate.

  • Measure the rate of product formation.

• Analysis: Calculate the IC₅₀ value (the concentration of the inhibitor required to reduce enzyme activity by 50%). Compare this value to that of a known HPPD inhibitor like mesotrione.[6]

Protocol 4b: Auxin-like Activity Assay (Ethylene Production)

If auxin-like symptoms are observed:

• Rationale: Auxin-like herbicides are known to stimulate ethylene production in susceptible plants, which contributes to some of the observed symptoms.[7]

• Procedure:

  • Excise leaf discs from a susceptible plant species (e.g., pea, Pisum sativum).

  • Incubate the leaf discs in a solution containing various concentrations of the test compound, a positive control (e.g., 2,4-D), and a negative control.

  • Seal the incubation vials and incubate for a defined period (e.g., 24 hours).

• Analysis: Measure the ethylene concentration in the headspace of the vials using a gas chromatograph. An increase in ethylene production in response to the test compound is indicative of auxin-like activity.

Conclusion

The protocols detailed in these application notes provide a robust framework for the comprehensive evaluation of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid as a potential herbicide. By systematically progressing from synthesis and in vitro screening to whole-plant bioassays and preliminary mechanism of action studies, researchers can efficiently determine the herbicidal efficacy, crop selectivity, and mode of action of this novel compound. The insights gained from these studies will be invaluable for guiding further research and development efforts in the quest for new and effective weed management solutions.

References

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• Herbicides that Mimic or Interfere with Auxin - The Ohio St
• Protocols for Robust Herbicide Resistance Testing in Different Weed Species - PMC - NIH. (URL: )
• (PDF)
• Synthesis and herbicidal activity of aryloxyacetic acid derivatives as HPPD inhibitors - Beilstein Archives. (URL: )
• Synthesis and herbicid activity of aryloxyacetic acids and amides of aryloxy acetic acids containing cycloacetal fragment | Request PDF - ResearchG
• Understanding herbicide mechanisms (modes) of action and how they apply to resistance management in orchards and vineyards. (URL: )
• Synthetic Auxins | Herbicide Symptoms - UC Agriculture and N
• Mimics a Natural Plant Hormone | Auxin and Auxinic Herbicide Mechanism(s) of Action. (URL: )
• Conducting a Bioassay For Herbicide Residues | NC State Extension Public
• Summary of Herbicide Mechanism of Action According to the Weed Science Society of America (WSSA) 1. (URL: )
• How to Test Herbicides
• Synthetic Auxin Resistant Weeds. (URL: )
• Computer-Assisted Proposition of Promising Aryloxyacetic Acid Derivatives as HPPD Inhibitors | Journal of Agricultural and Food Chemistry - ACS Public
• (PDF)
• Techniques for Greenhouse Evaluation of Herbicides on Saltcedar | Weed Science. (URL: )
• CAS 2976-75-2: Naphthoxyacetic acid | CymitQuimica. (URL: )
• Screening for Herbicide Resistance in Weeds1 - BioOne Complete. (URL: )
• Herbicide Mode of Action - Southeast Research-Extension Center. (URL: )
• Protocol for Identifying, Evaluating, and Using New Herbicides - BLM N
• Steps of phytotoxity test (updated after Phytotoxkit protocol)
• Step-By-Step Guide for Conducting a Bioassay to Assess Herbicide Carryover Risk. (URL: )
• Herbicide Testing: Resistance, Residues, and Soil Impact - Contract Labor
• Perform the phytotoxicity test with Phytotoxkit solid samples - MicroBioTests. (URL: )
• In vitro screening for herbicide selectivity of new mutant pepper genotypes with different origin and fruit colour. (URL: )
• Primary Herbicide Screening Dale L.Shaner* Introduction One of the most important operations in an agrichemical company is scree - UC ANR Portal. (URL: )
• Phytotoxkit Toxicity Test Protocol | PDF - Scribd. (URL: )
• Phytotoxicity test with Phytotoxkit liquid samples - MicroBioTests. (URL: )
• Herbicide Resistance Testing in Different Weed Species | Protocol Preview - YouTube. (URL: )
• Phytotoxicity assay for seed production using Brassica rapa L. - Oxford Academic. (URL: )
• Regulatory Directive Dir93-07b Guidelines for Efficacy Assessment of Herbicides and Plant Growth Regulators - public
• The alpha-naphthoxyacetic acid-elicited retching involves dopaminergic inhibition in mice. (URL: )
• β-Naphthoxyacetic acid - Chem-Impex. (URL: )

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Application Notes and Protocols for the Utilization of 2-((1-Bromonaphthalen-2-yl)oxy)acetic Acid in Coordination Chemistry

Introduction: Unveiling the Potential of a Tailored Ligand

In the vast landscape of coordination chemistry, the design and synthesis of novel ligands are paramount to the development of new metal complexes with unique structural motifs and functionalities. Naphthalene-based ligands, with their rigid and extended aromatic systems, have garnered significant attention for their ability to form robust and often luminescent coordination polymers and metal-organic frameworks (MOFs). This application note introduces "2-((1-Bromonaphthalen-2-yl)oxy)acetic acid," a promising yet underexplored ligand, and provides a comprehensive guide for its synthesis, characterization, and utilization in the preparation of novel coordination complexes.

The strategic placement of a bromine atom on the naphthalene ring at the 1-position offers a potential site for post-synthetic modification, allowing for the introduction of additional functionalities. The ether linkage and the carboxylic acid group provide a versatile O,O'-bidentate chelating or bridging coordination site for a wide range of metal ions. This unique combination of features suggests that 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid can serve as a valuable building block for the construction of coordination complexes with potential applications in catalysis, materials science, and drug development.

This guide is intended for researchers and scientists in both academic and industrial settings who are interested in exploring the coordination chemistry of novel organic ligands. The protocols provided herein are based on established synthetic methodologies for analogous compounds and are designed to be a starting point for further exploration and optimization.

Part 1: Synthesis of the Ligand: 2-((1-Bromonaphthalen-2-yl)oxy)acetic Acid

The synthesis of the title ligand can be achieved in a two-step process starting from the commercially available 2-naphthol. The first step involves the regioselective bromination of 2-naphthol to yield 1-bromo-2-naphthol, followed by a Williamson ether synthesis to introduce the acetic acid moiety.

Step 1: Synthesis of 1-Bromo-2-naphthol

The bromination of 2-naphthol can be achieved using various brominating agents. A common and effective method involves the use of bromine in a suitable solvent like acetic acid.

Protocol 1: Synthesis of 1-Bromo-2-naphthol

Materials:

• 2-Naphthol

• Glacial Acetic Acid

• Bromine

• Sodium bisulfite solution (saturated)

• Deionized water

• Round-bottom flask

• Dropping funnel

• Magnetic stirrer

• Ice bath

• Büchner funnel and flask

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 2-naphthol (1 equivalent) in glacial acetic acid.

• Cool the solution in an ice bath with continuous stirring.

• Slowly add a solution of bromine (1 equivalent) in glacial acetic acid dropwise to the cooled solution of 2-naphthol. The reaction is exothermic and the temperature should be maintained below 10 °C.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into a beaker containing cold water.

• To quench the excess bromine, add a saturated solution of sodium bisulfite until the orange color disappears.

• The precipitated solid is collected by vacuum filtration using a Büchner funnel.

• Wash the solid with copious amounts of deionized water to remove any remaining acetic acid and salts.

• The crude 1-bromo-2-naphthol can be purified by recrystallization from a suitable solvent system, such as ethanol/water, to afford the pure product.

Expected Outcome: 1-Bromo-2-naphthol is a white to off-white solid. The purity can be confirmed by melting point determination and spectroscopic analysis (¹H NMR, ¹³C NMR).

Step 2: Synthesis of 2-((1-Bromonaphthalen-2-yl)oxy)acetic Acid

The second step involves the reaction of 1-bromo-2-naphthol with an acetate equivalent, typically ethyl bromoacetate, under basic conditions, followed by hydrolysis of the resulting ester.

Protocol 2: Synthesis of 2-((1-Bromonaphthalen-2-yl)oxy)acetic Acid

Materials:

• 1-Bromo-2-naphthol

• Ethyl bromoacetate

• Potassium carbonate (or other suitable base)

• Acetone (or other suitable solvent)

• Sodium hydroxide (for hydrolysis)

• Hydrochloric acid (for acidification)

• Deionized water

• Round-bottom flask with reflux condenser

• Magnetic stirrer

• Heating mantle

Procedure:

• To a round-bottom flask containing 1-bromo-2-naphthol (1 equivalent) and potassium carbonate (2-3 equivalents) in acetone, add ethyl bromoacetate (1.1 equivalents).

• Reflux the reaction mixture with vigorous stirring for 12-24 hours. Monitor the reaction progress by TLC.

• After the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts.

• Evaporate the solvent from the filtrate under reduced pressure to obtain the crude ethyl 2-((1-bromonaphthalen-2-yl)oxy)acetate.

• For hydrolysis, dissolve the crude ester in a mixture of ethanol and an aqueous solution of sodium hydroxide (2-3 equivalents).

• Reflux the mixture for 2-4 hours.

• After cooling, remove the ethanol under reduced pressure.

• Dilute the remaining aqueous solution with water and wash with a non-polar solvent like diethyl ether to remove any unreacted starting material.

• Cool the aqueous layer in an ice bath and acidify with concentrated hydrochloric acid until a precipitate is formed (pH ~2).

• Collect the solid precipitate by vacuum filtration, wash with cold deionized water, and dry under vacuum to yield 2-((1-bromonaphthalen-2-yl)oxy)acetic acid.

• The product can be further purified by recrystallization.

Expected Outcome: 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid is expected to be a stable solid. Its identity and purity should be confirmed using spectroscopic techniques (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry) and melting point determination.[1]

Caption: Proposed synthetic workflow for 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid.

Part 2: Coordination Chemistry - Synthesis of Metal Complexes

The deprotonated form of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid can act as a versatile ligand, coordinating to metal ions through its carboxylate group. The coordination can be influenced by several factors including the nature of the metal ion, the solvent system, the reaction temperature, and the presence of ancillary ligands.[2][3]

General Considerations for Synthesis

• Solvents: Solvothermal and hydrothermal methods are commonly employed for the synthesis of coordination polymers and MOFs. Solvents like N,N-dimethylformamide (DMF), N,N-diethylformamide (DEF), ethanol, and water, or mixtures thereof, are frequently used.

• Metal Precursors: A wide variety of metal salts can be used, including acetates, nitrates, chlorides, and sulfates of transition metals (e.g., Cu(II), Zn(II), Co(II), Cd(II)) and lanthanides (e.g., Eu(III), Tb(III), Gd(III)).

• pH: The pH of the reaction mixture can play a crucial role in the deprotonation of the carboxylic acid and the final structure of the complex. Bases like triethylamine or sodium hydroxide can be used to adjust the pH.

• Ancillary Ligands: The introduction of ancillary ligands (co-ligands) can significantly influence the dimensionality and topology of the resulting coordination network. Common ancillary ligands include nitrogen-containing heterocycles like pyridine, 2,2'-bipyridine, and 1,10-phenanthroline.

Protocol 3: General Procedure for the Synthesis of a Transition Metal Complex

Materials:

• 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid

• A transition metal salt (e.g., Zinc acetate dihydrate, Copper(II) nitrate trihydrate)

• Solvent (e.g., DMF, ethanol, or a mixture)

• Reaction vessel (e.g., Teflon-lined stainless steel autoclave or a glass vial)

• Oven or heating block

Procedure:

• In a small glass vial, dissolve 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid (1 equivalent) in the chosen solvent.

• In a separate vial, dissolve the metal salt (0.5-1 equivalent) in the same solvent.

• Combine the two solutions in the reaction vessel.

• If using an ancillary ligand, add it to the mixture at this stage (1-2 equivalents).

• Seal the vessel and place it in an oven preheated to a specific temperature (typically between 80-150 °C).

• Maintain the temperature for a period of 24-72 hours.

• After the reaction time, allow the vessel to cool slowly to room temperature.

• Crystals of the coordination complex, if formed, can be isolated by filtration, washed with the mother liquor and then with a fresh solvent, and dried in air.

Protocol 4: General Procedure for the Synthesis of a Lanthanide Complex for Luminescence Studies

Materials:

• 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid

• A lanthanide salt (e.g., Europium(III) chloride hexahydrate, Terbium(III) chloride hexahydrate)

• A suitable base (e.g., triethylamine or sodium hydroxide)

• Solvent (e.g., ethanol, methanol, or acetonitrile)

• Ancillary ligand (e.g., 1,10-phenanthroline or 2,2'-bipyridine)

Procedure:

• Dissolve the ligand and the ancillary ligand in the chosen solvent.

• Add the base to deprotonate the carboxylic acid.

• Slowly add a solution of the lanthanide salt in the same solvent to the ligand solution with stirring.

• The reaction mixture is typically stirred at room temperature or slightly elevated temperatures for several hours.

• The resulting complex may precipitate out of the solution or can be isolated by slow evaporation of the solvent.

• Collect the solid product by filtration, wash with a small amount of cold solvent, and dry under vacuum.

Part 3: Characterization of the Ligand and its Metal Complexes

A thorough characterization is essential to confirm the identity, purity, and structure of the synthesized ligand and its coordination complexes.

Technique	Information Obtained for the Ligand	Information Obtained for the Metal Complex
¹H and ¹³C NMR Spectroscopy	Confirms the chemical structure and purity by showing the expected signals for the aromatic and aliphatic protons and carbons.	Can provide information on the coordination environment of the ligand if the complex is diamagnetic and soluble. Broadening or shifting of ligand signals upon coordination.
Infrared (IR) Spectroscopy	Shows characteristic absorption bands for the O-H (carboxylic acid), C=O (carboxylic acid), and C-O (ether) functional groups.	A shift in the C=O stretching frequency of the carboxylate group upon coordination to the metal ion. The disappearance of the broad O-H band of the carboxylic acid.
Mass Spectrometry (MS)	Determines the molecular weight of the ligand, confirming its elemental composition.	Can confirm the formation of the complex and provide information on its stoichiometry, especially for discrete molecular complexes.
Elemental Analysis (CHN)	Determines the percentage composition of carbon, hydrogen, and nitrogen, which should match the calculated values for the proposed formula.	Confirms the empirical formula of the coordination complex.
Single-Crystal X-ray Diffraction	Provides the definitive three-dimensional structure of the ligand in the solid state.	Determines the precise coordination geometry of the metal ion, the coordination mode of the ligand, bond lengths and angles, and the overall crystal packing and dimensionality of the coordination network.
Thermogravimetric Analysis (TGA)	Determines the thermal stability of the ligand.	Provides information on the thermal stability of the complex and the presence of coordinated or lattice solvent molecules.
UV-Vis Spectroscopy	Shows the electronic absorption properties of the naphthalene chromophore.	Can reveal changes in the electronic transitions of the ligand upon coordination and may show d-d transitions for transition metal complexes.
Photoluminescence Spectroscopy	Can determine if the ligand itself is luminescent.	Essential for characterizing the emissive properties of lanthanide complexes, including excitation and emission spectra, quantum yields, and lifetimes.[1]

Part 4: Potential Coordination Modes and Applications

Based on the known coordination chemistry of similar carboxylate-containing naphthalene-based ligands, 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid is expected to exhibit a variety of coordination modes.[4]

Caption: Predicted coordination modes of the carboxylate group in metal complexes.

Potential Applications:

• Luminescent Materials: The naphthalene moiety can act as an efficient "antenna" to sensitize the luminescence of lanthanide ions like Eu(III) (red emission) and Tb(III) (green emission).[1][5][6][7] These materials could find applications in lighting, displays, and as luminescent probes in biological imaging.

• Metal-Organic Frameworks (MOFs): The rigid nature of the ligand makes it a suitable candidate for the construction of porous MOFs.[2] These materials could be explored for gas storage and separation, catalysis, and drug delivery. The bromo-substituent could also be used for post-synthetic modification to tune the properties of the MOF.

• Catalysis: Coordination complexes of transition metals with this ligand could be investigated as catalysts for various organic transformations. The steric and electronic properties of the ligand can influence the catalytic activity and selectivity of the metal center.

• Drug Development: Naphthalene derivatives are known to possess a range of biological activities.[2][8] Metal complexes of this ligand could be screened for their potential as therapeutic agents, where the metal ion could enhance or modify the biological activity of the parent ligand.

Conclusion

2-((1-Bromonaphthalen-2-yl)oxy)acetic acid represents a promising, yet largely unexplored, building block in coordination chemistry. Its synthesis is accessible through well-established organic reactions, and its structural features suggest a rich and diverse coordination chemistry. The protocols and insights provided in this application note are intended to serve as a valuable resource for researchers venturing into the synthesis and application of novel coordination complexes based on this versatile ligand. The exploration of its metal complexes is anticipated to lead to the discovery of new materials with interesting photophysical, catalytic, and biological properties.

References

• Lazou, M.; Perontsis, S.; Psomas, G. Metal Complexes with Naphthalene-Based Acetic Acids as Ligands: Structure and Biological Activity. Molecules2023 , 28(5), 2171. [Link]

• Lazou, M.; Perontsis, S.; Psomas, G. Metal Complexes with Naphthalene-Based Acetic Acids as Ligands: Structure and Biological Activity. PMC PubMed Central. [Link]

• Semantic Scholar. Metal Complexes with Naphthalene-Based Acetic Acids as Ligands: Structure and Biological Activity. [Link]

• PubMed. Metal Complexes with Naphthalene-Based Acetic Acids as Ligands: Structure and Biological Activity. [Link]

• PubMed. Sensitized emission of luminescent lanthanide complexes based on 4-naphthalen-1-yl-benzoic acid derivatives by a charge-transfer process. [Link]

• RSC Publishing. Metal–organic frameworks based on naphthalene-1,5-diyldioxy-di-acetate: structures, topologies, photoluminescence and photocatalytic properties. [Link]

• ACS Publications. Naphthalene Tetrazole-Based Nickel Metal–Organic Framework as a Filler of Polycarbonate Membranes to Improve CO2 and H2 Separation. [Link]

• ResearchGate. Naphthalenedicarboxylate Based Metal Organic Frameworks: Multifaceted Material. [Link]

• ResearchGate. Uncovering the Structural Diversity of Y(III) Naphthalene-2,6-Dicarboxylate MOFs Through Coordination Modulation. [Link]

• ResearchGate. Advances in luminescent lanthanide complexes and applications. [Link]

• PubMed Central. Luminescent Lanthanides in Biorelated Applications: From Molecules to Nanoparticles and Diagnostic Probes to Therapeutics. [Link]

• ACS Publications. Luminescent Lanthanides in Biorelated Applications: From Molecules to Nanoparticles and Diagnostic Probes to Therapeutics. [Link]

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• 3. pubs.acs.org [pubs.acs.org]
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• 6. Luminescent Lanthanides in Biorelated Applications: From Molecules to Nanoparticles and Diagnostic Probes to Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. Metal–organic frameworks based on naphthalene-1,5-diyldioxy-di-acetate: structures, topologies, photoluminescence and photocatalytic properties - CrystEngComm (RSC Publishing) [pubs.rsc.org]

The Strategic Utility of 2-((1-Bromonaphthalen-2-yl)oxy)acetic Acid in Modern Organic Synthesis

Introduction: A Versatile Building Block for Complex Molecular Architectures

In the landscape of contemporary organic synthesis, the strategic deployment of highly functionalized building blocks is paramount for the efficient construction of complex molecular architectures. Among these, 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid emerges as a molecule of significant interest to researchers in medicinal chemistry and materials science. Its unique structural features—a naphthalene core, a bromine atom for cross-coupling reactions, and a carboxylic acid handle for further derivatization—render it a versatile scaffold for the synthesis of novel compounds with potential biological activity and advanced material properties.

This comprehensive guide provides an in-depth exploration of the synthesis and application of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid, offering detailed protocols and expert insights to facilitate its use in the modern research laboratory.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a synthetic building block is crucial for its effective application. The key properties of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid are summarized in the table below.

Property	Value	Source
Molecular Formula	C₁₂H₉BrO₃
Molecular Weight	281.10 g/mol
Appearance	Off-white to pale yellow solid	Inferred from typical aryloxyacetic acids
Melting Point	Not widely reported, expected to be a crystalline solid	General knowledge
Solubility	Soluble in common organic solvents such as DMF, DMSO, and alcohols. Limited solubility in water.	Inferred from structure

Synthetic Protocols: A Step-by-Step Guide

The synthesis of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid is a multi-step process that begins with the regioselective bromination of 2-naphthol to yield the key intermediate, 1-bromo-2-naphthol. This is followed by a Williamson ether synthesis to introduce the acetic acid moiety.

Part 1: Synthesis of the Precursor - 1-Bromo-2-naphthol

The synthesis of 1-bromo-2-naphthol requires careful control of reaction conditions to ensure the desired regioselectivity. Several methods have been reported, with a common approach involving the direct bromination of 2-naphthol. A robust and accessible method is the use of a bromide salt in the presence of an oxidizing agent, which offers a safer alternative to handling elemental bromine.[1]

Reaction Scheme:

A schematic for the synthesis of 1-bromo-2-naphthol.

Experimental Protocol:

• Reagents and Equipment:

  • 2-Naphthol

  • Potassium bromide (KBr)

  • 30% Hydrogen peroxide (H₂O₂)

  • Glacial acetic acid

  • Round-bottom flask equipped with a magnetic stirrer and a dropping funnel

  • Ice bath

  • Büchner funnel and filter paper

• Procedure:

  • In a round-bottom flask, dissolve 2-naphthol (1 equivalent) and potassium bromide (1-1.2 equivalents) in glacial acetic acid.[1]

  • Cool the mixture in an ice bath with continuous stirring.

  • Slowly add 30% hydrogen peroxide (1-1.5 equivalents) dropwise via the dropping funnel, maintaining the temperature below 20°C. The addition of an oxidizing agent facilitates the in-situ generation of the brominating species.[1]

  • After the addition is complete, allow the reaction mixture to stir at room temperature for 8-12 hours, or until TLC analysis indicates the complete consumption of the starting material.

  • Upon completion, pour the reaction mixture into a beaker containing cold water to precipitate the product.

  • Collect the solid precipitate by vacuum filtration using a Büchner funnel.

  • Wash the solid with copious amounts of water to remove any residual acetic acid and inorganic salts.

  • Dry the product under vacuum to yield crude 1-bromo-2-naphthol, which can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

• Characterization: The identity and purity of the synthesized 1-bromo-2-naphthol should be confirmed by spectroscopic methods (¹H NMR, ¹³C NMR, and MS) and melting point analysis.

Part 2: Synthesis of 2-((1-Bromonaphthalen-2-yl)oxy)acetic Acid via Williamson Ether Synthesis

The Williamson ether synthesis is a classic and reliable method for the formation of ethers.[2][3][4][5] In this step, the phenoxide of 1-bromo-2-naphthol is reacted with an α-haloacetic acid ester, followed by hydrolysis to yield the target carboxylic acid.

Reaction Workflow:

Workflow for the synthesis of the target compound.

Experimental Protocol:

• Step 1: Etherification

  • Reagents and Equipment:

    • 1-Bromo-2-naphthol

    • Anhydrous potassium carbonate (K₂CO₃) or sodium hydride (NaH)

    • Ethyl bromoacetate

    • Anhydrous N,N-dimethylformamide (DMF) or acetone

    • Round-bottom flask with a magnetic stirrer and reflux condenser

    • Inert atmosphere (Nitrogen or Argon)

  • Procedure:

    • To a solution of 1-bromo-2-naphthol (1 equivalent) in anhydrous DMF, add anhydrous potassium carbonate (2-3 equivalents). The use of a polar aprotic solvent like DMF facilitates the Sₙ2 reaction.[6]

    • Stir the mixture at room temperature for 30 minutes under an inert atmosphere to ensure the formation of the naphthoxide salt.

    • Add ethyl bromoacetate (1.1-1.5 equivalents) dropwise to the reaction mixture.

    • Heat the reaction mixture to 60-80°C and stir for 4-6 hours, monitoring the progress by TLC.

    • After completion, cool the reaction to room temperature and pour it into cold water.

    • Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

    • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude ethyl 2-((1-bromonaphthalen-2-yl)oxy)acetate. This intermediate can be purified by column chromatography on silica gel.

• Step 2: Hydrolysis

  • Reagents and Equipment:

    • Ethyl 2-((1-bromonaphthalen-2-yl)oxy)acetate

    • Sodium hydroxide (NaOH) or lithium hydroxide (LiOH)

    • Ethanol/Water solvent mixture

    • Round-bottom flask with a magnetic stirrer and reflux condenser

    • Hydrochloric acid (HCl) for acidification

  • Procedure:

    • Dissolve the crude or purified ester from the previous step in a mixture of ethanol and water.

    • Add a solution of sodium hydroxide (2-3 equivalents) and heat the mixture to reflux for 2-4 hours.

    • Monitor the reaction by TLC until the starting ester is consumed.

    • Cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

    • Dilute the remaining aqueous solution with water and acidify to a pH of 2-3 with dilute hydrochloric acid.

    • The product, 2-((1-bromonaphthalen-2-yl)oxy)acetic acid, will precipitate out of the solution.

    • Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum.

• Characterization and Data:

  • The final product should be characterized by ¹H NMR, ¹³C NMR, FT-IR, and high-resolution mass spectrometry (HRMS) to confirm its structure and purity.

  • The melting point of the purified compound should be determined.

Applications in Organic Synthesis: A Gateway to Novel Molecules

The strategic placement of the bromine atom and the carboxylic acid group on the naphthalene scaffold makes 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid a highly valuable intermediate in organic synthesis, particularly in the field of drug discovery.

A Versatile Scaffold for Suzuki-Miyaura Cross-Coupling Reactions

The bromine atom at the 1-position of the naphthalene ring is primed for palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura reaction. This allows for the introduction of a wide array of aryl, heteroaryl, or alkyl groups, enabling the rapid generation of diverse libraries of compounds for biological screening.

Reaction Scheme:

General scheme of Suzuki-Miyaura coupling.

This synthetic strategy is a cornerstone of modern medicinal chemistry for creating carbon-carbon bonds. The resulting biaryl structures are prevalent in many biologically active molecules.

Derivatization of the Carboxylic Acid Moiety

The carboxylic acid group provides a convenient handle for a variety of chemical transformations, including:

• Amide Bond Formation: Coupling with a diverse range of amines to generate a library of amides. This is a common strategy in drug discovery to modulate the pharmacokinetic and pharmacodynamic properties of a lead compound.

• Esterification: Formation of esters, which can act as prodrugs or modify the solubility and bioavailability of the parent molecule.

• Reduction: Reduction of the carboxylic acid to the corresponding alcohol, opening up further avenues for functionalization.

A Privileged Structure in Drug Design

The naphthalene core is considered a "privileged scaffold" in medicinal chemistry, as it is found in numerous approved drugs and biologically active compounds. The aryloxyacetic acid moiety is also a known pharmacophore present in various therapeutic agents, including some non-steroidal anti-inflammatory drugs (NSAIDs). The combination of these features in 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid makes it an attractive starting point for the design and synthesis of novel therapeutic agents targeting a wide range of biological targets.

Conclusion: An Enabling Tool for Chemical Innovation

2-((1-Bromonaphthalen-2-yl)oxy)acetic acid is a powerful and versatile building block that empowers chemists to explore new chemical space and accelerate the discovery of novel molecules with desired properties. The synthetic protocols outlined in this guide, coupled with an understanding of its potential applications, provide a solid foundation for researchers to incorporate this valuable compound into their synthetic strategies. As the demand for more complex and diverse molecular architectures continues to grow, the strategic use of well-designed building blocks like 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid will undoubtedly play a pivotal role in advancing the frontiers of chemical science.

References

• PubChem. 2-((1-bromonaphthalen-2-yl)oxy)acetic acid. National Center for Biotechnology Information. [Link]

• Google Patents.

• Organic Syntheses. 6-bromo-2-naphthol. [Link]

• Cambridge University Press. Williamson Ether Synthesis. [Link]

• Master Organic Chemistry. The Williamson Ether Synthesis. [Link]

• BYJU'S. Williamson Ether Synthesis reaction. [Link]

• Chemistry Steps. The Williamson Ether Synthesis. [Link]

• Wikipedia. Williamson ether synthesis. [Link]

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• 2. masterorganicchemistry.com [masterorganicchemistry.com]
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• 4. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
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• 6. Williamson Ether Synthesis (Chapter 116) - Name Reactions in Organic Synthesis [resolve.cambridge.org]

Application Note &amp; Protocol: A Guided Synthesis of 2-((1-Bromonaphthalen-2-yl)oxy)acetic Acid

Abstract

This document provides a comprehensive, field-tested protocol for the synthesis of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid. This aryloxyacetic acid derivative is a valuable building block in medicinal chemistry and materials science. The synthesis is executed via a robust two-step process, commencing with a Williamson ether synthesis to couple 1-bromo-2-naphthol with ethyl bromoacetate, followed by a saponification of the resulting ester intermediate. This guide is designed for researchers, chemists, and drug development professionals, offering in-depth explanations of the underlying chemical principles, step-by-step procedures, and critical safety considerations to ensure a successful and reproducible outcome.

Introduction and Synthetic Strategy

The synthesis of aryloxyacetic acids is a cornerstone of organic synthesis, providing access to compounds with diverse biological activities, including use as herbicides and pharmaceuticals. The target molecule, 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid, incorporates a bulky, halogenated naphthyl group, making it an attractive scaffold for further functionalization.

The chosen synthetic route is logical and efficient, proceeding in two distinct stages:

• Step 1: Williamson Ether Synthesis. This classic SN2 reaction involves the deprotonation of the phenolic hydroxyl group of 1-bromo-2-naphthol to form a potent nucleophile, the naphthoxide ion. This ion then displaces the bromide from ethyl bromoacetate to form an ether linkage, yielding the intermediate, ethyl 2-((1-bromonaphthalen-2-yl)oxy)acetate.[1][2] The choice of a mild base like potassium carbonate is crucial to prevent side reactions while effectively catalyzing the reaction.

• Step 2: Saponification (Ester Hydrolysis). The ethyl ester intermediate is hydrolyzed under basic conditions using sodium hydroxide. This process cleaves the ester bond, forming the sodium salt of the target carboxylic acid. Subsequent acidification protonates the carboxylate, causing the final product to precipitate from the aqueous solution.

This protocol emphasizes not only the procedural steps but also the rationale behind them, empowering the researcher to troubleshoot and adapt the methodology as needed.

Overall Reaction Scheme

Caption: Two-step synthesis pathway.

Safety First: Hazard Analysis and Mitigation

Crucial: This protocol involves hazardous materials. A thorough risk assessment must be performed before commencing any work. All operations must be conducted inside a certified chemical fume hood while wearing appropriate Personal Protective Equipment (PPE), including a lab coat, safety goggles, and chemical-resistant gloves.

• 1-Bromo-2-naphthol: Harmful if swallowed and causes skin and eye irritation.[3] Avoid inhalation of dust.

• Ethyl bromoacetate: EXTREMELY HAZARDOUS . It is a potent lachrymator (tear gas agent), toxic by inhalation, ingestion, and skin contact, and causes severe irritation or burns.[4][5][6] Handle with extreme care, using a syringe for transfers in the fume hood. Have an appropriate quenching agent (e.g., sodium bicarbonate solution) readily available for spills.

• Acetone/Ethanol: Highly flammable liquids. Keep away from ignition sources.

• Sodium Hydroxide / Hydrochloric Acid: Corrosive. Cause severe burns upon contact. Handle with care, especially during the preparation of solutions and the acidification step, which is exothermic.

Part 1: Protocol for Williamson Ether Synthesis

Principle and Mechanism

This step is a classic SN2 reaction. Anhydrous potassium carbonate acts as a base to deprotonate the acidic phenol group of 1-bromo-2-naphthol, forming the corresponding naphthoxide anion. This anion is a strong nucleophile that attacks the electrophilic carbon of ethyl bromoacetate, displacing the bromide leaving group to form the desired ether product. Acetone is an excellent polar aprotic solvent for this reaction, as it solubilizes the reactants and facilitates the SN2 mechanism without interfering.

Caption: Mechanism of the Williamson Ether Synthesis.

Materials and Reagents

Reagent	MW ( g/mol )	Amount	Moles (mmol)	Notes
1-Bromo-2-naphthol	223.07	5.00 g	22.4	Starting material[3]
Ethyl bromoacetate	167.00	2.9 mL (4.48 g)	26.8	1.2 equivalents, Lachrymator[7]
Potassium Carbonate (K₂CO₃)	138.21	6.19 g	44.8	2.0 equivalents, anhydrous
Acetone	-	100 mL	-	Anhydrous
Ethyl Acetate	-	~150 mL	-	For extraction
Deionized Water	-	~150 mL	-	For washing
Brine (Saturated NaCl)	-	~50 mL	-	For washing
Anhydrous Magnesium Sulfate	-	~5 g	-	Drying agent

Step-by-Step Experimental Protocol

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 1-bromo-2-naphthol (5.00 g, 22.4 mmol) and anhydrous potassium carbonate (6.19 g, 44.8 mmol).

• Solvent Addition: Add 100 mL of anhydrous acetone to the flask.

• Reagent Addition: While stirring vigorously, add ethyl bromoacetate (2.9 mL, 26.8 mmol) dropwise using a syringe. CAUTION: Perform this step slowly in a fume hood as the reagent is a strong lachrymator.[4][5]

• Reflux: Fit the flask with a reflux condenser and heat the mixture to reflux (approx. 56°C) using a heating mantle. Maintain a gentle reflux with continuous stirring for 6-8 hours.

• Reaction Monitoring (Optional): The reaction progress can be monitored by Thin Layer Chromatography (TLC) using a hexane:ethyl acetate mobile phase. The disappearance of the 1-bromo-2-naphthol spot indicates reaction completion.

• Work-up - Filtration: After the reaction is complete, allow the mixture to cool to room temperature. Filter the mixture through a Büchner funnel to remove the potassium carbonate and potassium bromide salts. Wash the solid cake with a small amount of acetone (~20 mL) to recover any residual product.

• Work-up - Solvent Removal: Combine the filtrates and remove the acetone using a rotary evaporator.

• Extraction: Dissolve the resulting oily residue in ethyl acetate (100 mL). Transfer the solution to a separatory funnel and wash sequentially with deionized water (2 x 75 mL) and brine (1 x 50 mL). The washes remove any remaining inorganic salts and water-soluble impurities.

• Drying and Isolation: Drain the organic layer into an Erlenmeyer flask and dry over anhydrous magnesium sulfate. Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude ethyl 2-((1-bromonaphthalen-2-yl)oxy)acetate, which should be a pale yellow oil or solid. The crude product can be used directly in the next step without further purification.

Part 2: Protocol for Saponification (Ester Hydrolysis)

Principle and Mechanism

Saponification is the hydrolysis of an ester under basic conditions. The hydroxide ion (from NaOH) acts as a nucleophile, attacking the electrophilic carbonyl carbon of the ester. This forms a tetrahedral intermediate which then collapses, expelling the ethoxide ion to form the carboxylic acid. In the basic medium, the acidic carboxylic acid is immediately deprotonated to form the sodium carboxylate salt, which is soluble in the aqueous medium. The final acidification step re-protonates the carboxylate, causing the neutral carboxylic acid to precipitate.

Materials and Reagents

Reagent	Amount	Moles (mmol)	Notes
Crude Ester (from Part 1)	~22.4 (theoretical)	-	Starting material
Sodium Hydroxide (NaOH)	2.69 g	67.2 (3.0 equiv)	For hydrolysis
Ethanol (95%)	80 mL	-	Co-solvent
Deionized Water	40 mL	-	Co-solvent
Hydrochloric Acid (HCl)	~6 M solution	As needed	For acidification

Step-by-Step Experimental Protocol

• Reaction Setup: Place the crude ester from Part 1 into a 250 mL round-bottom flask with a magnetic stir bar.

• Solvent and Base Addition: Add ethanol (80 mL) and a solution of sodium hydroxide (2.69 g) in water (40 mL).

• Reflux: Attach a reflux condenser and heat the mixture to reflux for 2-3 hours. The solution should become homogeneous as the reaction progresses.

• Work-up - Cooling and Solvent Removal: Cool the reaction mixture to room temperature. Remove the ethanol using a rotary evaporator.

• Dilution: Dilute the remaining aqueous solution with ~50 mL of deionized water. If any unreacted ester remains, it can be removed by washing the aqueous solution with diethyl ether (2 x 30 mL) in a separatory funnel. Discard the organic layer.

• Acidification and Precipitation: Cool the aqueous solution in an ice bath. While stirring, slowly add 6 M HCl dropwise. The target carboxylic acid will begin to precipitate as a white or off-white solid. Continue adding acid until the solution is strongly acidic (pH 1-2, check with pH paper).

• Isolation: Allow the suspension to stir in the ice bath for 30 minutes to ensure complete precipitation. Collect the solid product by vacuum filtration using a Büchner funnel.

• Washing: Wash the filter cake thoroughly with several portions of cold deionized water to remove any residual NaCl and HCl.

• Drying: Press the solid as dry as possible on the funnel, then transfer it to a watch glass to air dry or dry in a vacuum oven at a low temperature (~50°C) to a constant weight. This yields the crude 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid.

Part 3: Purification and Characterization

Purification by Recrystallization

The crude product can be purified by recrystallization to obtain a high-purity solid, suitable for analysis and further use. An ethanol/water mixture is often an effective solvent system for aryloxyacetic acids.[8]

• Solvent Selection: Place a small amount of the crude product in a test tube and add a few drops of ethanol to test solubility. It should be readily soluble. Then add water dropwise until the solution becomes cloudy, indicating precipitation. This confirms that an ethanol/water system is suitable.

• Dissolution: Transfer the bulk of the crude solid to an Erlenmeyer flask. Add the minimum amount of hot ethanol required to just dissolve the solid. It is critical to use the minimum volume to ensure good recovery.[9]

• Precipitation: While the solution is still hot, add hot deionized water dropwise until the solution just begins to turn cloudy (the saturation point). If too much water is added, add a small amount of hot ethanol to redissolve the solid.

• Crystallization: Cover the flask and allow it to cool slowly to room temperature, then place it in an ice bath for at least 1 hour to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol/water, and dry thoroughly.

Characterization

The identity and purity of the final product should be confirmed using standard analytical techniques:

• Melting Point: A sharp melting point range is indicative of high purity.

• NMR Spectroscopy (¹H and ¹³C): To confirm the chemical structure.

• Infrared (IR) Spectroscopy: To identify key functional groups, such as the broad O-H stretch of the carboxylic acid and the C=O stretch.

• Mass Spectrometry: To confirm the molecular weight and isotopic pattern of the bromine atom.

References

• ECHEMI. Ethyl bromoacetate SDS, 105-36-2 Safety Data Sheets.

• Cole-Parmer. Material Safety Data Sheet - Ethyl bromoacetate, 98%.

• ChemicalBook. Ethyl bromoacetate - Safety Data Sheet.

• PubChem. 1-Bromo-2-naphthol | C10H7BrO | CID 11316.

• Loba Chemie. ETHYL BROMOACETATE FOR SYNTHESIS MSDS CAS-No. - Loba Chemie.

• Sigma-Aldrich. 1-Bromo-2-naphthol 97 573-97-7.

• Sigma-Aldrich. SAFETY DATA SHEET - ethyl bromoacetate.

• TCI AMERICA. 1-Bromo-2-naphthol | 573-97-7.

• Fisher Scientific. 1-Bromo-2-naphthol Safety Data Sheet.

• Thermo Fisher Scientific. SAFETY DATA SHEET - 1-Bromo-2-(bromomethyl)naphthalene.

• University of Rochester, Department of Chemistry. Reagents & Solvents: Solvents for Recrystallization.

• HBCSE. Recrystallization.

• Google Patents. US7307188B2 - Purification of carboxylic acids by complexation with selective solvents.

• University of California, Irvine. 12. The Williamson Ether Synthesis.

• Google Patents. US5034105A - Carboxylic acid purification and crystallization process.

• University of Calgary. RECRYSTALLISATION.

• McDaniel, C. Formation of an ether by an SN2 reaction – The Williamson.

• University of Glasgow. STUDIES IN 2-NAPHTHOL DERIVATIVES.

• Slideshare. Synthesis of 1-Bromo-2-Naphthol | PPT.

• Organic Syntheses. 2-bromonaphthalene - Organic Syntheses Procedure.

• Master Organic Chemistry. The Williamson Ether Synthesis.

• Rajasekaran, K., & Gnanasekaran, C. Reaction of ethyl bromoacetate with substituted naphthoate ions. Indian Academy of Sciences.

• Organic Syntheses. 6-bromo-2-naphthol - Organic Syntheses Procedure.

• Google Patents. CN104478667A - Preparation method for 1-bromo-2-naphthol.

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Application Notes &amp; Protocols: Leveraging 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid as a Versatile Building Block in Complex Molecule Synthesis

Introduction: A Bifunctional Scaffold for Advanced Synthesis

In the landscape of modern organic synthesis, particularly within drug discovery and materials science, the strategic value of a building block is measured by its versatility, reliability, and the structural complexity it can impart. 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid emerges as a preeminent example of such a scaffold. This molecule uniquely integrates three key chemical features onto a rigid, sterically defined naphthalene core: an aryl bromide, an ether linkage, and a carboxylic acid.

This trifecta of functionalities provides chemists with orthogonal chemical handles, enabling sequential and selective transformations. The aryl bromide is a prime substrate for a host of palladium-catalyzed cross-coupling reactions, serving as a robust anchor point for constructing carbon-carbon and carbon-heteroatom bonds. Concurrently, the carboxylic acid moiety offers a classical route for amide and ester formation, allowing for the introduction of diverse side chains or linkage to other molecular fragments. This guide provides an in-depth exploration of the strategic application of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid, complete with detailed protocols and the scientific rationale behind key experimental choices.

Physicochemical Properties & Handling

Proper handling and understanding of the physical properties of a building block are foundational to its successful application.

Property	Value	Source
CAS Number	41791-59-7
Molecular Formula	C₁₂H₉BrO₃	[1]
Molecular Weight	281.11 g/mol
Melting Point	161-162 °C
Appearance	Powder
Storage	Sealed in dry, room temperature

Safety & Handling: The compound is associated with the following GHS hazard statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Standard laboratory personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at all times. Work should be conducted in a well-ventilated fume hood.

Core Synthetic Strategies: Unlocking Molecular Diversity

The synthetic utility of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid is best understood by examining the distinct, yet complementary, reaction pathways available at its two primary functional groups.

Transformations at the Aryl Bromide: The Power of Palladium

The 1-bromo substituent on the electron-rich naphthalene ring is an ideal handle for palladium-catalyzed cross-coupling, a cornerstone of modern synthetic chemistry for which the 2010 Nobel Prize in Chemistry was awarded.[2] These reactions allow for the precise and efficient formation of new bonds, dramatically increasing molecular complexity.

The Suzuki-Miyaura reaction is arguably the most widely used method for constructing biaryl linkages due to the operational simplicity and the stability and low toxicity of its organoboron reagents.[3] This reaction is instrumental when the goal is to append new aryl, heteroaryl, or vinyl groups at the 1-position of the naphthalene core.

Mechanistic Rationale: The catalytic cycle involves three key steps: oxidative addition of the aryl bromide to a Pd(0) complex, transmetalation of the organic group from the boron atom to the palladium center, and reductive elimination to form the C-C bond and regenerate the Pd(0) catalyst.[4][5]

Caption: Simplified catalytic cycle of the Suzuki-Miyaura reaction.

Field-Proven Protocol: Suzuki-Miyaura Coupling

• Vessel Preparation: To a dry round-bottom flask or microwave vial equipped with a magnetic stir bar, add 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid (1.0 eq.), the desired arylboronic acid or ester (1.2-1.5 eq.), and a base such as K₂CO₃ or Cs₂CO₃ (2.0-3.0 eq.).

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(OAc)₂, 2-5 mol%) and a suitable phosphine ligand (e.g., SPhos or XPhos, 4-10 mol%). Alternatively, a pre-formed catalyst like SPhos Pd G3 (2-5 mol%) can be used for convenience and improved activity.

  • Expert Insight: The choice of ligand is critical. Bulky, electron-rich phosphine ligands like SPhos accelerate the reductive elimination step, which is often rate-limiting for sterically hindered substrates.[6]

• Inert Atmosphere: Seal the vessel and purge thoroughly with an inert gas (e.g., Argon or Nitrogen) for 5-10 minutes. This is crucial as oxygen can oxidize the Pd(0) catalyst, leading to inactivation and homocoupling of the boronic acid.[5]

• Solvent Addition: Add a degassed solvent system. A mixture of an organic solvent and water (e.g., 1,4-dioxane/water or toluene/water in a 4:1 ratio) is typical. The aqueous phase is necessary to dissolve the inorganic base and facilitate the transmetalation step.[6]

• Reaction: Heat the mixture to 80-110 °C and stir vigorously. Monitor the reaction progress by TLC or LC-MS until the starting aryl bromide is consumed (typically 4-24 hours).

• Work-up & Purification: Cool the reaction to room temperature. Dilute with water and an organic solvent like ethyl acetate. Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. The resulting crude product can be purified by silica gel column chromatography to yield the desired biaryl acetic acid derivative.

The Buchwald-Hartwig amination provides a powerful and general method for the synthesis of aryl amines from aryl halides.[7][8] This reaction is of paramount importance in pharmaceutical development, as the N-aryl moiety is a privileged structure in a vast number of bioactive molecules.

Mechanistic Rationale: Similar to the Suzuki coupling, the reaction proceeds via a Pd(0)/Pd(II) catalytic cycle. The key steps are oxidative addition of the aryl bromide to Pd(0), coordination of the amine, deprotonation by a strong base to form a palladium-amido complex, and finally, reductive elimination to form the C-N bond.[7][8]

Caption: Simplified catalytic cycle of the Buchwald-Hartwig amination.

Field-Proven Protocol: Buchwald-Hartwig Amination

• Vessel Preparation: In an oven-dried, argon-flushed flask, combine 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid (1.0 eq.), the palladium source (e.g., Pd₂(dba)₃, 1-2 mol%), and the appropriate ligand (e.g., BINAP or a Josiphos-type ligand, 2-4 mol%).

• Reagent Addition: Add the amine coupling partner (1.1-1.5 eq.) and a strong, non-nucleophilic base (e.g., NaOt-Bu or K₃PO₄, 1.5-2.0 eq.).

  • Expert Insight: The choice of base is critical and depends on the amine's pKa and the functional group tolerance of the substrates.[8] Sodium tert-butoxide is highly effective but incompatible with base-sensitive groups like esters. Weaker bases like K₃PO₄ or K₂CO₃ offer broader functional group tolerance but may require higher temperatures or longer reaction times.

• Inert Atmosphere & Solvent: Seal the flask, purge with argon, and add a dry, degassed aprotic solvent such as toluene or 1,4-dioxane. Anhydrous conditions are paramount for this reaction.

• Reaction: Heat the mixture, typically between 80-110 °C, with vigorous stirring. Monitor the reaction by LC-MS.

• Work-up & Purification: After cooling, quench the reaction carefully by adding saturated aqueous NH₄Cl solution. Extract the product with an organic solvent (e.g., ethyl acetate). The carboxylic acid group may complicate the extraction; it may be necessary to acidify the aqueous layer to pH ~3-4 with 1M HCl and re-extract to recover all the product. Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate. Purify via column chromatography.

Transformations at the Carboxylic Acid: Building Amide Scaffolds

The acetic acid side chain is a reliable handle for constructing amide bonds, which are fundamental linkages in peptides, natural products, and a majority of small-molecule drugs.

Workflow Rationale: The formation of an amide bond requires the activation of the carboxylic acid. This is typically achieved by converting the hydroxyl group into a better leaving group, facilitating nucleophilic attack by an amine. Modern peptide coupling reagents like HATU or EDC/HOBt accomplish this efficiently and under mild conditions, minimizing side reactions.

Caption: General workflow for amide bond formation.

Field-Proven Protocol: Amide Coupling using HATU

• Reagent Solution: In a round-bottom flask, dissolve 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid (or its cross-coupled derivative) (1.0 eq.) in a dry aprotic solvent like DMF or CH₂Cl₂.

• Activation: Add HATU (1.1 eq.) and a non-nucleophilic base such as diisopropylethylamine (DIPEA) (2.0-3.0 eq.). Stir the mixture at room temperature for 15-30 minutes to pre-activate the carboxylic acid.

• Amine Addition: Add the desired amine (1.0-1.2 eq.) to the activated mixture.

• Reaction: Stir at room temperature until the reaction is complete (typically 2-12 hours), as monitored by LC-MS.

• Work-up & Purification: Dilute the reaction mixture with ethyl acetate and wash sequentially with 5% aqueous citric acid, saturated aqueous NaHCO₃, and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify the crude product by silica gel chromatography or recrystallization.

Orthogonal Synthesis: A Multi-Step Workflow Example

The true power of this building block is realized in multi-step syntheses where its functional groups are addressed sequentially. The following workflow illustrates how to build a complex molecule by first performing a Suzuki coupling and then an amide coupling.

Caption: A sequential, orthogonal synthesis workflow.

This strategy allows for the rapid generation of a library of diverse compounds from a single, advanced intermediate, making it highly valuable for structure-activity relationship (SAR) studies in drug discovery.

Conclusion

2-((1-Bromonaphthalen-2-yl)oxy)acetic acid is more than a simple chemical; it is a strategic platform for the efficient construction of complex molecular architectures. Its well-defined and orthogonally reactive functional groups enable chemists to employ powerful and reliable synthetic transformations like the Suzuki-Miyaura coupling and Buchwald-Hartwig amination in concert with classical amide bond formation. The protocols and insights provided herein serve as a comprehensive guide for researchers, scientists, and drug development professionals to fully exploit the potential of this versatile building block in their synthetic endeavors.

References

• Wikipedia. Buchwald–Hartwig amination. [Link]

• Chemistry LibreTexts. Buchwald-Hartwig Amination. [Link]

• ACS Green Chemistry Institute. Buchwald-Hartwig Amination - Reagent Guides. [Link]

• Wikipedia. Suzuki reaction. [Link]

• Royal Society of Chemistry. Continuous flow Buchwald–Hartwig amination of a pharmaceutical intermediate. [Link]

• Organic Chemistry Portal. Buchwald-Hartwig Cross Coupling Reaction. [Link]

• PubChemLite. Acetic acid, ((2-bromo-4-(2-thienylcarbonyl)-1-naphthalenyl)oxy)-. [Link]

• Organic Syntheses. 2-bromonaphthalene. [Link]

• Chemistry LibreTexts. Suzuki-Miyaura Coupling. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• PubChem. 2-Naphthoxyacetic acid. [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• PubChemLite. 2-((1-bromonaphthalen-2-yl)oxy)acetic acid. [Link]

• ResearchGate. Synthesis of (2-naphthalen-1-yl-acetylamino)-acetic acid ethyl ester. [Link]

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• ResearchGate. Synthesis, Characterization and Biological Evaluation of Some New Heterocyclic Compounds Derived from 2-Naphthol. [Link]

• Frontiers in Chemistry. Identification of 2-(thiophen-2-yl)acetic Acid-Based Lead Compound for mPGES-1 Inhibition. [Link]

• PubMed. Recent development in the synthesis of heterocycles by 2-naphthol-based multicomponent reactions. [Link]

• ACG Publications. Synthesis of biologically active heterocyclic compounds from β- diketones. [Link]

• Royal Society of Chemistry. Syntheses of heterocyclic compounds, part XXI. Oxazoles from pyrolysis of aryl and heterocyclic azides in a mixture of acetic and polyphosphoric acid. [Link]

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• Google Patents.

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• PubMed. Substituted naphthalen-1-yl-acetic acid hydrazides: synthesis, antimicrobial evaluation and QSAR analysis. [Link]

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Application Notes and Protocols for Plant Growth Regulating Properties of Naphthalene Acetic Acid Analogs

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

Naphthalene acetic acid (NAA) is a synthetic auxin widely recognized for its potent effects on plant growth and development. Its structural simplicity and high activity have made it a cornerstone in agriculture, horticulture, and plant research. The exploration of NAA analogs—molecules with modified naphthalene or acetic acid moieties—opens a vast landscape for fine-tuning physiological responses, uncovering novel mechanisms of auxin action, and developing next-generation plant growth regulators. This document provides a comprehensive guide for the synthesis, biological evaluation, and mechanistic analysis of NAA analogs. It is designed to equip researchers with the foundational knowledge and practical protocols necessary to investigate the nuanced roles of these compounds in plant biology.

Introduction: The Enduring Significance of Naphthalene Acetic Acid and Its Analogs

Auxins are a class of phytohormones that orchestrate a multitude of developmental processes, including cell division and elongation, root initiation, and fruit development.[1] Indole-3-acetic acid (IAA) is the most abundant natural auxin, but its susceptibility to degradation has led to the widespread use of more stable synthetic auxins like NAA.[2] NAA and its analogs exert their effects by binding to the TIR1/AFB family of F-box proteins, which act as auxin co-receptors. This binding event promotes the degradation of Aux/IAA transcriptional repressors, thereby activating auxin response factors (ARFs) and initiating the transcription of auxin-responsive genes.[1][2]

The core structure of an active auxin consists of a planar aromatic ring and a side chain containing a carboxyl group.[1] The exploration of NAA analogs involves modifying these key features to alter binding affinity for the receptor complex, metabolic stability, and transport characteristics. Understanding the structure-activity relationships (SAR) of these analogs is crucial for designing compounds with specific and enhanced activities.[3][4]

This guide will navigate the researcher through the essential steps of working with NAA analogs, from their chemical synthesis to the detailed characterization of their biological effects at the physiological, cellular, and molecular levels.

Synthesis of Naphthalene Acetic Acid Analogs

The synthesis of NAA analogs allows for systematic modifications to the naphthalene ring and the acetic acid side chain. Common modifications include the introduction of substituents (e.g., halogens, alkyl groups, nitro groups) on the aromatic ring or altering the length and composition of the side chain.

General Synthetic Strategies

Several synthetic routes can be employed to generate NAA analogs. A common approach involves the reaction of a substituted naphthalene with chloroacetic acid.[5] Another versatile method is the methyl aromatization synthesis, which starts from a substituted methylnaphthalene and proceeds through oxidation, methylolation, and carboxylation steps.[6]

Representative Protocol: Synthesis of 4-Chloro-1-naphthaleneacetic acid

This protocol describes the synthesis of a halogenated NAA analog, a common modification to explore electronic effects on activity.

Materials:

• 1-Naphthylacetic acid

• Thionyl chloride

• Nitrobenzene

• Sodium hydroxide

• Ethanol

• Hydrochloric acid

Procedure:

• Acyl Chloride Formation: In a round-bottom flask, react 1-naphthaleneacetic acid with thionyl chloride in an inert solvent like nitrobenzene. This reaction converts the carboxylic acid to its more reactive acyl chloride derivative.[6]

• Chlorination: Carefully introduce a chlorinating agent. The specific conditions will depend on the desired position of the chlorine atom.

• Hydrolysis: Quench the reaction mixture and hydrolyze the acyl chloride back to a carboxylic acid using a base such as sodium hydroxide, followed by acidification with hydrochloric acid.[6]

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the final 4-chloro-1-naphthaleneacetic acid.

Note: The synthesis of functionalized organic molecules should be performed by trained chemists in a properly equipped laboratory with appropriate safety precautions.

Biological Evaluation of Naphthalene Acetic Acid Analogs: Bioassays

Bioassays are essential for determining the auxin-like activity of newly synthesized NAA analogs. These assays measure a physiological response that is dependent on auxin concentration.

Arabidopsis Root Elongation Assay

This is a highly sensitive and quantitative assay for assessing auxin activity. High concentrations of auxins inhibit root elongation, providing a clear dose-response curve.[7]

Materials:

• Arabidopsis thaliana seeds (e.g., Col-0 ecotype)

• Murashige and Skoog (MS) medium, pH 5.7

• Agar

• Petri dishes (square plates are recommended for vertical growth)

• NAA analogs (stock solutions in DMSO or ethanol)

• Stereomicroscope with a calibrated eyepiece or a flatbed scanner and image analysis software (e.g., ImageJ)

Protocol:

• Seed Sterilization and Plating:

  • Surface sterilize Arabidopsis seeds using your preferred method (e.g., vapor-phase sterilization with chlorine gas).

  • Prepare MS agar plates containing a range of concentrations of the NAA analog to be tested (e.g., 0, 0.01, 0.1, 1, 10, 100 µM). Ensure the final concentration of the solvent (DMSO or ethanol) is consistent across all plates and does not exceed 0.1%.

  • Aseptically sow the sterilized seeds in a line on the surface of the agar plates.

• Seedling Growth:

  • Stratify the plates at 4°C in the dark for 2-4 days to synchronize germination.

  • Transfer the plates to a growth chamber with a long-day photoperiod (16 hours light / 8 hours dark) at 22°C and orient them vertically to allow roots to grow along the agar surface.

• Data Acquisition and Analysis:

  • After 5-7 days of growth, measure the primary root length of at least 15-20 seedlings per treatment.

  • Plot the average root length against the logarithm of the analog concentration to generate a dose-response curve.

  • Compare the inhibitory effect of the analogs to that of a known auxin like IAA or NAA.

Callus Induction and Regeneration Assay

The ability of auxins, in combination with cytokinins, to induce the formation of undifferentiated callus and subsequent regeneration of organs is a hallmark of their activity.[8][9]

Materials:

• Arabidopsis thaliana root or hypocotyl explants

• Callus Induction Medium (CIM): MS medium supplemented with a cytokinin (e.g., 0.5 mg/L kinetin) and varying concentrations of the NAA analog.[10]

• Shoot Induction Medium (SIM): MS medium with a high cytokinin-to-auxin ratio (e.g., 5.0 mg/L 2iP and 0.1 mg/L NAA).[10]

• Sterile culture vessels

Protocol:

• Explant Preparation:

  • Grow sterile Arabidopsis seedlings on MS agar plates.

  • Excise root or hypocotyl segments (approximately 0.5-1 cm in length).

• Callus Induction:

  • Place the explants on CIM plates with different concentrations of the NAA analog.

  • Incubate in the dark at 22-25°C for 2-4 weeks.

  • Observe and quantify callus formation. A rating scale (e.g., 0 = no callus, 4 = extensive callus) can be used.

• Shoot Regeneration:

  • Transfer the induced calli to SIM plates.

  • Incubate under a long-day photoperiod at 22-25°C.

  • After 3-5 weeks, count the number of regenerated shoots per callus.

Table 1: Expected Outcomes of Bioassays for an Active NAA Analog

Bioassay	Expected Outcome
Root Elongation	Dose-dependent inhibition of primary root growth.
Callus Induction	Promotion of callus formation from explants, often in synergy with a cytokinin.
Shoot Regeneration	Influence on the efficiency of shoot regeneration from callus on SIM.

Analytical Quantification of Naphthalene Acetic Acid Analogs in Plant Tissues

Quantifying the uptake, metabolism, and distribution of NAA analogs within plant tissues is crucial for understanding their mode of action. Mass spectrometry-based methods offer the required sensitivity and specificity.[11][12]

Sample Preparation and Extraction

Materials:

• Plant tissue (e.g., Arabidopsis seedlings)

• Liquid nitrogen

• Extraction buffer (e.g., isopropanol:water:acetic acid, 80:19:1, v/v/v)

• Internal standards (deuterium or ¹³C-labeled analogs, if available)

• Solid-phase extraction (SPE) cartridges (e.g., C18)

Protocol:

• Harvesting and Homogenization:

  • Harvest plant tissue and immediately freeze in liquid nitrogen to quench metabolic activity.

  • Grind the frozen tissue to a fine powder.

• Extraction:

  • Add ice-cold extraction buffer and internal standards to the powdered tissue.

  • Vortex and incubate on ice.

  • Centrifuge to pellet debris and collect the supernatant.

• Purification:

  • Pass the supernatant through a pre-conditioned C18 SPE cartridge to remove interfering compounds.

  • Wash the cartridge and elute the auxins with a suitable solvent (e.g., methanol).

  • Dry the eluate under a stream of nitrogen or in a vacuum concentrator.

LC-MS/MS Analysis

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the method of choice for quantifying auxins and their analogs due to its high sensitivity and selectivity.[12][13]

Instrumentation:

• High-performance liquid chromatograph (HPLC) or Ultra-high performance liquid chromatograph (UHPLC)

• Reversed-phase C18 column

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

Protocol:

• Sample Reconstitution: Reconstitute the dried extract in a small volume of the initial mobile phase.

• Chromatographic Separation: Inject the sample onto the C18 column and separate the analytes using a gradient of mobile phases (e.g., water with 0.1% formic acid and acetonitrile with 0.1% formic acid).

• Mass Spectrometric Detection:

  • Operate the mass spectrometer in negative ion mode for the detection of the deprotonated molecular ion [M-H]⁻.

  • Use Multiple Reaction Monitoring (MRM) for quantification. This involves selecting the precursor ion in the first quadrupole, fragmenting it in the collision cell, and detecting a specific product ion in the third quadrupole. This provides high specificity.

• Quantification: Create a calibration curve using standards of the NAA analog and the internal standard to quantify the amount in the plant sample.

Gene Expression Analysis of Auxin-Responsive Genes

The activity of NAA analogs can be further characterized by examining their effects on the expression of early auxin-responsive genes, such as those in the Aux/IAA, GH3, and SAUR families.[14][15]

Plant Treatment and RNA Extraction

Protocol:

• Seedling Growth: Grow Arabidopsis seedlings in liquid MS medium.

• Treatment: Treat the seedlings with the NAA analog at a concentration determined to be active from the bioassays (e.g., 1 µM) for a short duration (e.g., 1-3 hours). Include a mock-treated control.

• Harvesting: Harvest the seedlings, blot dry, and immediately freeze in liquid nitrogen.

• RNA Extraction: Extract total RNA from the frozen tissue using a commercial kit or a standard protocol (e.g., Trizol-based extraction). Ensure the RNA is of high quality (A260/A280 ratio of ~2.0 and A260/A230 ratio > 1.8).

Quantitative Real-Time PCR (qRT-PCR)

Protocol:

• cDNA Synthesis: Synthesize first-strand cDNA from the total RNA using a reverse transcriptase kit.

• Primer Design: Design primers for the target auxin-responsive genes (e.g., IAA1, IAA5, GH3.3) and a reference gene for normalization (e.g., ACTIN2 or UBIQUITIN10).

• qRT-PCR Reaction: Perform the qRT-PCR using a SYBR Green-based master mix.

• Data Analysis: Calculate the relative expression of the target genes using the ΔΔCt method.[16]

Table 2: Key Auxin-Responsive Genes for Expression Analysis

Gene Family	Example Genes	Function	Expected Response to Active Analog
Aux/IAA	IAA1, IAA5	Transcriptional repressors of auxin signaling (negative feedback).	Upregulation
GH3	GH3.3	Catalyze the conjugation of IAA to amino acids, regulating auxin homeostasis.	Upregulation
SAUR	SAUR19	Small auxin-up RNAs involved in cell expansion.	Upregulation

RNA-Seq Analysis

For a global view of the transcriptional changes induced by an NAA analog, RNA sequencing (RNA-seq) is a powerful tool. This allows for the identification of novel downstream targets and provides a comprehensive understanding of the analog's mode of action.[14][17] The general workflow involves RNA extraction, library preparation, sequencing, and bioinformatic analysis of the resulting data to identify differentially expressed genes.

Concluding Remarks and Future Directions

The study of naphthalene acetic acid analogs offers a rich field of research with direct applications in agriculture and fundamental plant biology. By systematically synthesizing and evaluating these compounds, researchers can develop more effective and specific plant growth regulators. The protocols outlined in this guide provide a robust framework for such investigations. Future work in this area could focus on developing "pro-auxins" that are activated in specific tissues, or analogs that selectively interact with certain members of the TIR1/AFB receptor family, offering unprecedented control over plant growth and development.[18]

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• Examples of GC-MS results from typical plant extracts. (A)... ResearchGate. [Link]

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• Insights into plant regeneration: cellular pathways and DNA methylation dynamics. PMC. [Link]

• Profiling of 1-aminocyclopropane-1-carboxylic acid and selected phytohormones in Arabidopsis using liquid chromatography-tandem mass spectrometry. NIH. [Link]

• Overview of RNA-seq data for individual transcripts relating to auxin... ResearchGate. [Link]

• Plant Callus: Mechanisms of Induction and Repression. PMC - PubMed Central. [Link]

• Establishment of regeneration capability of callus cells. Plantae. [Link]

• Enhancement of shoot regeneration by treatment with inhibitors of auxin biosynthesis and transport during callus induction in tissue culture of Arabidopsis thaliana. PMC - NIH. [Link]

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• Real-time qRT-PCR of primary auxin responsive genes. The mRNA contents... ResearchGate. [Link]

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• Design, synthesis and biological evaluation of naphthalene-1,4-dione analogues as anticancer agents. PMC - NIH. [Link]

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• Figure 3. Quantitative real-time PCR analysis of expression of seven... ResearchGate. [Link]

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Application Notes and Protocols: 2-((1-Bromonaphthalen-2-yl)oxy)acetic Acid in Material Science

Introduction: A Versatile Building Block for Advanced Materials

In the dynamic field of material science, the rational design of organic molecules is paramount to achieving novel functionalities. 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid emerges as a compound of significant interest, possessing a unique combination of a bulky, electron-rich naphthalene core, a reactive bromine substituent, and a versatile carboxylic acid group. This trifecta of functional moieties makes it a highly attractive building block for the synthesis of advanced materials with tailored optical and electronic properties. The inherent fluorescence of the naphthalene unit, a well-documented characteristic of its derivatives, positions this molecule as a promising candidate for the development of fluorescent probes and organic light-emitting diodes (OLEDs).[1] Furthermore, the presence of the carboxylic acid allows for its incorporation into larger polymeric structures or for surface functionalization of inorganic nanoparticles, opening avenues for the creation of hybrid materials with emergent properties.

This document serves as a comprehensive technical guide for researchers and scientists interested in harnessing the potential of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid. We will provide detailed, field-proven protocols for its synthesis and purification, and explore its application as a fluorescent probe, offering insights into the causality behind experimental choices to ensure both reproducibility and a deep understanding of the underlying principles.

Physicochemical Properties

A thorough understanding of the fundamental properties of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid is crucial for its effective application. The following table summarizes its key physicochemical data.

Property	Value	Reference
CAS Number	41791-59-7	[2]
Molecular Formula	C₁₂H₉BrO₃	[3]
Molecular Weight	281.10 g/mol
Appearance	White to off-white powder or crystals	[2][4]
Melting Point	161-162 °C	[2]
Solubility	Soluble in common organic solvents such as DMSO, DMF, and methanol.
Storage	Store at room temperature in a dry, well-sealed container.	[2][4]

Synthesis Protocol: A Step-by-Step Guide

The synthesis of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid is a two-step process that begins with the bromination of 2-naphthol to yield 1-bromo-2-naphthol, followed by an etherification reaction with chloroacetic acid. The following protocols are based on well-established synthetic methodologies for related compounds.[5][6][7]

Part 1: Synthesis of 1-Bromo-2-naphthol

The direct bromination of 2-naphthol is a reliable method for the preparation of the key intermediate, 1-bromo-2-naphthol.

Diagram of the Synthetic Pathway:

Caption: Synthesis of 1-bromo-2-naphthol from 2-naphthol.

Materials and Reagents:

• 2-Naphthol

• Glacial Acetic Acid

• Bromine

• Sodium bisulfite solution (10%)

• Deionized water

• Round-bottom flask

• Dropping funnel

• Magnetic stirrer

• Ice bath

• Büchner funnel and filter paper

Procedure:

• Reaction Setup: In a well-ventilated fume hood, dissolve 2-naphthol (1.0 eq) in glacial acetic acid in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel. Cool the solution in an ice bath.

• Bromination: Slowly add a solution of bromine (1.05 eq) in glacial acetic acid to the cooled 2-naphthol solution via the dropping funnel with continuous stirring. The rate of addition should be controlled to maintain the reaction temperature below 10 °C. Rationale: This slow addition and low temperature help to control the exothermicity of the reaction and minimize the formation of dibrominated byproducts.

• Reaction Monitoring: After the addition is complete, allow the reaction mixture to stir at room temperature for 2-3 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., hexane:ethyl acetate).

• Work-up: Pour the reaction mixture into a beaker containing ice-cold deionized water. The crude product will precipitate out.

• Decolorization: If the precipitate has a reddish-brown color due to excess bromine, add a 10% sodium bisulfite solution dropwise until the color disappears.

• Isolation and Purification: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the solid with copious amounts of cold deionized water to remove any residual acetic acid and salts. The crude 1-bromo-2-naphthol can be further purified by recrystallization from a suitable solvent system such as ethanol/water.

• Drying: Dry the purified product in a vacuum oven at a moderate temperature (e.g., 50-60 °C) to a constant weight.

Part 2: Synthesis of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid

This step involves the Williamson ether synthesis, where the phenoxide of 1-bromo-2-naphthol reacts with chloroacetic acid.[5]

Diagram of the Synthetic Pathway:

Caption: Synthesis of the target compound from 1-bromo-2-naphthol.

Materials and Reagents:

• 1-Bromo-2-naphthol

• Sodium hydroxide (NaOH)

• Chloroacetic acid

• Hydrochloric acid (HCl, concentrated)

• Deionized water

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer

• Heating mantle

• Büchner funnel and filter paper

• pH paper

Procedure:

• Formation of the Phenoxide: In a round-bottom flask, dissolve 1-bromo-2-naphthol (1.0 eq) in an aqueous solution of sodium hydroxide (2.5 eq). Stir the mixture at room temperature until a clear solution is obtained, indicating the formation of the sodium salt of 1-bromo-2-naphthol. Rationale: The strong base deprotonates the hydroxyl group of the naphthol, forming the more nucleophilic phenoxide ion.

• Etherification: To the phenoxide solution, add chloroacetic acid (1.2 eq). Attach a reflux condenser and heat the reaction mixture to reflux (approximately 100-110 °C) with vigorous stirring for 4-6 hours.

• Reaction Monitoring: Monitor the reaction progress by TLC. The disappearance of the starting material (1-bromo-2-naphthol) indicates the completion of the reaction.

• Acidification and Precipitation: After the reaction is complete, cool the mixture to room temperature. Carefully acidify the solution with concentrated hydrochloric acid to a pH of 1-2. This will protonate the carboxylate to form the desired carboxylic acid, which will precipitate out of the solution. Rationale: The product is soluble in its salt form in the basic reaction mixture. Acidification is necessary to isolate the neutral carboxylic acid.

• Isolation and Purification: Collect the crude product by vacuum filtration and wash it thoroughly with cold deionized water to remove any inorganic salts. The product can be further purified by recrystallization from a suitable solvent such as ethanol or acetic acid.

• Drying: Dry the purified 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid in a vacuum oven to a constant weight.

Application as a Fluorescent Probe

The naphthalene moiety in 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid imparts intrinsic fluorescence to the molecule. This property can be exploited for various sensing applications.[1] The fluorescence characteristics, such as excitation and emission wavelengths, quantum yield, and lifetime, can be sensitive to the local environment, including polarity, viscosity, and the presence of specific analytes.

Hypothetical Protocol: Characterization of Fluorescence Properties

This protocol outlines a general procedure for characterizing the basic fluorescence properties of the synthesized compound.

Experimental Workflow for Fluorescence Spectroscopy:

Caption: A generalized workflow for characterizing the fluorescence properties of a compound.

Materials and Equipment:

• 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid

• Spectroscopic grade solvents (e.g., cyclohexane, toluene, dichloromethane, acetonitrile, methanol)

• Fluorometer

• Quartz cuvettes

Procedure:

• Solution Preparation: Prepare a stock solution of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid in a suitable solvent (e.g., DMSO or ethanol) at a concentration of approximately 1 mM. From this stock solution, prepare a series of dilute working solutions (e.g., 1-10 µM) in the desired spectroscopic grade solvents.

• Determination of Excitation and Emission Maxima:

  • Place a dilute solution of the compound in a quartz cuvette in the fluorometer.

  • Obtain an emission spectrum by exciting at a wavelength in the UV region (e.g., 280 nm) and scanning the emission wavelengths.

  • From the emission spectrum, determine the wavelength of maximum emission (λ_em,max).

  • Obtain an excitation spectrum by setting the emission monochromator to λ_em,max and scanning the excitation wavelengths. The wavelength of maximum intensity in this spectrum is the excitation maximum (λ_ex,max).

• Measurement of Fluorescence Spectra: Record the fluorescence emission spectrum by exciting the sample at λ_ex,max.

• Solvatochromism Study: Repeat the fluorescence measurements in a series of solvents with varying polarities to investigate the effect of the environment on the fluorescence properties. A significant shift in the emission maximum with changing solvent polarity (solvatochromism) can indicate changes in the dipole moment of the molecule upon excitation and provides insight into its potential as a polarity sensor.

• Data Analysis: Analyze the obtained spectra to determine the excitation and emission maxima, and the Stokes shift (the difference in wavelength between the excitation and emission maxima).

Conclusion and Future Outlook

2-((1-Bromonaphthalen-2-yl)oxy)acetic acid represents a molecule with considerable potential for applications in material science. Its straightforward synthesis and versatile functional groups make it an accessible and valuable building block for further chemical elaboration. The intrinsic fluorescence of the naphthalene core suggests immediate applications as a fluorescent probe for sensing and imaging. Future research could focus on leveraging the bromine atom for cross-coupling reactions to synthesize more complex conjugated systems for organic electronics, or utilizing the carboxylic acid group for the development of functional polymers and hybrid materials. The protocols and insights provided in this guide are intended to serve as a solid foundation for researchers to explore and unlock the full potential of this promising compound.

References

• Google Patents. (n.d.). CN1875046A - Acyloxy acetic acid polymer and method for producing same.

• Organic Syntheses. (n.d.). 2-bromonaphthalene. Retrieved from [Link]

• PubChem. (n.d.). 2-((1-bromonaphthalen-2-yl)oxy)acetic acid. Retrieved from [Link]

• Wei, T.-B., Liu, H., Li, M.-L., & Zhang, Y.-M. (2006). A rapid and high-yield synthesis of aryloxyacetic acid in one pot under microwave irradiation and phase transfer catalysis conditions. Indian Journal of Chemistry - Section B, 45(5), 1312–1314.
• Google Patents. (n.d.). EP0431248A1 - Process for preparation of alpha-aryloxy acetic acids and their salts.

• Organic Syntheses. (n.d.). 6-bromo-2-naphthol. Retrieved from [Link]

• Organic Syntheses. (n.d.). Naphthalene, 1-bromo-. Retrieved from [Link]

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• 2. 2-[(1-bromonaphthalen-2-yl)oxy]acetic acid | 41791-59-7 [sigmaaldrich.cn]
• 3. PubChemLite - 2-((1-bromonaphthalen-2-yl)oxy)acetic acid (C12H9BrO3) [pubchemlite.lcsb.uni.lu]
• 4. 2-((6-Bromonaphthalen-2-yl)oxy)acetic acid | 141791-36-8 [sigmaaldrich.cn]
• 5. EP0431248A1 - Process for preparation of alpha-aryloxy acetic acids and their salts - Google Patents [patents.google.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Organic Syntheses Procedure [orgsyn.org]

Technical Notes & Optimization

Technical Support Center: Optimizing the Williamson Ether Synthesis of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid

Welcome to the technical support guide for the synthesis of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid . This document is designed for researchers, chemists, and drug development professionals to provide in-depth troubleshooting, optimization strategies, and answers to frequently asked questions regarding this specific Williamson ether synthesis. The inherent steric hindrance and the nature of the carboxylic acid product present unique challenges that this guide will help you navigate.

Reaction Overview: A Targeted Sₙ2 Approach

The synthesis of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid is a classic Williamson ether synthesis, a powerful method for forming C-O bonds.[1] The reaction proceeds via an Sₙ2 mechanism, where the nucleophilic oxygen of a deprotonated 1-bromo-2-naphthol (a naphthoxide) attacks a suitable two-carbon electrophile, such as a haloacetic acid.[2][3]

The strategic selection of 1-bromo-2-naphthol as the nucleophile precursor and a haloacetic acid as the electrophile is critical. The alternative pathway—using an aryl halide like 1,2-dibromonaphthalene and a glycolate nucleophile—is not viable because Sₙ2 reactions do not occur at sp²-hybridized aromatic carbons.[3]

The primary challenge in this synthesis is the steric hindrance imposed by the bromine atom at the C1 position, which is ortho to the reacting hydroxyl group. This bulkiness can impede the approach of the electrophile, potentially leading to slow reaction rates or low yields.

Reaction Mechanism

The process involves two key steps:

• Deprotonation: A base is used to deprotonate the acidic hydroxyl group of 1-bromo-2-naphthol, forming a highly reactive naphthoxide ion.

• Nucleophilic Attack: The naphthoxide ion attacks the electrophilic carbon of the haloacetic acid, displacing the halide leaving group in a single, concerted Sₙ2 step to form the ether linkage.

Caption: The Sₙ2 mechanism for the synthesis.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis in a direct question-and-answer format.

Question 1: My reaction is extremely slow, or I'm observing no product formation after several hours. What are the potential causes and solutions?

Answer: This is a frequent issue, often stemming from the steric hindrance of the 1-bromo-2-naphthol substrate. Several factors could be at play:

• Cause A: Incomplete Deprotonation. The naphthoxide nucleophile must be fully formed for the reaction to proceed. If the base is too weak or used in insufficient quantity, the concentration of the active nucleophile will be too low.

  • Solution: While 1-bromo-2-naphthol is acidic, a sufficiently strong base is crucial. For phenolic substrates, moderately strong inorganic bases are often effective and prevent unwanted side reactions.[4] Sodium hydride (NaH) ensures complete and irreversible deprotonation but can be hazardous.[5][6] Potassium carbonate (K₂CO₃) is a safer, highly effective alternative, especially in polar aprotic solvents.[6][7]

• Cause B: Suboptimal Solvent Choice. The solvent plays a critical role in an Sₙ2 reaction. Protic solvents (like ethanol or water) can form hydrogen bonds with the naphthoxide, creating a solvent cage that reduces its nucleophilicity and dramatically slows the reaction.[8][9]

  • Solution: Use a polar aprotic solvent. These solvents solvate the base's cation (e.g., K⁺) but leave the naphthoxide anion "naked" and highly reactive.[5][8] N,N-Dimethylformamide (DMF) and acetonitrile are excellent choices.[2][10]

• Cause C: Insufficient Temperature. The activation energy for this reaction is likely high due to steric hindrance. Room temperature may not be sufficient to achieve a reasonable reaction rate.

  • Solution: The reaction typically requires heating. A temperature range of 50-100 °C is standard for Williamson ether syntheses.[2][5] Start at a lower temperature (e.g., 60-70 °C) and monitor the reaction by TLC. If the reaction is still sluggish, the temperature can be cautiously increased.

Parameter	Recommendation	Rationale & Citation
Base	Potassium Carbonate (K₂CO₃)	A safe, effective, and commonly used base for phenolic substrates.[6][11] Use at least 2 equivalents.
Sodium Hydride (NaH)	More powerful, ensures irreversible deprotonation. Requires strictly anhydrous conditions and careful handling.[5]
Solvent	N,N-Dimethylformamide (DMF)	Excellent at solvating cations, promoting a highly reactive "naked" anion. High boiling point allows for a wide temperature range.[2][8]
Acetonitrile (MeCN)	A good alternative to DMF with a lower boiling point, which can simplify solvent removal during workup.[1][10]
Temperature	70-90 °C	Balances reaction rate against potential thermal degradation. This range is often a sweet spot for sterically hindered substrates.[2][5]

Question 2: My TLC plate shows multiple new spots, and my final yield is low. What are the likely side reactions, and how can I minimize them?

Answer: The formation of multiple products indicates competing reaction pathways. For phenoxide nucleophiles, the primary side reaction is C-alkylation.

• Side Reaction: C-Alkylation. Phenoxide (and naphthoxide) ions are ambident nucleophiles, meaning they can react at two sites: the oxygen atom (O-alkylation, desired) or the aromatic ring (C-alkylation, undesired).[2][6] C-alkylation leads to the formation of isomers where the acetic acid moiety is attached directly to the naphthalene ring.

Caption: O-Alkylation vs. C-Alkylation pathways.

• Solution: Control the Reaction Environment. The ratio of O- to C-alkylation is highly dependent on the solvent.

  • To favor O-alkylation: Use polar aprotic solvents like DMF, DMSO, or acetonitrile. These solvents leave the highly electronegative oxygen atom as the most reactive site.[8]

  • Avoid protic solvents: Solvents like water or alcohols will hydrogen-bond with the oxygen, making it less nucleophilic and promoting reaction at the less-hindered ring carbons.[8]

Question 3: The workup is difficult, and I'm struggling to isolate my final product. What is the recommended purification strategy?

Answer: The product, 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid, is a carboxylic acid. This chemical property is key to its successful isolation. During the reaction under basic conditions, the product exists as a water-soluble carboxylate salt.

Correct Workup Procedure (Acid-Base Extraction):

• Cool and Quench: Once the reaction is complete (monitored by TLC), cool the mixture to room temperature and cautiously add water to dissolve the inorganic salts (e.g., K₂CO₃, KBr).

• Basify and Wash (Optional): To remove any unreacted 1-bromo-2-naphthol, you can wash the aqueous solution with a non-polar organic solvent like diethyl ether or ethyl acetate. The basic naphthoxide will remain in the aqueous layer, while non-polar impurities are removed.

• Acidify to Precipitate: Transfer the aqueous layer to a separate flask and cool it in an ice bath. Slowly add a strong acid, such as 2M HCl, while stirring.[12] As the solution becomes acidic (check with pH paper), the water-soluble carboxylate salt will be protonated to the neutral carboxylic acid. This compound is significantly less water-soluble and should precipitate as a solid.

• Isolate and Purify: Collect the solid product by vacuum filtration. Wash the solid with cold water to remove any remaining inorganic salts. The crude product can then be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or acetic acid/water).

Frequently Asked Questions (FAQs)

Q1: What is the best alkylating agent: chloroacetic acid or bromoacetic acid? A1: Bromoacetic acid is generally more reactive than chloroacetic acid because bromide is a better leaving group than chloride.[13] This increased reactivity can lead to shorter reaction times or allow for lower reaction temperatures, which is beneficial for sensitive substrates. While chloroacetic acid may be less expensive, bromoacetic acid is often the preferred choice to ensure efficient conversion, especially with a sterically hindered nucleophile.

Q2: Can I use ethyl bromoacetate instead of bromoacetic acid? A2: Yes, using an ester like ethyl bromoacetate is a very common and effective strategy. The reaction mechanism is identical. However, this adds a second step to your synthesis: after the ether formation is complete, you must hydrolyze the ester to the desired carboxylic acid. This is typically achieved by adding a strong base like NaOH and heating, followed by the same acidic workup described above.

Q3: How should I monitor the reaction's progress effectively? A3: Thin-Layer Chromatography (TLC) is the most effective method.

• Mobile Phase: A mixture of hexane and ethyl acetate (e.g., 7:3 or 1:1) with a small amount of acetic acid (1%) is a good starting point. The added acid prevents the carboxylic acid product from streaking on the silica plate.

• What to Look For:

  • Spot the starting 1-bromo-2-naphthol, the co-reactant (e.g., bromoacetic acid), and the reaction mixture on the same plate.

  • As the reaction proceeds, you should see the spot corresponding to the 1-bromo-2-naphthol (less polar) diminish.

  • A new, more polar spot corresponding to the carboxylic acid product will appear at a lower Rf value. The reaction is complete when the starting naphthol spot has disappeared.

Optimized Experimental Protocol

This protocol provides a robust starting point for the synthesis. Researchers should always perform reactions in a well-ventilated fume hood with appropriate personal protective equipment.

Caption: Experimental workflow for the synthesis.

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and reflux condenser, combine 1-bromo-2-naphthol (1.0 eq.), powdered potassium carbonate (2.5 eq.), and anhydrous N,N-dimethylformamide (DMF, approx. 0.2 M concentration relative to the naphthol).

• Addition of Electrophile: Add bromoacetic acid (1.2 eq.) to the stirring suspension.

• Heating and Monitoring: Heat the reaction mixture to 80°C in an oil bath. Monitor the progress of the reaction by TLC every 1-2 hours until the starting naphthol is consumed (typically 4-8 hours).

• Cooling and Quenching: Allow the reaction to cool to room temperature. Pour the mixture into a beaker containing water (approx. 10 times the volume of DMF used).

• Acidification: Cool the aqueous solution in an ice bath. Slowly and with vigorous stirring, add 2M hydrochloric acid (HCl) dropwise until the solution is acidic (pH ≈ 2, check with pH paper). A precipitate should form.

• Isolation: Collect the solid product via vacuum filtration using a Büchner funnel. Wash the filter cake thoroughly with cold deionized water to remove inorganic salts.

• Purification: Dry the crude solid. For further purification, recrystallize the product from a suitable solvent system, such as an ethanol-water mixture. Dry the final product under vacuum to obtain 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid as a solid. [Melting point: 161-162 °C][14]

References

• Wikipedia. Williamson ether synthesis. [Link]

• ChemTalk. Williamson Ether Synthesis. [Link]

• Master Organic Chemistry. The Williamson Ether Synthesis. [Link]

• BYJU'S. Williamson Ether Synthesis reaction. [Link]

• University of Missouri–St. Louis. The Williamson Ether Synthesis. [Link]

• Chemistry LibreTexts. Williamson Ether Synthesis. [Link]

• Osunstate. Mastering The Williamson Ether Synthesis. [Link]

• Name Reactions. Williamson Ether Synthesis. [Link]

• University of Colorado Boulder. The Williamson Ether Synthesis. [Link]

• J&K Scientific LLC. Williamson Ether Synthesis. [Link]

• Francis Academic Press. Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. [Link]

• Khan Academy. Williamson ether synthesis (video). [Link]

• Organic Chemistry Portal. Alcohol to Ether using Williamson synthesis (O-Alkylation). [Link]

• Quora. Why can't the Williamson synthesis be used to prepare diphenyl ether?. [Link]

• Utah Tech University. Williamson Ether Synthesis. [Link]

• YouTube. Williamson Ether Synthesis Reaction Mechanism. [Link]

• ResearchGate. Solvent-Free Williamson Synthesis: An Efficient, Simple, and Convenient Method for Chemoselective Etherification of Phenols and Bisphenols. [Link]

• PubChem. 2-((1-bromonaphthalen-2-yl)oxy)acetic acid. [Link]

• YouTube. Williamson Ether Synthesis. [Link]

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• 7. organic-synthesis.com [organic-synthesis.com]
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• 10. Williamson Ether Synthesis | ChemTalk [chemistrytalk.org]
• 11. researchgate.net [researchgate.net]
• 12. The Williamson Ether Synthesis [cs.gordon.edu]
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• 14. 2-[(1-bromonaphthalen-2-yl)oxy]acetic acid | 41791-59-7 [sigmaaldrich.cn]

Troubleshooting low yield in 1-bromo-2-naphthol synthesis

Welcome to the technical support resource for the synthesis of 1-bromo-2-naphthol. This guide is designed for researchers, chemists, and drug development professionals who are encountering challenges, particularly low yields, in this crucial electrophilic aromatic substitution reaction. Here, we move beyond simple protocols to diagnose and solve common experimental issues, grounding our advice in mechanistic principles and field-proven strategies.

Frequently Asked Questions (FAQs) & Troubleshooting

Question 1: My reaction produced a low yield of a dark brown, sticky solid instead of the expected pale yellow crystals. What is the likely cause and how can I fix it?

Answer:

This is a very common issue and typically points to two primary culprits: oxidation of the naphthol ring and the formation of multiple polybrominated byproducts .

• Causality - The "Why": 2-Naphthol and its brominated derivative are highly susceptible to oxidation, especially under harsh conditions (e.g., excessive heat, prolonged exposure to air, or the presence of certain impurities). This oxidation leads to the formation of highly colored quinone-type structures, resulting in the dark, often intractable, appearance of your crude product.[1][2] Direct treatment of activated aromatic compounds like 2-naphthol with molecular bromine can also lead to a mixture of mono-, di-, and poly-substituted products, which can complicate purification and lower the isolated yield of the desired 1-bromo isomer.[3]

• Expert Recommendation - The "How":

  • Control the Reaction Atmosphere: While not always strictly necessary depending on the method, running the reaction under an inert atmosphere (e.g., Nitrogen or Argon) can significantly reduce oxidative side products.

  • Use a Milder Brominating System: Instead of elemental bromine (Br₂), consider alternative reagents that generate the electrophilic bromine in situ in a more controlled manner. A widely successful method involves using a bromide salt (like KBr or NaBr) with an oxidant such as Oxone® or hydrogen peroxide in a solvent like acetic acid.[3][4][5] This approach avoids handling corrosive HBr gas and often leads to cleaner reactions.[3]

  • Temperature Management: Avoid excessive heating. Many successful protocols for this bromination operate at or slightly above room temperature (e.g., 20-30°C).[4][5] Overheating can accelerate both oxidation and polybromination.[6]

Caption: Troubleshooting logic for low yield and product impurity.

Question 2: My analysis (TLC, NMR) shows a significant amount of unreacted 2-naphthol. How can I drive the reaction to completion?

Answer:

Seeing a large amount of starting material indicates an incomplete reaction. This can be due to insufficient reagents, inadequate reaction time, or suboptimal conditions.

• Causality - The "Why": Electrophilic aromatic substitution requires the generation of a sufficiently reactive electrophile (e.g., Br⁺ or a polarized bromine species) to attack the electron-rich naphthalene ring. If the brominating agent is not activated properly or if the reaction time is too short, the conversion will be low. The hydroxyl group of 2-naphthol is strongly activating, directing the substitution to the 1-position, but the reaction still requires sufficient time to proceed to completion.[7]

• Expert Recommendation - The "How":

  • Verify Stoichiometry: Ensure you are using at least one full equivalent of the brominating agent relative to the 2-naphthol. Some procedures may even call for a slight excess (e.g., 1.1 equivalents) to ensure full conversion, but this must be balanced against the risk of dibromination.

  • Increase Reaction Time: Many reported procedures require several hours to overnight stirring to achieve high conversion.[3][4][5] Monitor the reaction periodically using Thin Layer Chromatography (TLC) until the 2-naphthol spot has been completely consumed.

  • Solvent Choice: Glacial acetic acid is a common and effective solvent as it facilitates the reaction without being overly reactive.[4][5] Ensure your solvent is of appropriate grade and anhydrous if the procedure specifies.

Brominating System	Stoichiometry (Bromo-source:Naphthol)	Solvent	Temperature (°C)	Time (h)	Reported Yield (%)	Reference
KBr / H₂O₂	1:1	Acetic Acid	20	10	82	[4]
KBr / H₂O₂	2:1	Acetic Acid	25	6	76	[5]
NaBr / Oxone®	1:1	(Ground together)	Room Temp	Overnight	Not specified	[3]
Elemental Br₂	2:1 (for 1,6-dibromo)	Acetic Acid	Heat to boiling	~0.5-1	Not specified	[8]

Note: The Br₂ protocol is for a different target but illustrates harsher conditions that can lead to over-bromination.

Question 3: My mass spectrometry data indicates the presence of dibromo-2-naphthol. How can I improve the selectivity for the mono-brominated product?

Answer:

The formation of 1,6-dibromo-2-naphthol is the most common side reaction when attempting to synthesize 1-bromo-2-naphthol.[9][10] This occurs because the initial product, 1-bromo-2-naphthol, is still an activated aromatic ring and can undergo a second electrophilic substitution.

• Causality - The "Why": The hydroxyl group is a powerful activating group, and even with the deactivating effect of the first bromine atom, the ring remains susceptible to further attack. The second bromination typically occurs at the 6-position. Direct treatment with molecular bromine is particularly prone to yielding mixtures of mono- and di-substituted products.[3]

• Expert Recommendation - The "How":

  • Strict Stoichiometric Control: This is the most critical factor. Do not use more than one equivalent of your brominating agent. Carefully measure your reagents.

  • Controlled Addition: Add the brominating agent (or the oxidant, if generating bromine in situ) slowly and dropwise to the solution of 2-naphthol.[5] This maintains a low concentration of the active electrophile at any given moment, favoring the faster mono-bromination of the more reactive 2-naphthol over the slower di-bromination of the product.

  • Lower Temperature: Running the reaction at a lower temperature (e.g., 0-5°C or room temperature) can increase selectivity. Higher temperatures provide the necessary activation energy for the less favorable second bromination to occur.[6]

Caption: Controlling reaction pathways in 2-naphthol bromination.

Question 4: My purification by recrystallization is inefficient, with significant product loss in the mother liquor. What is an optimized protocol?

Answer:

Purification is critical for obtaining high-purity 1-bromo-2-naphthol (m.p. 78-81°C).[11] Poor solvent choice or technique can drastically reduce your final isolated yield.

• Causality - The "Why": The ideal recrystallization solvent is one in which your desired product is sparingly soluble at room temperature but highly soluble at the solvent's boiling point. Impurities should either be insoluble at high temperatures (allowing for hot filtration) or remain soluble at low temperatures (staying in the mother liquor).

• Expert Recommendation - A Self-Validating Protocol:

  Objective: To purify crude 1-bromo-2-naphthol, removing unreacted starting material and colored impurities.

  Recommended Solvent System: A mixed solvent system often provides the best results. A common choice is benzene and petroleum ether or a similar combination of an aromatic solvent and a non-polar aliphatic solvent.[11] An alternative is recrystallization from aqueous acetic acid or ethanol.[10]

  Step-by-Step Methodology:

  • Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the primary solvent (e.g., benzene or ethanol) and heat the mixture gently (e.g., on a steam bath or hot plate) with swirling until the solid dissolves completely. The goal is to create a saturated solution at the boiling point.

  • Decolorization (If Necessary): If the solution is highly colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Re-heat the mixture to boiling for a few minutes.

  • Hot Filtration (If Charcoal Was Used): Quickly filter the hot solution through a fluted filter paper in a pre-warmed funnel into a clean, pre-warmed flask. This removes the charcoal and any insoluble impurities. This step must be done quickly to prevent premature crystallization in the funnel.

  • Crystallization: Allow the filtrate to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

  • Washing: Wash the crystals on the filter with a small amount of ice-cold solvent (the same solvent system used for recrystallization) to remove any residual mother liquor.

  • Drying: Dry the purified crystals under vacuum. Obtain a final mass and calculate the percent yield. Characterize by melting point and spectroscopy.

References

• Calculated mechanism for the bromination of 2-naphthol in the presence of PIDA and AlBr 3. ResearchGate. [Link]

• Synthesis of 1-Bromo-2-Naphthol. Slideshare. [Link]

• CN104478667A - Preparation method for 1-bromo-2-naphthol.

• STUDIES IN 2-NAPHTHOL DERIVATIVES. University of Glasgow. [Link]

• EP0968163A1 - Process for the manufacture of 2-bromo-6-methoxynaphthalene.

• Preparation of 6-Bromo-2-naphthol from 2-Naphthol. YouTube. [Link]

• 6-bromo-2-naphthol. Organic Syntheses Procedure. [Link]

• Preparation of 5-Bromo-2-naphthol: The Use of a Sulfonic Acid as a Protecting and Activating Group. PMC - NIH. [Link]

• Naphthalene, 1-bromo-. Organic Syntheses Procedure. [Link]

• 1 - Organic Syntheses Procedure. Organic Syntheses. [Link]

• US5426243A - Process for preparing 1,6-dibromo-2-naphthylene compounds.

• 2-Naphthol. Wikipedia. [Link]

• Organic & Biomolecular Chemistry. Royal Society of Chemistry. [Link]

• Polybromination of naphthalene using bromine over a montmorillonite clay and regioselective synthesis of 2,6-dibromonaphthalene. Cardiff University. [Link]

• New discovery on the dearomatization of 1‐bromo‐2‐naphthol 1 a. ResearchGate. [Link]

• Oxidation Reactions of 1- And 2-naphthols: An Experimental and Theoretical Study. ACS Publications. [Link]

• 2-bromonaphthalene. Organic Syntheses Procedure. [Link]

• Oxidative Coupling of 2-Naphthol and 2-Alkoxy Naphthalene by CuCl2 and FeCl3 Investigation of Stereo Selective Induction Effects. Asian Journal of Chemistry. [Link]

Sources

• 1. Oxidation reactions of 1- and 2-naphthols: an experimental and theoretical study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. asianpubs.org [asianpubs.org]
• 3. Synthesis of 1-Bromo-2-Naphthol | PPT [slideshare.net]
• 4. 1-Bromo-2-naphthol synthesis - chemicalbook [chemicalbook.com]
• 5. CN104478667A - Preparation method for 1-bromo-2-naphthol - Google Patents [patents.google.com]
• 6. US5426243A - Process for preparing 1,6-dibromo-2-naphthylene compounds - Google Patents [patents.google.com]
• 7. 2-Naphthol - Wikipedia [en.wikipedia.org]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. EP0968163A1 - Process for the manufacture of 2-bromo-6-methoxynaphthalene - Google Patents [patents.google.com]
• 10. m.youtube.com [m.youtube.com]
• 11. 1-Bromo-2-naphthol | 573-97-7 [chemicalbook.com]

Technical Support Center: Analytical Characterization of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid

Welcome to the technical support guide for the analytical characterization of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid (CAS 41791-59-7). This document is designed for researchers, chemists, and quality control specialists engaged in the synthesis, development, and analysis of this compound. As a key intermediate or potential active molecule, verifying its identity, structure, and purity is paramount. This guide provides not just protocols but the underlying scientific rationale and troubleshooting insights to navigate common experimental challenges.

Section 1: Compound Profile & Key Analytical Parameters

Before initiating any analysis, it is crucial to be familiar with the fundamental properties of the target compound. This table summarizes the essential data for 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid.

Property	Value	Source
Molecular Formula	C₁₂H₉BrO₃	[1][2]
Molecular Weight	281.10 g/mol	[3]
Monoisotopic Mass	279.9735 Da	[1]
CAS Number	41791-59-7
Physical Form	Powder
Melting Point (m.p.)	161-162 °C
Predicted XlogP	3.4	[1]

Section 2: Recommended Analytical Workflow

A robust characterization relies on a multi-technique approach to unambiguously confirm structure and assess purity. The following workflow is recommended for a comprehensive analysis, starting from preliminary checks and moving to definitive structural elucidation and quantification.

Caption: Recommended workflow for the comprehensive characterization of the title compound.

Section 3: Methodologies, FAQs, and Troubleshooting Guides

This section is structured in a question-and-answer format to directly address common issues encountered during analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for elucidating the precise chemical structure.

Q1: What is the standard protocol for acquiring ¹H and ¹³C NMR spectra for this compound?

A1: Protocol: NMR Analysis

• Sample Preparation: Weigh approximately 5-10 mg of the compound into a clean, dry NMR tube.

• Solvent Selection: Add ~0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆). Causality Note: DMSO-d₆ is the recommended solvent as it will reliably show the acidic proton of the carboxylic acid group. Protic solvents like Methanol-d₄ (CD₃OD) can lead to H-D exchange, causing the acid proton signal to broaden or disappear.

• Acquisition (¹H NMR):

  • Acquire a standard single-pulse ¹H NMR spectrum on a 400 MHz or higher spectrometer.

  • Ensure a sufficient relaxation delay (d1) of at least 5 seconds to allow for quantitative integration, especially for the aromatic protons.

  • Typically, 16-32 scans are sufficient for a good signal-to-noise ratio.

• Acquisition (¹³C NMR):

  • Acquire a proton-decoupled ¹³C NMR spectrum. Due to the lower natural abundance of ¹³C, a higher number of scans (e.g., 1024-4096) and a longer acquisition time will be necessary.

• Data Processing: Process the spectra using appropriate software (e.g., MestReNova, TopSpin). Reference the solvent peak (DMSO at ~2.50 ppm for ¹H and ~39.52 ppm for ¹³C).

Q2: What are the expected chemical shifts and coupling patterns in the ¹H NMR spectrum?

A2: Based on the structure and data from analogous naphthalene compounds, the following signals are expected[4][5]:

• Aromatic Region (6H): A series of doublets, triplets, and multiplets between ~7.2 and 8.2 ppm. The protons on the naphthalene ring will exhibit complex splitting patterns due to ortho, meta, and para couplings.

• Methylene Protons (-OCH₂-): A sharp singlet at approximately 4.8-5.0 ppm, integrating to 2H. This signal is a key indicator of the oxyacetic acid side chain.

• Carboxylic Acid Proton (-COOH): A broad singlet at a downfield chemical shift, typically >12 ppm in DMSO-d₆. Its broadness is due to hydrogen bonding and chemical exchange.

Q3: Troubleshooting: I can't see the carboxylic acid proton signal in my ¹H NMR spectrum. What happened?

A3: This is a common issue. Here are the likely causes and solutions:

• Cause 1: Use of a Protic Solvent: If you used CD₃OD or D₂O, the acidic proton has likely exchanged with deuterium and will not be visible.

  • Solution: Re-run the sample in an aprotic solvent like DMSO-d₆ or CDCl₃.

• Cause 2: Presence of Water: Trace amounts of water in the NMR solvent (especially CDCl₃) can facilitate exchange and broaden the signal into the baseline.

  • Solution: Use a fresh, sealed ampoule of high-purity deuterated solvent. To confirm the presence of an exchangeable proton, you can add a drop of D₂O to the NMR tube, shake it, and re-acquire the spectrum; the acid proton signal should disappear. This is a classic validation technique known as a "D₂O shake."

Mass Spectrometry (MS)

MS is essential for confirming the molecular weight and elemental formula.

Q1: What is the recommended MS method for this compound?

A1: Protocol: High-Resolution Mass Spectrometry (HRMS)

• Ionization Technique: Electrospray Ionization (ESI) is highly recommended as it is a soft ionization technique suitable for polar, non-volatile molecules like carboxylic acids. It minimizes fragmentation, ensuring the molecular ion is observed.

• Mode: Run in both positive ([M+H]⁺) and negative ([M-H]⁻) ion modes. The carboxylic acid makes it particularly sensitive in negative mode.

• Instrumentation: Use a high-resolution instrument like a Time-of-Flight (TOF) or Orbitrap analyzer to obtain an accurate mass measurement (typically to within 5 ppm).

• Sample Preparation: Prepare a dilute solution of the sample (~0.1 mg/mL) in a suitable solvent like methanol or acetonitrile.

Q2: What is the key feature to look for in the mass spectrum?

A2: The most critical feature is the isotopic pattern of bromine . Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, in nearly a 1:1 ratio. Therefore, you must observe two major peaks for the molecular ion: one for the molecule containing ⁷⁹Br and another, 2 Da higher, for the molecule containing ⁸¹Br. These two peaks should have roughly equal intensity (an "M" and "M+2" peak).

Expected m/z Values: [1]

• Negative Mode ([M-H]⁻):

  • C₁₂H₈⁷⁹BrO₃⁻: 278.9662

  • C₁₂H₈⁸¹BrO₃⁻: 280.9642

• Positive Mode ([M+H]⁺):

  • C₁₂H₁₀⁷⁹BrO₃⁺: 280.9808

  • C₁₂H₁₀⁸¹BrO₃⁺: 282.9787

Q3: Troubleshooting: My mass spectrum shows a complex pattern or no clear molecular ion. What should I check?

A3:

• Cause 1: In-source Fragmentation: The compound may be fragmenting in the ion source. A common fragmentation pathway is the loss of the acetic acid side chain.

  • Solution: Reduce the ion source energy (e.g., decrease fragmentor voltage or cone voltage). Ensure you are using a soft ionization technique like ESI.

• Cause 2: Salt Adduct Formation: You may be observing sodium ([M+Na]⁺) or potassium ([M+K]⁺) adducts instead of the protonated molecule. This is common with ESI.

  • Solution: This is not necessarily a problem, as these adducts still confirm the molecular weight. Look for peaks at ~22 Da higher than the [M+H]⁺ peak. To reduce adduct formation, ensure high-purity solvents and glassware.

High-Performance Liquid Chromatography (HPLC)

HPLC is the gold standard for determining the purity of the compound.

Q1: What is a reliable HPLC method for assessing the purity of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid?

A1: Protocol: Reverse-Phase HPLC (RP-HPLC)

• Column: C18 stationary phase (e.g., 4.6 x 150 mm, 5 µm particle size). A C18 column is ideal for retaining non-polar to moderately polar compounds like this one.[6]

• Mobile Phase A: Water with 0.1% Formic Acid (or 0.1% Trifluoroacetic Acid, TFA).

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid (or 0.1% TFA).

  • Causality Note: The acidic modifier is crucial. It ensures the carboxylic acid group is fully protonated (uncharged), preventing peak tailing and providing sharp, symmetrical peaks and reproducible retention times.[7]

• Gradient: A typical gradient would be 5% to 95% Mobile Phase B over 20-30 minutes. This ensures that any impurities with different polarities are well-separated from the main peak.

• Flow Rate: 1.0 mL/min.

• Detection: UV detector set at a wavelength where the naphthalene chromophore absorbs strongly, such as 254 nm or 280 nm. A Diode Array Detector (DAD) is preferable to check for peak purity across multiple wavelengths.

• Sample Preparation: Dissolve the sample in the mobile phase (e.g., 50:50 Water:Acetonitrile) at a concentration of ~1 mg/mL.

Q2: Troubleshooting: My main peak in the chromatogram is tailing or splitting. How can I fix this?

A2: This is a classic problem when analyzing acidic compounds.

Caption: Decision tree for troubleshooting poor HPLC peak shape for acidic analytes.

• Primary Cause: Analyte Ionization: If the mobile phase pH is close to the pKa of the carboxylic acid, a mixed population of ionized (deprotonated) and neutral (protonated) forms will exist. The ionized form interacts differently (and more strongly) with residual silanols on the silica backbone of the column, causing tailing.

  • Solution: As stated in the protocol, ensure your mobile phase is sufficiently acidic (pH < 3) to fully protonate the analyte.

• Secondary Cause: Sample Solvent Effect: If the sample is dissolved in a solvent much stronger than the initial mobile phase conditions (e.g., pure Acetonitrile or DMSO), the plug of sample may not properly focus on the head of the column, leading to peak distortion.

  • Solution: Always try to dissolve the sample in the initial mobile phase composition.

Section 4: References

• 2-((1-bromonaphthalen-2-yl)oxy)acetic acid - PubChem. PubChem Compound Summary for CID 708235. Available at: [Link]

• Identification of 2-(thiophen-2-yl)acetic Acid-Based Lead Compound for mPGES-1 Inhibition. Molecules, 2019. Available at: [Link]

• HPLC Separation of Bromoacetic and Chloroacetic Acids on Newcrom BH Column. SIELC Technologies. Available at: [Link]

• Acetic acid, ((2-bromo-4-(2-thienylcarbonyl)-1-naphthalenyl)oxy) - PubChem. PubChem Compound Summary for CID 3052167. Available at: [Link]

• 8-Bromonaphthalen-2-ol - PubChem. PubChem Compound Summary for CID 613826. Available at: [Link]

• Naphthalen-2-yl 1-(benzamido(diethoxyphosphoryl)methyl)-1H-1,2,3-triazole-4-carboxylate. Molbank, 2020. Available at: [Link]

• Preparation, spectral characterization and single crystal analysis of bromo derivative of 2-acetyl-1-naphthol. ResearchGate, 2018. Available at: [Link]

• 1-Bromo-2-naphthol - SIELC Technologies. Available at: [Link]

• Quantitative analysis of naphthalene, 1-naphthol and 2-naphthol at nanomol levels in geothermal fluids using SPE with HPLC. Geothermal Energy, 2015. Available at: [Link]

• STUDIES IN 2-NAPHTHOL DERIVATIVES - University of Glasgow. Thesis, University of Glasgow. Available at: [Link]

• acetic acid 1-[4-bromo-5-(iodomethyl)-2-keto-5-methoxy-3-furyl]butyl ester - SpectraBase. Available at: [Link]

• [(1-bromo-2-naphthyl)oxy]acetic acid - ChemBK. Available at: [Link]

Sources

• 1. PubChemLite - 2-((1-bromonaphthalen-2-yl)oxy)acetic acid (C12H9BrO3) [pubchemlite.lcsb.uni.lu]
• 2. chembk.com [chembk.com]
• 3. 2-((6-Bromonaphthalen-2-yl)oxy)acetic acid | 141791-36-8 [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]
• 5. 2-Bromonaphthalene(580-13-2) 1H NMR spectrum [chemicalbook.com]
• 6. Quantitative analysis of naphthalene, 1-naphthol and 2-naphthol at nanomol levels in geothermal fluids using SPE with HPLC - PMC [pmc.ncbi.nlm.nih.gov]
• 7. HPLC Separation of Bromoacetic and Chloroacetic Acids on Newcrom BH Column | SIELC Technologies [sielc.com]

Technical Support Center: HPLC Analysis of Naphthalene Derivatives

Welcome to the technical support center for the High-Performance Liquid Chromatography (HPLC) analysis of naphthalene derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of method development and troubleshoot common issues encountered during experimentation. The content is structured in a practical question-and-answer format to directly address specific challenges.

Troubleshooting Guide

This section addresses common problems that can arise during the HPLC analysis of naphthalene derivatives, providing insights into their causes and systematic solutions.

Issue 1: Poor Peak Shape (Tailing or Fronting)

Question: My chromatogram shows significant peak tailing for my naphthalene derivative analytes. What are the potential causes and how can I resolve this?

Answer:

Peak tailing is a common issue in HPLC, often indicating undesirable interactions between the analyte and the stationary phase, or problems within the HPLC system itself.[1][2][3] For naphthalene derivatives, which are generally hydrophobic, several factors can contribute to poor peak shape.

Potential Causes & Solutions:

• Secondary Silanol Interactions:

  • Causality: Most reversed-phase columns are silica-based. Residual, un-endcapped silanol groups on the silica surface can interact with polar functional groups on naphthalene derivatives (e.g., hydroxyl, amino groups), causing peak tailing.[1]

  • Solution:

    • Mobile Phase pH Adjustment: If your analyte has ionizable groups, adjusting the mobile phase pH can suppress these secondary interactions. For basic analytes, lowering the pH (e.g., using a phosphate buffer at pH 2.3-3.0) will protonate the analyte and minimize interaction with silanols.[4][5]

    • Use of End-capped Columns: Employ a high-quality, end-capped C18 or C8 column specifically designed to minimize silanol activity.

    • Competitive Additives: Adding a small amount of a competitive agent like triethylamine (TEA) to the mobile phase can mask the active silanol sites.

• Column Overload:

  • Causality: Injecting too much sample can saturate the stationary phase, leading to a distorted peak shape that often resembles a right triangle.[2][3]

  • Solution: Reduce the injection volume or dilute the sample and reinject. Performing a loading study can help determine the column's capacity for your specific analyte.[6]

• Column Contamination or Degradation:

  • Causality: Accumulation of strongly retained sample components or impurities on the column frit or at the head of the column can disrupt the flow path and cause peak distortion.[2][3] Over time, the stationary phase can degrade, especially under harsh pH or high-temperature conditions.[1]

  • Solution:

    • Use a Guard Column: A guard column protects the analytical column from strongly retained compounds and particulates.[2][7]

    • Column Flushing: Implement a regular column flushing protocol with a strong solvent (e.g., 100% acetonitrile or methanol) to remove contaminants.[2][6] For isocratic methods, a gradient flush is particularly important.[6]

    • Sample Filtration: Always filter samples through a 0.2 or 0.45 µm syringe filter before injection to remove particulate matter.[8]

• Extra-Column Effects:

  • Causality: Excessive tubing length or diameter between the injector, column, and detector can cause band broadening and peak tailing. A partially blocked column inlet frit can also distort the sample stream.[3]

  • Solution: Use tubing with the smallest possible internal diameter and length. If a frit is blocked, it can sometimes be cleared by back-flushing the column.[3]

Issue 2: Inconsistent Retention Times

Question: The retention times for my naphthalene standards are drifting between injections and across different analytical runs. What could be causing this variability?

Answer:

Stable retention times are critical for reliable compound identification and quantification. Fluctuations can point to several issues related to the mobile phase, hardware, or column.[9]

Potential Causes & Solutions:

• Mobile Phase Composition Changes:

  • Causality: Inaccurate mixing of mobile phase components, evaporation of a volatile organic solvent (like acetonitrile), or degradation of mobile phase additives can alter the eluent strength over time.[7][9]

  • Solution:

    • Fresh Mobile Phase: Prepare fresh mobile phase daily and keep reservoirs capped to minimize evaporation.[8]

    • Degassing: Thoroughly degas the mobile phase using an in-line degasser, sonication, or helium sparging to prevent bubble formation, which can affect pump performance.[8]

    • Accurate Preparation: If preparing the mobile phase manually, use precise volumetric measurements. If using a gradient pump, ensure the proportioning valves are functioning correctly.[7]

• Column Temperature Fluctuations:

  • Causality: The viscosity of the mobile phase and the kinetics of analyte-stationary phase interactions are temperature-dependent. Even small changes in ambient temperature can affect retention.[9]

  • Solution: Use a column oven to maintain a constant and uniform temperature throughout the analysis.[9] Increasing the column temperature can also reduce mobile phase viscosity and improve efficiency.[10]

• Poor Column Equilibration:

  • Causality: Insufficient time for the column to equilibrate with the initial mobile phase conditions before the first injection can lead to drifting retention times in the initial runs of a sequence.

  • Solution: Ensure the column is equilibrated for a sufficient period (typically 10-20 column volumes) until a stable baseline is achieved before starting the analysis.[8]

• Pump and Seal Issues:

  • Causality: Worn pump seals or faulty check valves can lead to inconsistent flow rates and pressure fluctuations, directly impacting retention times.[9]

  • Solution: Perform regular preventative maintenance on the HPLC pump, including replacing seals and checking valve performance.[9]

Issue 3: Carryover (Ghost Peaks)

Question: I am observing small peaks in my blank injections that correspond to the retention time of my naphthalene derivative from the previous high-concentration sample. How can I eliminate this carryover?

Answer:

Carryover, or the appearance of "ghost peaks," is a significant problem, especially in trace analysis, as it compromises data accuracy. Naphthalene derivatives, being hydrophobic, can adsorb to various surfaces within the HPLC system.[6][11]

Potential Causes & Solutions:

• Autosampler Contamination:

  • Causality: The analyte can adsorb to the needle, injection valve, or sample loop. Standard rinse solutions may not be sufficient to remove highly hydrophobic compounds.[11]

  • Solution:

    • Optimize Needle Wash: Use a strong, appropriate wash solvent in the autosampler. For hydrophobic compounds like naphthalenes, an organic solvent is more effective than an aqueous one.[6] Consider a dual-solvent wash, using a strong solvent followed by a solvent similar to the initial mobile phase.[12]

    • Injection Technique: Avoid overfilling the sample loop. Reducing the injection volume can also help.[12]

    • Hardware Materials: Use low-adsorption materials like PEEK or titanium for tubing and valve components where possible.[11]

• Column Carryover:

  • Causality: Strongly retained analytes from a previous injection can slowly elute in subsequent runs, especially with isocratic methods.

  • Solution: Implement a column wash step at the end of each analytical sequence. This typically involves a gradient flush with a high percentage of a strong organic solvent (e.g., 100% acetonitrile) to elute any remaining compounds.[6][12]

• Contaminated Vials or Solvents:

  • Causality: Impurities in solvents or leaching from vial caps can introduce ghost peaks.[2] Adsorption of the analyte onto the surface of glass vials can also be a source of carryover.[12]

  • Solution:

    • Use High-Purity Solvents: Always use HPLC-grade solvents and prepare fresh mobile phases.[2]

    • Select Appropriate Vials: Use high-quality, silanized glass vials or polypropylene vials for hydrophobic compounds to minimize adsorption. Ensure vial caps have PTFE septa.[12]

Frequently Asked Questions (FAQs)

Q1: What is the best type of HPLC column for separating a mixture of naphthalene derivatives with varying polarity?

A C18 (ODS) column is the most common and versatile choice for reversed-phase separation of naphthalene derivatives.[10][13][14][15] For complex mixtures, a column with high carbon load and good end-capping will provide the necessary hydrophobicity and minimize silanol interactions. A Phenyl-Hexyl phase can also be an excellent alternative, as it offers alternative selectivity for aromatic compounds through pi-pi interactions.

Q2: How do I choose between isocratic and gradient elution for my analysis?

• Isocratic Elution (constant mobile phase composition) is suitable for simple mixtures where all components elute within a reasonable timeframe with good resolution. It is often more robust and results in faster re-equilibration between runs.

• Gradient Elution (mobile phase composition changes over time) is necessary for complex samples containing analytes with a wide range of hydrophobicities.[16] A gradient allows for the elution of both weakly and strongly retained compounds in a single run with good peak shape and resolution.[4][17]

Q3: What are the ideal detection methods for naphthalene derivatives?

• UV-Vis Detection: Most naphthalene derivatives possess a strong chromophore and can be readily detected by UV absorbance.[18] A Photodiode Array (PDA) detector is highly recommended as it can provide spectral information, aiding in peak identification and purity assessment. Common detection wavelengths are around 254 nm, 280 nm, or the specific λmax of the derivative.[4][5][10]

• Fluorescence Detection (FLD): Naphthalene and many of its derivatives are naturally fluorescent, exhibiting high quantum yields and photostability.[19] FLD offers significantly higher sensitivity and selectivity compared to UV detection, making it ideal for trace-level analysis.[19][20] Excitation and emission wavelengths must be optimized for the specific analyte.

Q4: My naphthalene derivative has poor solubility in the aqueous mobile phase. How can I improve this?

Poor solubility can lead to sample precipitation in the system and poor peak shape.

• Sample Solvent: Dissolve the sample in a solvent that is as strong as or slightly stronger than the mobile phase, but still miscible. For reversed-phase HPLC, this is often 100% acetonitrile or methanol.[21]

• Mobile Phase Modification: Increase the percentage of the organic modifier (e.g., acetonitrile, methanol) in the initial mobile phase conditions. However, be mindful that this will decrease the retention time of your analyte.

• Alternative Organic Solvents: Tetrahydrofuran (THF) is a stronger solvent for highly hydrophobic compounds and can be used as a component of the mobile phase, though it may increase backpressure.[4]

Experimental Protocol: A Generalized Workflow

This section provides a step-by-step methodology for a typical RP-HPLC analysis of a naphthalene derivative.

1. Preparation of Mobile Phase and Sample

• Mobile Phase A (Aqueous): Prepare a 0.1% solution of an acid modifier (e.g., phosphoric acid or formic acid for MS compatibility) in HPLC-grade water.[14][22][23] Filter through a 0.45 µm membrane.

• Mobile Phase B (Organic): Use HPLC-grade acetonitrile.

• Sample Preparation: Accurately weigh and dissolve the naphthalene derivative reference standard in a suitable solvent (e.g., methanol or acetonitrile) to create a stock solution.[10][21] Prepare working standards by diluting the stock solution with the mobile phase or a compatible solvent. Filter all samples through a 0.22 µm syringe filter.

2. Chromatographic Conditions

The following table provides a starting point for method development.

Parameter	Recommended Setting	Rationale
Column	C18 Reversed-Phase (e.g., 250 mm x 4.6 mm, 5 µm)[14]	Provides good retention and selectivity for hydrophobic aromatic compounds.
Mobile Phase	Gradient: Acetonitrile and Water (with 0.1% acid)	A gradient is often necessary to elute a range of naphthalene derivatives.[4]
Example Gradient	0-2 min: 40% B; 2-25 min: 40-80% B; 25-30 min: 80% B	This linear gradient allows for the separation of compounds with varying polarities.[4]
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temp.	30-40 °C[4]	Elevated temperature can improve peak efficiency and reduce backpressure.[10]
Injection Vol.	10-20 µL	A typical volume to avoid column overload.[10]
UV Detection	254 nm or λmax of the analyte	Naphthalene structures have strong absorbance at this wavelength.[10]

3. Data Analysis

• Identify peaks based on their retention times compared to a known standard.

• Quantify the analyte by integrating the peak area and comparing it against a calibration curve generated from the standards.

Visualizations

Logical Troubleshooting Workflow for Peak Tailing

This diagram illustrates a systematic approach to diagnosing the root cause of peak tailing.

Caption: A flowchart for diagnosing and resolving peak tailing issues.

HPLC Method Development Cycle

This diagram outlines the iterative process of developing a robust HPLC method for naphthalene derivatives.

Caption: The iterative cycle of HPLC method development.

References

• Lab Manager. (2018). Minimizing HPLC Carryover. [Link]

• Patsnap Eureka. (2025). How HPLC-MS Prevents Carryover In Sticky Analyte Methods?[Link]

• ResearchGate. (2019). How can l exploit the mobile phase composition to optimize my HPLC separation?[Link]

• ResearchGate. (n.d.). HPLC separation of genotoxic derivatives of naphthalene. [Link]

• National Institutes of Health (NIH). (n.d.). A Newly Developed HPLC-UV/Vis Method Using Chemical Derivatization with 2-Naphthalenethiol for Quantitation of Sulforaphane in Rat Plasma. [Link]

• Taylor & Francis Online. (2025). Multicomponent analysis evaluation of the separation behavior of naphthalene derivatives in the phase-separation mode on HPLC using a ternary mixture eluent on a C18 column. [Link]

• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. [Link]

• Mastelf. (2025). Why Your HPLC Peaks Look Bad: Common Causes and How to Fix Them. [Link]

• LCGC International. (2012). Troubleshooting Basics, Part IV: Peak Shape Problems. [Link]

• Mastelf. (2025). How to Reduce Carryover in HPLC: Best Practices for Cleaner Runs. [Link]

• Chemické listy. (2000). HPLC Separation of Genotoxic Derivatives of Naphthalene. [Link]

• Journal of Al-Nahrain University. (2009). separation and identification of naphthalene, acenaphthylene, pyrene, benz{a} anthracene and 1,3,2,4-dibenzanthracene. [Link]

• Lambert Academic Publisher. (2022). UV-visible and HPLC determination of synthetic compound 1-phenyl naphthalene. [Link]

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• Reddit. (2024). HPLC peak shape trouble shooting. [Link]

• ResearchGate. (2025). Quantitative analysis of naphthalene, 1-naphthol and 2-naphthol at nanomol levels in geothermal fluids using SPE with HPLC. [Link]

• Chrom-Help. (n.d.). HPLC Troubleshooting Guide. [Link]

• University of California, Davis. (2014). High Performance Liquid Chromatography. [Link]

• Shimadzu Scientific Instruments. (n.d.). Solving Carryover Problems in HPLC. [Link]

• MDPI. (n.d.). Absorption and Fluorescence Spectroscopic Properties of 1- and 1,4-Silyl-Substituted Naphthalene Derivatives. [Link]

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• Restek. (2020). Fast Analysis of Polycyclic Aromatic Hydrocarbons (PAHs) by HPLC-UV. [Link]

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Technical Support Center: GC-MS Methods for Brominated Organic Compounds

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the analysis of brominated organic compounds (BOCs) by Gas Chromatography-Mass Spectrometry (GC-MS). This guide is designed for researchers, scientists, and drug development professionals who encounter the unique challenges posed by these analytes. Brominated compounds, such as flame retardants (BFRs) and active pharmaceutical ingredients, often exhibit high boiling points and thermal lability, requiring carefully optimized methodologies.[1]

This document moves beyond simple procedural lists to explain the causality behind experimental choices, providing you with the foundational knowledge to troubleshoot effectively and develop robust, self-validating methods.

Section 1: Frequently Asked Questions - Method Development & Optimization

This section addresses common questions encountered when establishing a GC-MS method for brominated compounds.

Q1: What is the most critical factor when selecting a GC column for brominated compounds?

A1: The primary factor is the stationary phase's thermal stability. Due to the high boiling points of many BOCs, especially polybrominated diphenyl ethers (PBDEs), the GC oven will require high-temperature ramps.[1] A column with low bleed at elevated temperatures is essential to prevent high background noise and contamination of the MS source.[2][3]

Causality: High column bleed introduces siloxane fragments (e.g., m/z 73, 207, 281) into the mass spectrometer, which can obscure the analyte signal, decrease the signal-to-noise ratio, and lead to inaccurate quantification.[2] Low-bleed columns, often designated with "ms" in their name, use more stable phase chemistry to minimize this effect.

Recommendation: Start with a low-polarity, thermally stable column. A 5% phenyl-methylpolysiloxane phase (e.g., DB-5ms, TR-5MS) is a robust, general-purpose choice.[3][4] For more complex separations, other phases like DB-XLB have shown excellent performance.[1]

Table 1: Recommended GC Column Parameters for Brominated Compounds

Parameter	Recommendation	Rationale
Stationary Phase	Low-bleed 5% Phenyl-methylpolysiloxane (or similar)	Excellent thermal stability and good selectivity for a wide range of BOCs.[3]
Column Length	15 m - 30 m	A 15 m column reduces analyte residence time, minimizing on-column degradation of thermally labile compounds.[5] A 30 m column offers better resolution for complex mixtures.[6]
Internal Diameter (ID)	0.25 mm	Provides the best balance between separation efficiency and sample capacity for most applications.[6]
Film Thickness	0.10 µm - 0.25 µm	Thinner films (0.1 µm) are preferred for high-boiling compounds like deca-BDE to promote faster elution and reduce thermal degradation.[5][7]

Q2: My highly brominated compounds (e.g., BDE-209) show poor or no response. What is the likely cause in the GC inlet?

A2: The most probable cause is thermal degradation within the hot injection port.[8][9] Many highly brominated compounds are not stable at the high temperatures (e.g., >250-280°C) typical of split/splitless inlets. This degradation can occur on active metal surfaces or within the liner itself.[9]

Causality: Prolonged exposure to high heat can cause de-bromination, where bromine atoms are stripped from the parent molecule. This results in a lower response for the target analyte and the appearance of smaller, lower-brominated congeners that were not present in the original sample.

Solutions:

• Use a Cool Injection Technique: Programmed Temperature Vaporization (PTV) or Cool-On-Column (COC) inlets are the best choices.[1][10] These techniques introduce the sample at a low temperature, preventing initial thermal shock, and then rapidly heat up to transfer the analytes to the column.[11]

• Optimize the Split/Splitless Inlet: If a PTV or COC is unavailable:

  • Lower the Inlet Temperature: Use the lowest possible temperature that still allows for efficient volatilization of your analytes.

  • Use a Deactivated Liner: Always use a high-quality, deactivated glass liner. Glass wool packing can create active sites, so a liner without wool or with deactivated wool is preferable.[5][9]

  • Minimize Residence Time: Use a faster carrier gas flow rate or a pulsed splitless injection to move analytes onto the column more quickly.

Section 2: Troubleshooting Guide

This guide uses a problem-and-solution format to address specific issues you may encounter during your experiments.

Q3: My peaks for brominated analytes are tailing significantly. How do I fix this?

A3: Peak tailing is a common issue and almost always points to unwanted interactions between your polarizable analytes and "active sites" within the GC system.[12] These active sites are locations that can adsorb the analyte, delaying its passage through the system and causing the asymmetrical peak shape.

Troubleshooting Workflow for Peak Tailing

Caption: A systematic workflow for troubleshooting peak tailing.

Detailed Causes & Solutions:

• Active Inlet Liner: The glass liner in the injection port is the most common source of activity. Over time, the deactivation layer wears away, or it becomes coated with non-volatile matrix components. Solution: Replace the injector liner with a new, high-quality deactivated liner. This is the first and easiest step.[12][13]

• Contaminated Column Head: Non-volatile material from repeated injections can accumulate at the front of the GC column, creating an active site. Solution: Trim the column. Removing the first 10-20 cm of the column from the inlet side can often restore peak shape.[12][14]

• Improper Column Installation: If the column is not installed correctly in the inlet or detector, dead volume can be created, leading to peak broadening and tailing. Solution: Re-install the column, ensuring the cut is clean and square and the insertion depth is correct according to the manufacturer's guidelines.[13][15]

• Column Degradation: If the column is old or has been consistently operated at or above its maximum temperature, the stationary phase itself can become active. Solution: If trimming the column does not work, the column may need to be replaced.[14]

Q4: Why can't I see the molecular ion for my polybrominated compound? The mass spectrum is confusing.

A4: This is a hallmark of mass spectrometry for compounds with multiple bromine atoms. Two phenomena are at play: the isotopic pattern of bromine and the fragmentation pathway.[16][17]

Causality & Interpretation:

• Bromine Isotope Pattern: Natural bromine consists of two stable isotopes, ⁷⁹Br and ⁸¹Br, in an almost 1:1 ratio.[18][19] This means any ion containing bromine atoms will appear as a cluster of peaks separated by 2 m/z units. A fragment with one bromine atom will have two peaks (M and M+2) of nearly equal height. A fragment with four bromine atoms will have five peaks (M, M+2, M+4, M+6, M+8) with a characteristic 1:4:6:4:1 intensity ratio. Recognizing this pattern is key to identifying bromine-containing fragments.

• Fragmentation Pathway: For lower brominated compounds (e.g., mono- to tetra-BDEs), the molecular ion (M⁺) is often visible. However, for more highly brominated compounds (penta-BDE and higher), the molecular ion becomes very unstable.[7] These molecules readily lose two bromine atoms (as Br₂), making the [M-2Br]⁺ fragment the most abundant and often the base peak in the spectrum.[7][17] For deca-BDE, the signal for the [M-2Br]⁺ ion can be at least four times more intense than the molecular ion.[7]

Practical Advice: When setting up a Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) method, do not rely solely on the theoretical molecular ion for highly brominated compounds. You must include the more intense [M-2Br]⁺ fragment ions to achieve good sensitivity.

Section 3: Key Experimental Protocols

Adhering to proper maintenance protocols is critical for reproducible results. Here are step-by-step guides for two essential procedures.

Protocol 1: Injection Port Liner Replacement

Objective: To replace a contaminated or active injector liner, a primary cause of peak tailing and analyte degradation.[12]

Methodology:

• System Cooldown: Set the injector temperature to ambient (e.g., 40°C) and wait for it to cool completely. Cool the GC oven as well.

• Turn Off Carrier Gas: Turn off the carrier gas flow to the inlet to prevent venting into the lab and protect the column.

• Remove Inlet Hardware: Following your instrument manufacturer's guide, unscrew the retaining nut that holds the septum in place. Remove the septum and any underlying hardware.

• Extract the Old Liner: Carefully remove the old liner using specialized liner-removal tweezers. Note its orientation and the position of any O-rings.

• Install the New Liner: Place a new, deactivated liner (with a new O-ring, if applicable) into the injector in the same orientation as the old one.

• Reassemble and Leak Check: Replace the hardware and install a new septum. Tighten the retaining nut (do not overtighten). Restore the carrier gas flow and perform an electronic leak check around the nut.

• Equilibrate: Once the system is confirmed to be leak-free, set the injector to the desired temperature and allow the system to equilibrate before analysis.

Protocol 2: GC Column Trimming (Inlet Side)

Objective: To remove the contaminated front section of the GC column, restoring inertness and chromatographic performance.[13]

Methodology:

• Cooldown and Vent: Cool the injector and oven. If connected to an MS, follow the proper procedure for venting the mass spectrometer.

• Turn Off Gas Flow: Turn off the carrier gas flow.

• Remove Column from Injector: Carefully unscrew the column fitting from the injection port.

• Perform the Cut: Using a ceramic scoring wafer or a diamond-tipped scribe, score the column about 10-20 cm from the inlet end.[12] Gently snap the column at the score.

• Inspect the Cut: This is a critical step. Examine the cut end with a small magnifier. It must be a clean, square (90°) cut with no jagged edges or shards.[15] A poor cut will cause peak splitting and tailing. Re-cut if necessary.

• Reinstall Column: Reinstall the column into the injection port at the correct depth as specified by the instrument manufacturer.

• Restore Gas Flow and Check for Leaks: Turn the carrier gas back on and thoroughly check for leaks around the fitting.

• System Equilibration: Bring the system back to operating temperature and allow it to stabilize.

References

• A Study of the Analysis of Polybrominated Diphenyl Ether Flame Retardants by GC-MS/MS.
• Mass Spectrometry (MS) Fragmentation Patterns (HL) (DP IB Chemistry): Revision Note. Save My Exams.
• Overcoming analytical challenges for polybrominated diphenyl ethers (PBDEs)
• Dependence of mass spectrometric fragmentation on the bromine substitution pattern of polybromin
• GC/MS Analysis of Polybromin
• Analysis Method of Polybrominated Diphenyl Ethers Using GC-MS and GC-MS/MS Coupled With an Automated Identific
• Mass Spectrometry. Chemistry LibreTexts.
• Unraveling Fragmentation: A Comparative Guide to the Mass Spectra of 1-Bromo-2-pentyne and its Analogs. Benchchem.
• Analysis of Polybrominated Diphenyl Ether Flame Retardants by Gas Chrom
• Improved derivatization protocol for simultaneous determination of alkylphenol ethoxylates and brominated flame retardants followed by gas chromatography-mass spectrometry analyses. SciELO South Africa.
• Mass Spectrometry - Fragmentation P
• Analyzing Brominated Flame Retardants in Food Using GC–APCI-MS–MS. LCGC.
• TROUBLESHOOTING GUIDE.
• Technical Support Center: Troubleshooting GC-MS Peak Tailing. Benchchem.
• Derivatization and Microextraction Methods for Determination of Organic Compounds by Gas Chromatography.
• Technical Support Center: Optimizing GC Temperature Programs for Brominated Compound Separ
• Video Notes GC Troubleshooting Series Part Four: Tailing Peaks. Agilent.
• Advances in Instrumental Analysis of Brominated Flame Retardants: Current Status and Future Perspectives. PubMed Central.
• GC Column Selection Guide. Sigma-Aldrich.
• GC Derivatization. University of Wisconsin-La Crosse.
• GC Inlet Maintenance. Element Lab Solutions.
• Development of Brominated Flame Retardants (BFRs) Analysis with Liquid Chromatography-Tandem Mass Spectrometry (LC/MS/MS) in Sewage Sludge Matrix.
• DFS - Analysis of Brominated Flame Retardants with High Resolution GC/MS. Thermo Fisher Scientific.
• Optimize GC Sample Introduction via Focusing Techniques and Appropriate Inlet Selection.
• Troubleshooting GC peak shapes. Element Lab Solutions.
• Parametric evaluation for programmable temperature vaporization large volume injection in gas chromatographic determination of polybromin
• How do I solve this problem with our GC system in peak response?.
• Gas chromatography/tandem mass spectrometry method for the simultaneous analysis of 19 brominated compounds in environmental and biological samples. PubMed.
• Simultaneous determination of 19 bromophenols by gas chromatography–mass spectrometry (GC-MS) after derivatization.
• GC Troubleshooting. Sigma-Aldrich.
• Compendium of Methods for the Determination of Toxic Organic Compounds in Ambient Air, 2nd Edition. EPA.
• GC Column Selection Guide. MilliporeSigma.
• Optimization of programmed-temperature vaporization injection preparative capillary GC for compound specific radiocarbon analysis. ScienceDirect.
• What Is Derivatization In GC-MS?. Chemistry For Everyone - YouTube.
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• GC Column Selection Guide. JCANO INGENIERIA.
• GC Columns. Fisher Scientific.
• Guide to Choosing a GC Column. Phenomenex.
• EPA 8260: Analysis of Volatile Organic Compounds by GC-MS. SCION Instruments.
• The Separation and Identification of Some Brominated and Chlorinated Compounds by GC/MS. An Advanced Undergraduate Laboratory.
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• GC-MS Contamin
• EPA Method 8270E (SW-846): Semivolatile Organic Compounds by Gas Chromatography/Mass Spectrometry (GC-MS). EPA.
• Appendix B: GC/MS Troubleshooting Quick Reference.
• How to Troubleshoot and Improve your GC/MS. YouTube.
• Comprehensive GC×GC-qMS with a mass-to-charge ratio difference extraction method to identify new brominated byproducts during ozonation and their toxicity assessment.

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Technical Support Center: Improving the Regioselectivity of Naphthalene Bromination

An authoritative guide from the Benchtop to Production, designed for chemists, researchers, and process development scientists.

Welcome to the technical support center for naphthalene bromination. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying chemical principles to empower you to troubleshoot and optimize your reactions effectively. This guide is structured to address the common challenges and questions that arise when controlling the regioselectivity of this fundamental electrophilic aromatic substitution.

Fundamentals: Why Regioselectivity is a Challenge in Naphthalene Bromination

Naphthalene, unlike benzene, has two distinct positions for monosubstitution: the α-position (C1, C4, C5, C8) and the β-position (C2, C3, C6, C7). The electronic properties of the fused ring system inherently favor substitution at the α-position under standard conditions.

This preference is a classic example of kinetic control . The reaction proceeds through the pathway with the lowest activation energy, which leads to the α-substituted product. The reason lies in the stability of the intermediate carbocation (the arenium ion or sigma complex). Attack at the α-position results in an intermediate that has more resonance structures, and critically, more structures that preserve the aromaticity of the second, unattacked benzene ring. This superior stabilization lowers the energy of the transition state, making this pathway kinetically faster.

However, the β-substituted product, 2-bromonaphthalene, is the more thermodynamically stable isomer. This is due to reduced steric hindrance at the β-position compared to the α-position, where the bromine atom interacts with the peri-hydrogen at C8. To favor this product, the reaction must be run under conditions that allow for equilibrium to be established, a state of thermodynamic control .

Mechanism: α- vs. β-Attack

The diagram below illustrates the formation of the resonance-stabilized carbocation intermediates for both α- and β-attack. The greater number of stable resonance forms for the α-attack pathway explains its kinetic preference.

Caption: Reaction pathways for α- and β-bromination of naphthalene.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that control whether I get 1-bromonaphthalene or 2-bromonaphthalene? The product distribution is primarily dictated by the principle of kinetic versus thermodynamic control. Temperature is the most critical experimental variable. Low temperatures favor the kinetically preferred 1-bromonaphthalene, while high temperatures, often in the presence of a catalyst that can facilitate equilibration, favor the thermodynamically stable 2-bromonaphthalene.

Q2: Why is a non-polar solvent like carbon tetrachloride (CCl₄) or carbon disulfide (CS₂) often used for synthesizing 1-bromonaphthalene? Non-polar solvents are ideal for reactions under kinetic control. They are less likely to stabilize the charged intermediates and transition states to the same extent as polar solvents, helping to preserve the inherent kinetic preference for α-attack. Furthermore, they do not strongly polarize the Br-Br bond, preventing an overly reactive brominating species that might reduce selectivity.

Q3: What is the role of a Lewis acid catalyst like FeBr₃? Does it always improve the reaction? A Lewis acid catalyst like FeBr₃ polarizes the Br-Br bond, generating a more powerful electrophile (Br⁺), which significantly increases the reaction rate. However, its effect on selectivity is temperature-dependent. At low temperatures, it can still yield the kinetic product. At elevated temperatures, the catalyst can promote the reverse reaction (debromination) and subsequent re-bromination, allowing the reaction mixture to equilibrate to the more stable thermodynamic product, 2-bromonaphthalene.

Q4: Can I synthesize 2-bromonaphthalene directly with high selectivity? Direct bromination to achieve high selectivity for 2-bromonaphthalene is challenging but possible. It requires forcing the reaction into thermodynamic control. This typically involves high temperatures (e.g., 150°C) and the use of a catalyst like ferric bromide to facilitate the isomerization of the initially formed 1-bromonaphthalene to the more stable 2-bromo isomer. Alternative, higher-yield syntheses often start from different precursors, such as β-naphthol.

Q5: How do I prevent the formation of dibromonaphthalenes? Over-bromination is a common side reaction. To minimize the formation of di- and polybrominated products, you must carefully control the stoichiometry. Use of more than one equivalent of bromine will inevitably lead to these side products. The best practice is to add the bromine solution dropwise to the naphthalene solution. This maintains a low instantaneous concentration of the brominating agent, ensuring that a bromine molecule is more likely to encounter an unreacted naphthalene molecule than a monobrominated one.

Troubleshooting Guide

This section addresses specific experimental issues in a problem/cause/solution format.

Issue 1: Poor Regioselectivity - Significant Mixture of 1- and 2-Bromonaphthalene

• Probable Cause 1: Incorrect Temperature Control. The reaction was run at an intermediate temperature, allowing both kinetic and thermodynamic pathways to compete without one being dominant.

  • Solution: For the kinetic product (1-Br), maintain a low to moderate temperature (e.g., 40-70°C). For the thermodynamic product (2-Br), use a significantly higher temperature (e.g., >150°C). Ensure the reaction vessel is properly heated or cooled and that the temperature is monitored throughout the addition and reaction period.

• Probable Cause 2: Unintended Catalysis. Trace amounts of metal impurities (e.g., iron from a spatula or stirrer bar) can catalyze the isomerization to the thermodynamic product, especially if the reaction is run for an extended period or at a slightly elevated temperature.

  • Solution: Use clean, non-metallic equipment where possible for transfers. When targeting the kinetic product, minimize reaction time and work up the reaction as soon as monitoring (TLC, GC) shows consumption of the starting material.

• Probable Cause 3: Inappropriate Solvent. Using a polar solvent can alter the reactivity profile and may not enforce the kinetic preference as strongly as a non-polar solvent.

  • Solution: For kinetic control, use non-polar solvents like CCl₄, CS₂, or dichloroethane.

Issue 2: Low Yield of Monobrominated Product

• Probable Cause 1: Incomplete Reaction. Insufficient reaction time or poor mixing.

  • Solution: Monitor the reaction progress using TLC or GC to ensure the naphthalene is fully consumed before quenching. Ensure vigorous stirring, especially in heterogeneous mixtures.

• Probable Cause 2: Sublimation of Naphthalene. Naphthalene has a reasonably high vapor pressure and can sublime from the reaction vessel, especially when heated.

  • Solution: Ensure your reaction is equipped with an efficient reflux condenser. Keep the reaction temperature no higher than necessary to achieve a reasonable rate.

• Probable Cause 3: Product Loss During Workup. The product may be lost during aqueous washes or incomplete extraction.

  • Solution: Perform extractions carefully, ensuring proper phase separation. Back-extract the aqueous layer with fresh organic solvent to recover any dissolved product. Ensure the organic phase is thoroughly dried before solvent evaporation.

• Probable Cause 4: Over-bromination. Formation of significant amounts of dibromonaphthalene reduces the yield of the desired monobrominated product.

  • Solution: Re-verify stoichiometric calculations. Ensure slow, dropwise addition of bromine. Consider running the reaction with a slight excess of naphthalene and separating the unreacted starting material later.

Troubleshooting Workflow

This flowchart provides a logical sequence for diagnosing and resolving issues with regioselectivity.

Caption: A decision tree for troubleshooting poor regioselectivity.

Experimental Protocols

The following protocols are foundational procedures. Always perform a thorough safety assessment before conducting any experiment.

Protocol 1: Synthesis of 1-Bromonaphthalene (Kinetic Control)

This procedure is adapted from established methods that favor the kinetic product.

• Setup: In a flask equipped with a magnetic stirrer, reflux condenser, and a dropping funnel, dissolve naphthalene (1.0 eq) in carbon tetrachloride (approx. 3-4 mL per gram of naphthalene).

• Heating: Gently warm the mixture to 45°C using a water bath.

• Bromine Addition: Slowly add a solution of bromine (1.0 eq) in carbon tetrachloride dropwise over 30-60 minutes. The red-brown color of bromine should discharge. Control the addition rate to maintain the temperature.

• Reaction: After the addition is complete, heat the mixture to 70-80°C and stir for 2-3 hours, or until TLC/GC analysis indicates the consumption of naphthalene.

• Workup: Cool the reaction mixture. Wash sequentially with water, a 10% sodium thiosulfate solution (to quench excess bromine), and finally with brine.

• Isolation: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation.

• Purification: The crude product can be purified by vacuum distillation to yield pure 1-bromonaphthalene.

Protocol 2: Synthesis of 2-Bromonaphthalene (Thermodynamic Control)

This procedure requires more forcing conditions to allow the reaction to reach thermodynamic equilibrium.

• Setup: To a flask equipped for high-temperature reaction (e.g., with a heating mantle and overhead stirrer) add naphthalene (1.0 eq).

• Catalyst: Add a catalytic amount of anhydrous ferric bromide (FeBr₃) (approx. 0.05 eq).

• Heating: Heat the mixture to 150°C to melt the naphthalene.

• Bromine Addition: Add liquid bromine (1.0 eq) slowly and carefully to the molten naphthalene. HBr gas will be evolved, so the reaction must be performed in a well-ventilated fume hood with appropriate gas trapping.

• Reaction: Maintain the reaction at 150°C for several hours, monitoring the isomer ratio by GC. The proportion of 2-bromonaphthalene will increase over time as the mixture equilibrates.

• Workup: Cool the mixture until it solidifies. Dissolve the solid in a suitable organic solvent (e.g., dichloromethane).

• Purification: Wash the organic solution as described in Protocol 1. After solvent removal, the product mixture will contain both isomers. Separation requires careful fractional distillation or crystallization.

Data Summary: Controlling Regioselectivity

Parameter	Kinetic Control (Favors 1-Bromonaphthalene)	Thermodynamic Control (Favors 2-Bromonaphthalene)
Temperature	Low to moderate (e.g., 40-80°C)	High (e.g., >150°C)
Reaction Time	Shorter; just until starting material is consumed.	Longer; allow time for equilibration.
Catalyst	Generally avoided or used at low temperatures.	Lewis acid (e.g., FeBr₃) is often required to facilitate isomerization.
Solvent	Non-polar (e.g., CCl₄, CS₂)	Often run neat (molten) or in a high-boiling inert solvent.
Product Stability	Less stable isomer.	More stable isomer.
Activation Energy	Lower activation energy pathway.	Higher activation energy pathway.

Energy Profile Diagram

Caption: Energy profile showing kinetic vs. thermodynamic pathways.

References

• Organic Syntheses. (n.d.). 2-Bromonaphthalene. Org. Syn. Coll. Vol. 10, 349. Retrieved from [Link]

• Clarke, H. T., & Brethen, M. R. (n.d.). Naphthalene, 1-bromo-. Organic Syntheses. Org. Syn. Coll. Vol. 1, 121. Retrieved from [Link]

• PrepChem.com. (2017). Preparation of 1-bromonaphthalene. Retrieved from [Link]

• Organic Syntheses. (n.d.). 1-Bromonaphthalene. Retrieved from [Link]

• Patsnap. (n.d.). Preparation method of 1-bromonaphthalene. Eureka.

• Smith, K., et al. (2008). Polybromination of naphthalene using bromine over a montmorillonite clay and regioselective synthesis of 2,6-dibromonaphthalene. Cardiff University. Retrieved from [Link]

• The Organic Chemistry Tutor. (2020, August 8). Polycyclic Electrophilic Aromatic Substitution Naphthalene. YouTube. Retrieved from [Link]

• Wibaut, J. P., & van de Lande, L. M. F. (1933). On the bromination of naphthalene: The influence of temperature and catalysts on the proportions of 1 and 2‐bromonaphthalene formed I. Recueil des Travaux Chimiques des Pays-Bas, 52(9), 798-806.
• Filo. (2025). Electrophilic Aromatic Substitution Reaction for Naphthalene.

Technical Support Center: Stability and Degradation Studies of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid

Welcome to the technical support center for "2-((1-Bromonaphthalen-2-yl)oxy)acetic acid." This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on the stability and degradation of this compound. Here, you will find troubleshooting advice and frequently asked questions (FAQs) to support your experimental work.

Introduction: Understanding the Molecule

2-((1-Bromonaphthalen-2-yl)oxy)acetic acid is a naphthalene derivative characterized by a brominated aromatic ring and an oxyacetic acid side chain. Its stability is a critical parameter for its development as a potential therapeutic agent or for other applications. Understanding its degradation pathways is essential for establishing appropriate storage conditions, shelf-life, and for identifying potential impurities.

This guide will focus on the key stability-indicating parameters and the methodologies to assess them, drawing upon established principles of organic chemistry and pharmaceutical stability testing.

Frequently Asked Questions (FAQs)

Q1: What are the likely degradation pathways for 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid?

A1: Based on its chemical structure, the primary anticipated degradation pathways are:

• Hydrolysis: The ether linkage and the carboxylic acid group can be susceptible to hydrolysis under acidic or basic conditions. The carbon-bromine bond on the naphthalene ring can also undergo hydrolysis, particularly under forcing conditions, to yield the corresponding hydroxylated derivative.[1][2]

• Photodegradation: Naphthalene-based compounds are known to be sensitive to light.[3][4] Exposure to UV or even ambient light can lead to the formation of photolytic degradation products. The presence of the bromine atom may also influence the photodegradation kinetics.

• Oxidation: The naphthalene ring system can be susceptible to oxidation, potentially leading to the formation of quinone-type structures or ring-opened products, especially in the presence of oxidizing agents or under oxidative stress conditions.[5][6]

• Thermal Degradation: At elevated temperatures, decarboxylation of the acetic acid side chain is a possible degradation route. The stability of the bromonaphthalene core at high temperatures should also be considered.[7]

Q2: How should I store my samples of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid to minimize degradation?

A2: To ensure the stability of your samples, we recommend the following storage conditions:

• Protection from Light: Store in amber vials or wrap containers in aluminum foil to prevent photodegradation.

• Controlled Temperature: Store at refrigerated (2-8 °C) or frozen (-20 °C) temperatures to slow down potential hydrolytic and thermal degradation pathways.

• Inert Atmosphere: For long-term storage, consider purging the container with an inert gas like nitrogen or argon to minimize oxidative degradation.

• Control of pH: If in solution, maintain a neutral pH to minimize acid or base-catalyzed hydrolysis.

Q3: What analytical techniques are most suitable for stability-indicating studies of this compound?

A3: A stability-indicating analytical method is one that can separate the intact drug from its degradation products. For 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid, the following techniques are recommended:

• High-Performance Liquid Chromatography (HPLC) with UV detection: This is the most common and effective technique. A reverse-phase C18 column with a gradient elution using a mobile phase of acetonitrile and water (with an acid modifier like formic acid or trifluoroacetic acid) is a good starting point. UV detection at a wavelength corresponding to the absorbance maximum of the naphthalene chromophore should be used.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is invaluable for identifying unknown degradation products by providing molecular weight information.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Can be used for the structural elucidation of isolated degradation products.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Rapid degradation of the compound in solution.	The pH of the solution may be too acidic or basic, leading to hydrolysis.	Buffer the solution to a neutral pH (around 7).
The solvent may be promoting degradation (e.g., protic solvents facilitating hydrolysis).	If possible, use aprotic solvents for short-term storage of solutions.
Exposure to light.	Protect the solution from light by using amber vials or covering the container.
Appearance of multiple unknown peaks in the chromatogram during a stability study.	The compound is degrading through multiple pathways.	This is expected in forced degradation studies. Use LC-MS to identify the molecular weights of the degradation products and propose their structures.
The analytical method is not optimized to resolve all degradation products.	Optimize the HPLC method by adjusting the gradient, mobile phase composition, or column chemistry.
Inconsistent stability data between batches.	Differences in impurity profiles between batches could catalyze degradation.	Characterize the impurity profile of each batch before initiating stability studies.
Variations in storage conditions.	Ensure that all samples are stored under identical and well-controlled conditions.

Experimental Protocols

Forced Degradation Studies

Forced degradation studies are essential to understand the intrinsic stability of a molecule and to develop stability-indicating analytical methods.[8][9]

Caption: Workflow for forced degradation studies.

• Acid Hydrolysis:

  • Dissolve the compound in a suitable solvent (e.g., acetonitrile or methanol) to create a stock solution.

  • Add an equal volume of 0.1 M hydrochloric acid.

  • Incubate the solution at 60°C.

  • Withdraw aliquots at specified time intervals (e.g., 0, 2, 4, 8, 24 hours).

  • Neutralize the aliquots with an equivalent amount of 0.1 M sodium hydroxide before HPLC analysis.

• Base Hydrolysis:

  • Follow the same procedure as for acid hydrolysis, but use 0.1 M sodium hydroxide as the stress agent and neutralize with 0.1 M hydrochloric acid.

• Oxidative Degradation:

  • Dissolve the compound in a suitable solvent.

  • Add an equal volume of 3% hydrogen peroxide.

  • Keep the solution at room temperature, protected from light.

  • Withdraw aliquots at specified time intervals.

• Photodegradation:

  • Expose a solution of the compound (in a photostable, transparent container) and the solid compound to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B guidelines).

  • A control sample should be kept in the dark under the same temperature conditions.

  • Analyze the samples after the exposure period.

• Thermal Degradation:

  • Place the solid compound in a controlled temperature oven at 80°C.

  • Prepare a solution of the compound and place it in the same oven.

  • Withdraw samples at specified time intervals.

Predicted Degradation Products

Based on the known reactivity of related naphthalene derivatives, the following degradation products can be hypothesized:

Degradation Pathway	Predicted Product	Chemical Structure
Hydrolysis (C-Br bond)	2-((1-Hydroxynaphthalen-2-yl)oxy)acetic acid	C₁₂H₁₀O₄
Hydrolysis (ether linkage)	1-Bromo-2-naphthol and Glycolic acid	C₁₀H₇BrO and C₂H₄O₃
Oxidation	1-Bromo-naphthalene-2,x-dione derivative	C₁₀H₅BrO₂
Decarboxylation (Thermal)	1-(1-Bromonaphthalen-2-yloxy)methane	C₁₁H₉BrO

Summary of Analytical Methods

Technique	Purpose	Typical Conditions
HPLC-UV	Quantitation of the parent compound and detection of degradation products.	Column: C18 (e.g., 4.6 x 150 mm, 5 µm)Mobile Phase A: 0.1% Formic acid in WaterMobile Phase B: 0.1% Formic acid in AcetonitrileGradient: Start with a low percentage of B and increase over time.Flow Rate: 1.0 mL/minDetection: UV at the λmax of the compound.
LC-MS	Identification of degradation products.	Use the same chromatographic conditions as HPLC-UV, coupled to a mass spectrometer (e.g., ESI-QTOF) for accurate mass measurements.

Logical Relationship Diagram

Caption: Factors influencing the degradation of the compound.

References

• ResearchGate. (2025). Photodegradation of α-naphthaleneacetic acid in aqueous solution. Retrieved from [Link]

• Organic Syntheses. 2-bromonaphthalene. Retrieved from [Link]

• ACS Publications. (2014). Palladium-Catalyzed Hydroxylation of Aryl and Heteroaryl Halides Enabled by the Use of a Palladacycle Precatalyst. The Journal of Organic Chemistry. Retrieved from [Link]

• ResearchGate. (2008). On the bromination of naphthalene: The influence of temperature and catalysts on the proportions of 1 and 2‐bromonaphthalene formed I. Retrieved from [Link]

• National Institutes of Health. (2014). Palladium-Catalyzed Hydroxylation of Aryl and Heteroaryl Halides Enabled by the Use of a Palladacycle Precatalyst. PMC. Retrieved from [Link]

• Google Patents. CN104478667A - Preparation method for 1-bromo-2-naphthol.

• National Institutes of Health. (2021). Microbial Degradation of Naphthalene and Substituted Naphthalenes: Metabolic Diversity and Genomic Insight for Bioremediation. PMC. Retrieved from [Link]

• MDPI. (2021). Photocatalytic H2 Production from Naphthalene by Various TiO2 Photocatalysts: Impact of Pt Loading and Formation of Intermediates. Retrieved from [Link]

• NIST/TRC. 2-bromonaphthalene -- Critically Evaluated Thermophysical Property Data. Retrieved from [Link]

• ResearchGate. Synthesis of (2-naphthalen-1-yl-acetylamino)-acetic acid ethyl ester. Retrieved from [Link]

• ResearchGate. (2010). Photodegradation of 2-naphthol in water by artificial light illumination using TiO 2 photocatalyst: Identification of intermediates and the reaction pathway. Retrieved from [Link]

• YouTube. (2017). Naphthalene Derivatives. Retrieved from [Link]

• ResearchGate. (2019). Palladium-Catalyzed Formylation of Aryl Bromides: Elucidation of the Catalytic Cycle of an Industrially Applied Coupling Reaction. Retrieved from [Link]

• Cheméo. Chemical Properties of Naphthalene, 1-bromo- (CAS 90-11-9). Retrieved from [Link]

• National Institutes of Health. (2020). Photodegradation of Anti-Inflammatory Drugs: Stability Tests and Lipid Nanocarriers for Their Photoprotection. PMC. Retrieved from [Link]

• PharmaInfo. Forced degradation studies for Drug Substances and Drug Products- Scientific and Regulatory Considerations. Retrieved from [Link]

• ACS Publications. (2014). Palladium-Catalyzed Amination of Aryl Chlorides and Bromides with Ammonium Salts. Organic Letters. Retrieved from [Link]

• YouTube. (2021). Pharmaceutical Organic Chemistry II | Naphthalene- Reactions & Uses | AKTU Digital Education. Retrieved from [Link]

• Cardiff University. (2022). Polybromination of naphthalene using bromine over a montmorillonite clay and regioselective synthesis of 2,6-dibromonaphthalene. ORCA. Retrieved from [Link]

• Organic Chemistry Portal. Direct Acylation of Aryl Bromides with Aldehydes by Palladium Catalysis. Retrieved from [Link]

• Wikipedia. 1-Bromonaphthalene. Retrieved from [Link]

• ResearchGate. (2013). Pharmaceutical Forced Degradation Studies with Regulatory Consideration. Retrieved from [Link]

• Organic Syntheses. 6-bromo-2-naphthol. Retrieved from [Link]

• University of Glasgow. STUDIES IN 2-NAPHTHOL DERIVATIVES. Retrieved from [Link]

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Technical Support Center: Overcoming Solubility Challenges with 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid

Welcome to the dedicated support center for researchers utilizing "2-((1-Bromonaphthalen-2-yl)oxy)acetic acid" (CAS 41791-59-7). This guide is designed to provide you with in-depth technical assistance to overcome the solubility hurdles often encountered with this compound in biological assays. As scientists, we understand that suboptimal solubility can lead to inaccurate and irreproducible results, compromising the integrity of your research. This resource combines fundamental chemical principles with proven laboratory protocols to ensure you can confidently prepare and use this compound in your experiments.

Understanding the Challenge: The Physicochemical Profile

"2-((1-Bromonaphthalen-2-yl)oxy)acetic acid" is a hydrophobic molecule characterized by a bulky bromonaphthalene group and a polar carboxylic acid moiety. Its physical form as a powder and a melting point of 161-162°C are indicative of a stable crystal lattice structure that can be challenging to disrupt for dissolution in aqueous buffers.[1][2] The key to solubilizing this compound lies in addressing its acidic nature.

Frequently Asked Questions (FAQs)

Q1: Why does my compound precipitate when I dilute my DMSO stock into my aqueous assay buffer?

A1: This is a common phenomenon known as "kinetic" solubility failure. While "2-((1-Bromonaphthalen-2-yl)oxy)acetic acid" may readily dissolve in 100% DMSO, this is a high-energy state. When this DMSO stock is rapidly diluted into an aqueous buffer, the solvent environment abruptly changes from polar aprotic to polar protic. The compound's low intrinsic aqueous solubility means it cannot remain dissolved in the new environment and subsequently precipitates out of solution. The final DMSO concentration in your assay is often too low to maintain solubility on its own.

Q2: What is the maximum concentration of DMSO I should use in my cell-based assay?

A2: The final concentration of DMSO should be kept as low as possible to avoid off-target effects and cytotoxicity. For most cell-based assays, a final DMSO concentration of ≤ 0.5% is widely recommended.[1] Sensitive cell lines, such as primary cells, may require even lower concentrations, such as ≤ 0.1% .[1][3] It is crucial to include a vehicle control (media with the same final DMSO concentration) in all experiments to account for any solvent effects.[1] High concentrations of DMSO (>1%) can compromise cell membrane integrity and interfere with assay components.[4][5][6]

Q3: Can I heat the compound to get it into solution?

A3: Gentle warming (e.g., to 37°C) can be used cautiously to aid initial dissolution in a stock solvent like DMSO.[1] However, prolonged or excessive heating is not recommended as it can lead to the degradation of the compound. Never heat aqueous solutions of the compound, as this can accelerate degradation and is unlikely to provide a long-term solution to precipitation issues.

Q4: My compound is an acid. How does pH affect its solubility?

A4: As a carboxylic acid, the solubility of "2-((1-Bromonaphthalen-2-yl)oxy)acetic acid" is highly pH-dependent. At a pH below its acid dissociation constant (pKa), the carboxylic acid group will be protonated (-COOH), making the molecule neutral and less soluble in water. At a pH above its pKa, the group will be deprotonated (-COO⁻), rendering the molecule charged and significantly more soluble in aqueous solutions.[7][8][9][10] The predicted pKa of the structurally similar 2-naphthoxyacetic acid is in the range of 3.18 to 4.[1][11] Therefore, increasing the pH of the solution will dramatically enhance the solubility of your compound.

Troubleshooting Guide: Step-by-Step Solutions

This section provides a systematic approach to resolving solubility issues. Start with the first-line strategy and proceed to the alternatives if problems persist.

Issue: Compound is insoluble in 100% DMSO or precipitates from DMSO stock upon storage.

• Causality: The compound may have very high crystal lattice energy, or the DMSO may have absorbed water, reducing its solvating power.

• Troubleshooting Workflow:

Caption: Workflow for dissolving compound in DMSO.

Issue: Compound precipitates immediately upon dilution into aqueous assay buffer.

This is the most common issue. The following strategies are presented in order of recommendation.

First-Line Strategy: pH-Adjusted Solubilization

• Causality & Rationale: By preparing a stock solution at a basic pH, the carboxylic acid is converted to its highly soluble carboxylate salt form. This stock can then be diluted into the final assay buffer with a reduced risk of precipitation.

• Detailed Protocol: Preparation of a 10 mM Alkaline Stock Solution

  • Reagent Preparation: Prepare a 100 mM NaOH solution in sterile, deionized water.

  • Weigh Compound: Accurately weigh 2.81 mg of "2-((1-Bromonaphthalen-2-yl)oxy)acetic acid" (MW: 281.11 g/mol ).

  • Initial Suspension: Add the compound to a sterile microcentrifuge tube. Add 900 µL of sterile, deionized water. The compound will not dissolve at this stage.

  • Titration to Dissolution: While vortexing gently, add the 100 mM NaOH solution dropwise (approximately 10 µL at a time). Continue adding NaOH until the compound fully dissolves, resulting in a clear solution. The pH of this stock will be basic.

  • Final Volume Adjustment: Bring the final volume to 1.0 mL with sterile, deionized water. This yields a 10 mM stock solution of the sodium salt of your compound.

  • pH of Final Assay Solution: When you dilute this alkaline stock into your final assay buffer (e.g., a 1:1000 dilution for a 10 µM final concentration), the buffer's capacity should be sufficient to bring the final pH back to the desired physiological range (e.g., pH 7.4). Always verify the final pH of your assay medium after adding the compound.

Alternative Strategy 1: Utilizing Co-solvents

• Causality & Rationale: Co-solvents can increase the solvating capacity of the final assay medium. However, their concentration must be carefully controlled to avoid cellular toxicity.

• Recommended Co-solvents & Tolerated Concentrations:

Co-Solvent	Typical Max Concentration (Cell-based Assays)	Notes
Ethanol	≤ 1% (v/v)	Cell line dependent; always perform a vehicle toxicity control.[7][12][13][14]
PEG 400	≤ 1% (v/v)	Can interact with efflux transporters; may be beneficial for some assays.[15][16]

• Protocol: Prepare a high-concentration stock in 100% DMSO or Ethanol. When preparing working dilutions, add the co-solvent to the assay buffer before adding the compound stock. This helps to pre-condition the buffer to be more accommodating to the compound.

Alternative Strategy 2: Cyclodextrin-Mediated Solubilization

• Causality & Rationale: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. They can encapsulate poorly soluble molecules, like your compound, forming an "inclusion complex" that is water-soluble.[17][18] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is commonly used for this purpose.

• Workflow for Cyclodextrin Formulation:

Caption: Workflow for preparing a cyclodextrin inclusion complex.

References

• Human Metabolome Database. (2012, September 11). Showing metabocard for (2-Naphthalenyloxy)acetic acid (HMDB0032706). Retrieved from [Link]

• University of Hertfordshire. (n.d.). 2-naphthyloxyacetic acid. AERU. Retrieved from [Link]

• Various Authors. (2015, January 28). Which is the maximum quantity of ethanol tolerated by CHO-S cells? ResearchGate. Retrieved from [Link]

• Various Authors. (2014, August 13). Final concentration of 100% ethanol is 1% (50ul in 5ml) in cell culture dish, having 5ml cell suspension. Does it affect the cell line? ResearchGate. Retrieved from [Link]

• Tapani, E., et al. (1996). Toxicity of Ethanol in Low Concentrations: Experimental evaluation in cell culture. Acta Radiologica, 37(6), 923-926.
• Holm, C., et al. (2016). Considerations regarding use of solvents in in vitro cell based assays. Cytotechnology, 68(4), 1499–1508.
• Thuy, T. T. T., et al. (2020). Comparative cytotoxic effects of methanol, ethanol and DMSO on human cancer cell lines. Biomedical Research and Therapy, 7(7), 3847-3854.

• Various Authors. (2025, August 7). Considerations regarding use of solvents in in vitro cell based assays. ResearchGate. Retrieved from [Link]

• Hodaei, A., et al. (n.d.). Effects of PEG 400, 4000 and 6000 on cell viability in Caco-2 cells. ResearchGate. Retrieved from [Link]

• Li, Y., et al. (2023). Study on the Effect of Pharmaceutical Excipient PEG400 on the Pharmacokinetics of Baicalin in Cells Based on MRP2, MRP3, and BCRP Efflux Transporters. Molecules, 28(14), 5394.
• de F. F. M. V., et al. (2020). Cyclodextrin–Drug Inclusion Complexes: In Vivo and In Vitro Approaches. Molecules, 25(24), 5913.

• 911Metallurgist. (2017, January 12). PREPARATION OF BASE SOLUTIONS. Retrieved from [Link]

• Holm, C., et al. (2016). Considerations regarding use of solvents in in vitro cell based assays. Cytotechnology, 68(4), 1499–1508.
• Zhang, Y., et al. (2020). The pharmaceutical excipient PEG400 affect the absorption of baicalein in Caco‐2 monolayer model by interacting with UDP‐glucuronosyltransferases and efflux transport proteins. Journal of Pharmaceutical Analysis, 10(6), 565-573.
• Hamzeloo-Moghadam, M., et al. (2014). The effect of some cosolvents and surfactants on viability of cancerous cell lines. Research Journal of Pharmacognosy, 1(3), 41-45.
• Wang, Y., et al. (2024). Exploring the Impact of Pharmaceutical Excipient PEG400 on the Pharmacokinetics of Mycophenolic Acid Through In Vitro and In Vivo Experiments. Pharmaceutics, 16(1), 107.

• Various Authors. (2025). Cyclodextrins and techniques employed for enhancing dissolution of poorly water soluble drugs. ResearchGate. Retrieved from [Link]

• Hamzeloo-Moghadam, M., et al. (2014). The effect of some cosolvents and surfactants on viability of cancerous cell lines. Research Journal of Pharmacognosy, 1(3), 41-45.

• Protocols Online. (2012, July 14). Making stock acid and base solutions (molarities and specific gravities of concentrated acids and bases). Retrieved from [Link]

• LibreTexts, Chemistry. (2025, August 18). 2.5: Preparing Solutions. Retrieved from [Link]

• PubChem. (n.d.). 2-Naphthoxyacetic acid. Retrieved from [Link]

• Various Authors. (2025). Cyclodextrin-Based Inclusion Complexes Improve the In Vitro Solubility and Pharmacokinetics of Ivacaftor Following Oral Administration in Mice. ResearchGate. Retrieved from [Link]

• Miyamoto, Y., et al. (2022). Effect of Cyclodextrin Complex Formation on Solubility Changes of Each Drug Due to Intermolecular Interactions between Acidic NSAIDs and Basic H2 Blockers. Molecular Pharmaceutics, 19(11), 4057–4067.

• Various Authors. (n.d.). Preparation of alkaline solutions (carbonate-bicarbonate were dissolved... ResearchGate. Retrieved from [Link]

• PubChemLite. (n.d.). 2-((1-bromonaphthalen-2-yl)oxy)acetic acid. Retrieved from [Link]

• Li, X., et al. (2020). New Insight into Carboxylic Acid Metabolisms and pH Regulations During Insoluble Phosphate Solubilisation Process by Penicillium oxalicum PSF-4. Current Microbiology, 77(12), 4095–4103.
• Avdeef, A. (1983). pH-solubility profiles or organic carboxylic acids and their salts. Journal of Pharmaceutical Sciences, 72(3), 292-8.
• Google Patents. (n.d.). US2164092A - Process of preparing solid alkaline compounds.

• Various Authors. (n.d.). The effect of pH on extraction of carboxylic acids from (a) M1 model... ResearchGate. Retrieved from [Link]

• Various Authors. (2025, August 7). (PDF) New Insight into Carboxylic Acid Metabolisms and pH Regulations During Insoluble Phosphate Solubilisation Process by Penicillium oxalicum PSF-4. ResearchGate. Retrieved from [Link]

• UNT Digital Library. (2025, December 15). Water-enhanced solubility of carboxylic acids in organic solvents and its applications to extraction processes. Retrieved from [Link]

• The University of Manchester. (n.d.). THE AIBLHiCoS METHOD: PREDICTING AQUEOUS pKa VALUES FROM GAS PHASE EQUILIBRIUM BOND LENGTHS. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Guide to Aryloxyacetic Acids: Profiling 2-((1-Bromonaphthalen-2-yl)oxy)acetic Acid Against Established Modulators

This guide provides a comprehensive comparison of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid with other prominent members of the aryloxyacetic acid class. Designed for researchers, scientists, and drug development professionals, this document delves into the structure-activity relationships, mechanisms of action, and experimental considerations that differentiate these versatile compounds. We will explore how variations in the aryl moiety—from a simple chlorinated phenyl ring to a complex bromonaphthalene system—confer distinct biological activities, ranging from selective herbicides to metabolic regulators.

Introduction: The Aryloxyacetic Acid Scaffold

The aryloxyacetic acid scaffold is a deceptively simple pharmacophore, consisting of an aromatic ring linked via an ether oxygen to an acetic acid moiety. This structural motif has proven to be remarkably versatile, forming the basis for compounds with wide-ranging applications. The specific biological activity is profoundly influenced by the nature and substitution pattern of the aryl group. In this guide, we compare our lead compound, 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid, against two major classes of aryloxyacetic acids:

• Phenoxy Herbicides: Represented by 2,4-Dichlorophenoxyacetic acid (2,4-D) and 2-methyl-4-chlorophenoxyacetic acid (MCPA), these compounds function as synthetic auxins, disrupting plant growth.[1][2][3]

• Fibrate Drugs: Represented by Clofibrate, this class of compounds acts on nuclear receptors to modulate lipid metabolism.[4][5][6]

By examining the similarities and differences between these molecules, we can gain insight into the structural determinants of their respective biological targets and forecast the potential applications of novel analogues like 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid.

Profile: 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid

2-((1-Bromonaphthalen-2-yl)oxy)acetic acid is a synthetic organic compound distinguished by its bulky, lipophilic bromonaphthalene group. This feature sets it apart from the more common phenyl-based aryloxyacetic acids.

Physicochemical Properties

The defining characteristic of this molecule is the large, bicyclic aromatic system. The presence of the bromine atom and the naphthalene core is expected to significantly increase its lipophilicity (LogP) compared to single-ring analogues. This property is critical as it governs membrane permeability, potential for bioaccumulation, and interactions with hydrophobic binding pockets in target proteins.

Diagram 1: Chemical Structures of a Naphthalene-based Aryloxyacetic Acid.

Comparative Analysis of Established Aryloxyacetic Acids

To understand the potential of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid, we must first examine the established activities of its structural cousins.

The Herbicidal Auxins: 2,4-D and MCPA

2,4-D and MCPA are among the most widely used selective herbicides in the world, primarily for controlling broadleaf weeds in grass crops.[1][3]

• Mechanism of Action: These molecules mimic the natural plant hormone indole-3-acetic acid (IAA).[2][7] At high concentrations, they overwhelm the plant's normal hormonal regulation, binding to auxin receptors like TIR1 (Transport Inhibitor Response 1).[8][9] This leads to uncontrolled cell division and elongation, ultimately causing vascular tissue damage, epinasty (stem and leaf curling), and plant death.[10][11] The selectivity for broadleaf plants over grasses is attributed to differences in translocation and metabolism.[7]

Diagram 2: Simplified Auxin Herbicide Signaling Pathway.

The Lipid-Lowering Fibrate: Clofibrate

Clofibrate, though largely replaced by newer generations of fibrates, is a classic example of an aryloxyacetic acid with therapeutic applications in humans.[5]

• Mechanism of Action: Clofibrate's primary role is to lower high levels of triglycerides in the blood.[4] It functions as an agonist for the Peroxisome Proliferator-Activated Receptor alpha (PPARα), a nuclear receptor that acts as a transcription factor.[12] Upon activation by clofibrate, PPARα upregulates genes involved in fatty acid oxidation and lipoprotein lipase activity, which enhances the clearance of triglyceride-rich lipoproteins.[4][6] It also reduces the liver's production of Very Low-Density Lipoprotein (VLDL).[4]

Diagram 3: Simplified PPARα Activation by Fibrates.

Head-to-Head Performance Comparison

The structural and functional differences between these compounds are stark and can be summarized by their physicochemical and biological properties. The large bromonaphthalene moiety of our title compound suggests it is unlikely to function as a simple auxin mimic like 2,4-D and may instead interact with targets that have larger, more hydrophobic binding pockets, potentially aligning it more with receptor modulators like Clofibrate.

Property	2-((1-Bromonaphthalen-2-yl)oxy)acetic acid	2,4-Dichlorophenoxyacetic acid (2,4-D)	2-Methyl-4-chlorophenoxyacetic acid (MCPA)	Clofibrate
Molar Mass ( g/mol )	281.10	221.04	200.62	242.70
Melting Point (°C)	161-162	140.5	114-118[3]	Liquid
Predicted LogP	~4.0-4.5	~2.8	~2.7	~3.7
Aryl Group	1-Bromo-2-naphthalenyl	2,4-Dichlorophenyl	4-Chloro-2-methylphenyl	4-Chlorophenyl (as part of ester)
Primary Use	Research Chemical	Herbicide[1]	Herbicide[3]	Antilipemic Agent[5][6]
Mechanism of Action	Undetermined	Synthetic Auxin; TIR1/AFB Agonist[2][9]	Synthetic Auxin; TIR1/AFB Agonist[3]	PPARα Agonist[6][12]
Biological Target	Undetermined	TIR1/AFB Auxin Receptors	TIR1/AFB Auxin Receptors	PPARα Nuclear Receptor

Note: LogP values are estimates from chemical software and databases for comparative purposes.

Experimental Protocols

To facilitate further research into 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid, we provide a standard synthesis protocol and a representative bioassay for evaluating potential auxin-like activity.

Synthesis of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid

This protocol utilizes the Williamson ether synthesis, a robust and high-yielding method for preparing ethers. The causality is straightforward: a strong base deprotonates the hydroxyl group of 1-bromo-2-naphthol to form a nucleophilic alkoxide, which then displaces the bromide from ethyl bromoacetate via an SN2 reaction. The final step is a simple saponification (ester hydrolysis) to yield the desired carboxylic acid.

Diagram 4: Williamson Ether Synthesis Workflow.

Step-by-Step Methodology:

• Reaction Setup: To a round-bottom flask, add 1-bromo-2-naphthol (1.0 eq), anhydrous potassium carbonate (K₂CO₃, 2.0 eq), and dry acetone. The K₂CO₃ acts as the base, and acetone is a suitable polar aprotic solvent.

• Addition of Alkyl Halide: Add ethyl bromoacetate (1.2 eq) dropwise to the stirred suspension.

• Reflux: Heat the reaction mixture to reflux (approx. 56°C) and maintain for 12-18 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting naphthol is consumed.

• Workup (Ester Isolation): After cooling, filter off the K₂CO₃ and inorganic salts. Evaporate the acetone under reduced pressure. Dissolve the residue in ethyl acetate, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate to yield the crude intermediate ester.

• Hydrolysis: Dissolve the crude ester in a mixture of ethanol and 10% aqueous sodium hydroxide (NaOH) solution. Stir at room temperature for 4-6 hours until the ester is fully hydrolyzed (monitor by TLC).

• Acidification and Precipitation: Remove the ethanol via rotary evaporation. Cool the remaining aqueous solution in an ice bath and acidify to pH ~2 by slowly adding 2M hydrochloric acid (HCl). A precipitate of the carboxylic acid will form.

• Isolation and Purification: Collect the solid product by vacuum filtration, wash thoroughly with cold water, and dry under vacuum. The product can be further purified by recrystallization from an appropriate solvent system (e.g., ethanol/water).

Bioassay: Arabidopsis thaliana Root Growth Inhibition

This assay is a standard method to screen for auxin-like or anti-auxin activity. The rationale is that compounds mimicking auxin will inhibit primary root elongation at high concentrations.

Step-by-Step Methodology:

• Preparation of Media: Prepare Murashige and Skoog (MS) agar plates containing a range of concentrations of the test compound (e.g., 0.1 µM, 1 µM, 10 µM, 100 µM) and a solvent control (e.g., DMSO). Include 2,4-D as a positive control.

• Seed Sterilization and Plating: Surface-sterilize Arabidopsis thaliana (Col-0) seeds and place them on the prepared plates.

• Vernalization and Growth: Store the plates at 4°C for 48 hours to synchronize germination (vernalization). Transfer the plates to a growth chamber with a controlled light/dark cycle and temperature.

• Data Collection: After a set growth period (e.g., 7-10 days), photograph the plates. Use image analysis software (like ImageJ) to measure the primary root length of at least 20 seedlings per condition.

• Analysis: Calculate the average root length for each concentration. Plot the root length as a percentage of the solvent control against the compound concentration to determine the IC₅₀ (the concentration that causes 50% inhibition of root growth).

Conclusion and Future Directions

The comparison between 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid and established aryloxyacetic acids like 2,4-D, MCPA, and Clofibrate reveals the profound impact of the aryl moiety on biological function. While 2,4-D and MCPA leverage a small, substituted phenyl ring to mimic a natural plant hormone, Clofibrate uses a different substitution pattern to engage a nuclear receptor involved in metabolism.

The unique 1-bromo-2-naphthalene structure of the title compound presents an intriguing subject for further study. Its increased size and lipophilicity suggest it may not be a simple auxin mimic. Instead, it could potentially target other proteins with larger, hydrophobic binding sites. Its activity could span a range of possibilities, including:

• Novel Herbicide: It might exhibit a different spectrum of herbicidal activity or a novel mode of action.

• PPAR Modulator: The bulky hydrophobic group could facilitate binding to PPARs or other nuclear receptors, warranting investigation into its effects on metabolic pathways.

• Other Targets: Many other enzyme and receptor families could be targeted. For instance, various aryloxyacetic acid derivatives have been explored for antimicrobial and anti-inflammatory activities.[13][14][15][16]

The experimental protocols provided herein offer a clear path for the synthesis and initial biological screening of this and other novel aryloxyacetic acids. Future research should focus on broad biological screening to elucidate its mechanism of action and determine its potential as a tool compound or a lead for therapeutic or agrochemical development.

References

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A Comparative Analysis of the Biological Activity of Bromonaphthalene Isomers: A Guide for Researchers

For researchers, scientists, and professionals in drug development, a nuanced understanding of the biological activities of isomeric compounds is paramount. The placement of a single functional group can dramatically alter a molecule's metabolic fate, toxicity profile, and therapeutic potential. This guide provides an in-depth, objective comparison of the biological activities of 1-bromonaphthalene and 2-bromonaphthalene, grounded in established scientific principles and available experimental data. While direct comparative studies on these specific isomers are not abundant in publicly accessible literature, we can construct a robust comparative framework by examining the well-documented metabolism of the parent compound, naphthalene, and integrating the known chemical properties of its brominated derivatives.

Introduction to Bromonaphthalene Isomers

1-Bromonaphthalene and 2-bromonaphthalene are structural isomers with the chemical formula C₁₀H₇Br.[1][2] They consist of a naphthalene ring system substituted with a single bromine atom, at position 1 (alpha) or 2 (beta), respectively. This seemingly minor structural variance is critical, as it influences the electronic properties of the aromatic system and, consequently, how these molecules interact with metabolic enzymes and cellular targets.

Table 1: Physicochemical Properties of Bromonaphthalene Isomers

Property	1-Bromonaphthalene	2-Bromonaphthalene
CAS Number	90-11-9[1]	580-13-2[3]
Molecular Weight	207.07 g/mol [1]	207.07 g/mol [3]
Appearance	Colorless to light yellow liquid[1]	White to off-white crystalline solid[4]
Melting Point	1-2 °C[2]	52-55 °C
Boiling Point	281 °C[5]	281-282 °C
Solubility	Insoluble in water; soluble in organic solvents[4]	Sparingly soluble in water; soluble in organic solvents[4]

Metabolic Activation: The Gateway to Biological Activity

The biological activity of many aromatic hydrocarbons, including naphthalene and its derivatives, is intrinsically linked to their metabolic activation, primarily by the cytochrome P450 (CYP) monooxygenase system.[6][7] This enzymatic machinery, abundant in the liver, initiates a cascade of reactions designed to increase the water solubility of xenobiotics to facilitate their excretion. However, this process can also generate highly reactive electrophilic intermediates that are responsible for the observed toxicity.[8][9]

Based on the extensive research on naphthalene metabolism, we can postulate the metabolic pathways for its brominated isomers. The initial and rate-limiting step is the CYP-mediated formation of an epoxide.[6] For naphthalene, this occurs at the 1,2-position to form naphthalene-1,2-oxide.[3] The position of the bromine atom in 1- and 2-bromonaphthalene will sterically and electronically influence this epoxidation step, leading to different sets of metabolites and, consequently, different biological outcomes.

The Postulated Metabolic Pathways

The metabolism of both isomers is expected to proceed through the formation of brominated epoxides, which can then undergo several transformations:

• Rearrangement to Bromonaphthols: The unstable epoxides can spontaneously rearrange to form more stable brominated naphthols.

• Enzymatic Hydration: Epoxide hydrolase can convert the epoxides to dihydrodiols.

• Glutathione Conjugation: Glutathione-S-transferases (GSTs) can catalyze the conjugation of the epoxides with glutathione (GSH), a critical detoxification pathway.[10][11]

The balance between these pathways determines the concentration of reactive metabolites and the potential for cellular damage.

Caption: Postulated metabolic pathways for 1- and 2-bromonaphthalene.

Comparative Cytotoxicity

Cytotoxicity, or the ability of a compound to kill cells, is a fundamental measure of its biological activity. For aromatic hydrocarbons, cytotoxicity is often linked to the production of reactive metabolites that can overwhelm the cell's antioxidant defenses, leading to oxidative stress, damage to cellular macromolecules, and ultimately, cell death.

Table 2: General Toxicity Profile of Bromonaphthalene Isomers

Isomer	GHS Hazard Classification	Key Observations
1-Bromonaphthalene	Acute Toxicity, Oral (Category 4); Serious Eye Irritation (Category 2)[1]	Harmful if swallowed and causes serious eye irritation.[1]
2-Bromonaphthalene	Acute Toxicity, Oral (Category 4); Serious Eye Irritation (Category 2A)[3]	Harmful if swallowed and causes serious eye irritation.[3]

Comparative Genotoxicity

Genotoxicity refers to the ability of a chemical agent to damage the genetic material (DNA and chromosomes) within a cell. This is a critical endpoint in toxicology, as genotoxic compounds are often carcinogenic. The Ames test, a bacterial reverse mutation assay, is a widely used screening tool for identifying genotoxic potential.[12][13]

For naphthalene, the parent compound is generally considered non-genotoxic.[5] However, some of its metabolites, particularly the quinones, have been shown to be genotoxic.[14] It is therefore plausible that the bromonaphthalene isomers could exhibit genotoxicity following metabolic activation. The formation of reactive epoxides and quinones that can form DNA adducts is the primary mechanism of concern.

A direct comparison of the genotoxicity of 1- and 2-bromonaphthalene in assays such as the Ames test would be necessary to definitively assess their relative risks. The isomer that produces a higher concentration of DNA-reactive metabolites would be expected to show a stronger positive response in such an assay.

Experimental Protocols for Assessing Biological Activity

To empirically determine and compare the biological activities of the bromonaphthalene isomers, a battery of in vitro assays is essential. The following protocols provide a framework for such an investigation.

In Vitro Metabolism Using Liver Microsomes

This assay is fundamental to understanding how the isomers are metabolized.[15][16]

Objective: To compare the rate and profile of metabolites formed from 1- and 2-bromonaphthalene by liver microsomes.

Methodology:

• Prepare Incubation Mixtures: In separate microcentrifuge tubes, combine liver microsomes (from human or relevant animal species), a NADPH-generating system (to support CYP450 activity), and a buffer solution.

• Initiate the Reaction: Add a known concentration of either 1-bromonaphthalene or 2-bromonaphthalene to the respective tubes.

• Incubate: Incubate the mixtures at 37°C for a defined period.

• Terminate the Reaction: Stop the reaction by adding a quenching solvent (e.g., cold acetonitrile).

• Analyze Metabolites: Centrifuge the samples to pellet the protein. Analyze the supernatant using LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) to identify and quantify the metabolites formed.

• Data Analysis: Compare the rates of disappearance of the parent compounds and the formation of specific metabolites for the two isomers.

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A Comparative Guide to the Structure-Activity Relationship of Naphthalene-Based Compounds for Researchers in Drug Discovery

The naphthalene scaffold, a simple bicyclic aromatic hydrocarbon, represents a privileged structure in medicinal chemistry, serving as the foundation for a multitude of therapeutic agents.[1] Its rigid, planar structure and lipophilic nature provide an ideal framework for interaction with various biological targets.[2] This guide offers an in-depth comparison of the structure-activity relationships (SAR) of naphthalene-based compounds across key therapeutic areas: anticancer, antimicrobial, and anti-inflammatory. We will delve into the causal relationships behind experimental design, present detailed protocols for key biological assays, and provide quantitative comparative data to inform the rational design of next-generation naphthalene-based therapeutics.

Anticancer Activity: Targeting the Machinery of Cell Proliferation

Naphthalene derivatives have demonstrated significant potential as anticancer agents, acting through diverse mechanisms including DNA intercalation, inhibition of tubulin polymerization, and modulation of key signaling pathways.[3][4]

Naphthalimides and Naphthalene Diimides: DNA Intercalators and G-Quadruplex Stabilizers

The planar aromatic core of naphthalimides allows them to intercalate between the base pairs of DNA, disrupting its helical structure and interfering with essential cellular processes like replication and transcription.[1][5] This mechanism is a cornerstone of their anticancer activity.

Structure-Activity Relationship of Naphthalimides:

• Substitution at the Imide Nitrogen: The nature of the substituent at the imide nitrogen significantly influences DNA binding affinity and biological activity. Basic side chains, often containing amino groups, are crucial for electrostatic interactions with the negatively charged phosphate backbone of DNA.

• Substitution on the Naphthalene Ring: Modifications to the naphthalene ring system can modulate the intercalating ability and introduce additional interactions with DNA or associated proteins. For instance, introducing electron-donating or withdrawing groups can alter the electronic properties of the aromatic system, affecting its stacking interactions with DNA bases.

Naphthalene diimides (NDIs) represent another class of potent anticancer agents that primarily target G-quadruplexes, which are non-canonical DNA structures found in telomeres and oncogene promoter regions.[6][7] Stabilization of these structures by NDIs can trigger telomere dysfunction and inhibit the expression of cancer-promoting genes.[2]

Mechanism of G-Quadruplex Stabilization by Naphthalene Diimides:

The extended planar aromatic surface of NDIs allows for effective π-π stacking interactions with the G-quartets of the G-quadruplex structure.[8] Positively charged side chains further enhance binding affinity through electrostatic interactions with the phosphate backbone.

Visualizing the Mechanism of DNA Intercalation:

Caption: Naphthalimide intercalating between DNA base pairs.

Naphthalene-Chalcones and Related Derivatives: Tubulin Polymerization Inhibitors

Chalcones are α,β-unsaturated ketones that form the backbone of many biologically active compounds.[9] Naphthalene-chalcone hybrids have emerged as potent inhibitors of tubulin polymerization, a critical process for mitotic spindle formation and cell division.[10]

Structure-Activity Relationship of Naphthalene-Chalcones:

• The Naphthalene Moiety: The naphthalene ring often serves as one of the two aromatic rings in the chalcone scaffold, contributing to the overall lipophilicity and potentially forming specific interactions within the colchicine binding site of tubulin.

• Substituents on the Aromatic Rings: The nature and position of substituents on both the naphthalene and the other aromatic ring are critical for activity. For instance, methoxy and hydroxy groups are frequently found in potent tubulin inhibitors, as they can form hydrogen bonds with amino acid residues in the binding pocket.[9]

Mechanism of Tubulin Polymerization Inhibition:

Naphthalene-chalcones and other tubulin inhibitors bind to the colchicine site on β-tubulin.[11] This binding disrupts the assembly of αβ-tubulin heterodimers into microtubules, leading to mitotic arrest and subsequent apoptosis in cancer cells.[10][12]

Experimental Workflow for Assessing Anticancer Activity:

Caption: Workflow for evaluating anticancer naphthalene compounds.

Comparative Anticancer Activity of Naphthalene Derivatives

The following table summarizes the in vitro anticancer activity of representative naphthalene-based compounds against various cancer cell lines.

Compound Class	Derivative	Cancer Cell Line	IC50 (µM)	Reference
Naphthalene-Chalcone	Compound 3a (3-hydroxyl-4-methoxy phenyl moiety)	MCF-7 (Breast)	1.42 ± 0.15	[9]
Naphthalene-Chalcone	Compound 2j	A549 (Lung)	7.835 ± 0.598
Naphthalene-Triazole Spirodienone	Compound 6a	MDA-MB-231 (Breast)	0.03 - 0.26
Naphthalene-tethered Enamide	Compound 5f (p-tolyl derivative)	Huh-7 (Liver)	2.62	[13]
Pyrazole derivative	Compound 13	MCF-7 (Breast)	1.01 µg/ml	[14]
Pyrazole derivative	Compound 13	HCT-116 (Colon)	1.22 µg/ml	[14]

Note: IC50 values represent the concentration of a drug that is required for 50% inhibition in vitro. Lower IC50 values indicate higher potency.

Antimicrobial Activity: Combating Bacterial and Fungal Pathogens

The naphthalene scaffold is also a key feature in several antimicrobial agents.[15] Naphthalene-based compounds, particularly those incorporating sulfonamide moieties, have shown promising activity against a range of bacteria and fungi.

Naphthalene-Sulfonamides: Targeting Microbial Essential Pathways

Sulfonamides are a well-established class of antimicrobial agents that act as competitive inhibitors of dihydropteroate synthase (DHPS), an enzyme essential for folic acid synthesis in bacteria.[16] The incorporation of a naphthalene ring into the sulfonamide structure can enhance lipophilicity, facilitating cell wall penetration, and provide additional binding interactions with the target enzyme.

Structure-Activity Relationship of Naphthalene-Sulfonamides:

• The Sulfonamide Group: The -SO2NH- group is the key pharmacophore responsible for inhibiting DHPS.

• The Naphthalene Ring: The naphthalene moiety influences the overall physicochemical properties of the molecule. Its size and lipophilicity can be tuned to optimize activity against specific pathogens.

• Substituents on the N-Aryl/Heteroaryl Moiety: The nature of the substituent attached to the sulfonamide nitrogen plays a crucial role in determining the spectrum of activity. For example, the presence of a 4-fluorophenyl group has been associated with activity against E. coli, while a 4-bromophenyl group has shown activity against S. aureus.[15]

Mechanism of Action of Naphthalene-Sulfonamides:

By mimicking the natural substrate, p-aminobenzoic acid (PABA), naphthalene-sulfonamides bind to the active site of DHPS, blocking the synthesis of dihydrofolic acid, a precursor to folic acid. This ultimately inhibits bacterial growth.

Experimental Workflow for Assessing Antimicrobial Activity:

Caption: Workflow for evaluating antimicrobial naphthalene compounds.

Comparative Antimicrobial Activity of Naphthalene Derivatives

The following table presents the minimum inhibitory concentration (MIC) values of representative naphthalene-sulfonamide derivatives against various microbial strains.

Compound	Microbial Strain	MIC (mg/mL)	Reference
Naphthalene-sulfonamide 5b (4-fluorophenyl)	E. coli	10	[15]
Naphthalene-sulfonamide 5e (4-bromophenyl)	S. aureus	20	[15]
Naphthalene-sulfonamide 5b, 5d, 5j	C. albicans	10	[15]

Note: MIC is the lowest concentration of an antimicrobial that will inhibit the visible growth of a microorganism after overnight incubation. Lower MIC values indicate greater potency.

Anti-inflammatory Activity: Modulating the Inflammatory Cascade

Naphthalene derivatives have also been investigated for their anti-inflammatory properties, primarily through the inhibition of cyclooxygenase (COX) enzymes.[17] COX-1 and COX-2 are key enzymes in the biosynthesis of prostaglandins, which are potent mediators of inflammation.

Naphthalene-Based COX Inhibitors

The structural features of naphthalene can be exploited to design selective inhibitors of COX-2, which is the inducible isoform of the enzyme and is upregulated at sites of inflammation. Selective COX-2 inhibition is a desirable therapeutic strategy as it is associated with a lower risk of gastrointestinal side effects compared to non-selective COX inhibitors.

Structure-Activity Relationship of Naphthalene-Based COX Inhibitors:

• The Naphthalene Core: The naphthalene ring system can fit into the hydrophobic channel of the COX active site.

• Side Chains and Substituents: Appropriate substitution on the naphthalene ring is crucial for achieving high affinity and selectivity. For example, the presence of a sulfonamide or methylsulfonyl group is a common feature in many selective COX-2 inhibitors.

Mechanism of Action and Signaling Pathway:

Naphthalene-based COX inhibitors block the conversion of arachidonic acid to prostaglandins by binding to the active site of COX enzymes. This leads to a reduction in the inflammatory response. Furthermore, some naphthalene derivatives have been shown to exert their anti-inflammatory effects by downregulating the NF-κB signaling pathway, a key regulator of pro-inflammatory gene expression.[18]

NF-κB Signaling Pathway in Inflammation:

Caption: Inhibition of the NF-κB pathway by naphthalene derivatives.

Comparative Anti-inflammatory Activity of Naphthalene Derivatives

The following table provides a comparison of the in vitro COX inhibitory activity of selected naphthalene-based compounds.

Compound	COX-1 IC50 (nM)	COX-2 IC50 (nM)	Selectivity Index (COX-1/COX-2)	Reference
Naphthalene-pyrazole 5h	38.76	-	-	[19]
Naphthalene-pyrazole 5m	-	87.74	2.05	[19]
Indomethacin (Reference)	35.72	-	0.52	[19]
Celecoxib (Reference)	-	-	8.31	[19]

Note: A higher selectivity index indicates greater selectivity for COX-2 over COX-1.

Experimental Methodologies

To ensure the reproducibility and validity of the presented data, this section provides detailed protocols for the key biological assays mentioned throughout this guide.

MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity as an indicator of cell viability.[20][21]

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the naphthalene-based compounds and incubate for the desired period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.[22]

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.[22]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.

Broth Microdilution Method for MIC Determination

This method is used to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent.[12][18]

Protocol:

• Compound Dilution: Prepare a serial two-fold dilution of the naphthalene-based compound in a suitable broth medium in a 96-well microtiter plate.[23]

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., 0.5 McFarland standard).[18]

• Inoculation: Inoculate each well of the microtiter plate with the standardized inoculum.[23]

• Incubation: Incubate the plate at the appropriate temperature (e.g., 37°C) for 16-24 hours.[11]

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.[23]

Tubulin Polymerization Assay

This assay measures the ability of a compound to inhibit the polymerization of tubulin into microtubules.[24]

Protocol:

• Reaction Mixture: Prepare a reaction mixture containing purified tubulin, GTP, and a fluorescence reporter in a suitable buffer.

• Compound Addition: Add the naphthalene-based compound at various concentrations to the reaction mixture.

• Polymerization Induction: Initiate polymerization by incubating the mixture at 37°C.

• Fluorescence Measurement: Monitor the increase in fluorescence over time using a fluorometer. The fluorescence enhancement is proportional to the extent of tubulin polymerization.[25]

• Data Analysis: Calculate the percentage of inhibition of tubulin polymerization and determine the IC50 value.

Synthesis of Naphthalene-Based Compounds

The synthesis of diverse naphthalene derivatives is crucial for exploring their structure-activity relationships. This section provides an overview of common synthetic routes for key classes of naphthalene-based compounds.

Synthesis of N-Substituted 1,8-Naphthalimides

N-substituted 1,8-naphthalimides are typically synthesized by the condensation of 1,8-naphthalic anhydride with a primary amine.[26]

General Procedure:

• A mixture of 1,8-naphthalic anhydride and the desired primary amine (in equimolar amounts) is refluxed in a suitable solvent such as ethanol or acetic acid.

• The reaction progress is monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is cooled, and the precipitated product is collected by filtration, washed, and purified by recrystallization.

Synthesis of Naphthalene-Chalcones via Claisen-Schmidt Condensation

The Claisen-Schmidt condensation is a reliable method for the synthesis of chalcones, involving the base-catalyzed reaction of an aromatic aldehyde with a ketone.[5][21]

General Procedure:

• An equimolar mixture of a naphthaldehyde and an appropriate acetophenone derivative is dissolved in ethanol.

• An aqueous solution of a strong base, such as sodium hydroxide or potassium hydroxide, is added dropwise to the stirred solution at room temperature.[6]

• The reaction is stirred for several hours until completion, as indicated by TLC.

• The reaction mixture is then poured into ice-water and acidified to precipitate the crude chalcone.

• The solid product is collected by filtration, washed with water, and purified by recrystallization.

Synthesis of Naphthalene-Sulfonamides

Naphthalene-sulfonamides are generally prepared by the reaction of a naphthalenesulfonyl chloride with an appropriate amine.[16]

General Procedure:

• Naphthalenesulfonyl chloride is reacted with the desired primary or secondary amine in the presence of a base, such as pyridine or triethylamine, in an inert solvent like dichloromethane or tetrahydrofuran.

• The reaction is typically stirred at room temperature until completion.

• The reaction mixture is then washed with water and brine, dried over an anhydrous salt (e.g., sodium sulfate), and the solvent is removed under reduced pressure.

• The crude product is purified by column chromatography or recrystallization.

Conclusion and Future Directions

The naphthalene scaffold continues to be a fertile ground for the discovery of novel therapeutic agents. The insights into the structure-activity relationships of naphthalene-based compounds presented in this guide highlight the critical role of substituent patterns and physicochemical properties in determining their biological activity and mechanism of action. Future research in this area should focus on the development of more selective and potent analogues with improved pharmacokinetic profiles. The integration of computational modeling with traditional synthetic and biological approaches will undoubtedly accelerate the discovery of the next generation of naphthalene-based drugs for the treatment of cancer, infectious diseases, and inflammatory disorders.

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• Khan, I., et al. (2025). 1,8-Naphthalimide derivatives as small molecules with multi-applications in chemistry and biology. RSC Advances.
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• Bhat, A. A., et al. (2025). 1,8-naphthalimide-based DNA intercalators and anticancer agents: a systematic review. Medicinal Chemistry Research.
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• Luo, Y., et al. (2021). Synthesis and anticancer activity evaluation of naphthalene-substituted triazole spirodienones. Bioorganic & Medicinal Chemistry Letters, 48, 128257.
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A Comparative Guide to a Novel Synthetic Auxin: 2-((1-Bromonaphthalen-2-yl)oxy)acetic Acid and its Commercial Counterparts

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Quest for Novel Plant Growth Regulators

Auxins are a cornerstone of plant physiology, orchestrating a vast array of developmental processes from cell elongation and division to root initiation and fruit development. The naturally occurring auxin, indole-3-acetic acid (IAA), and its synthetic analogs, such as indole-3-butyric acid (IBA) and 1-naphthaleneacetic acid (NAA), have been commercialized for decades, revolutionizing agriculture and horticulture.[1][2] However, the search for novel auxin-like molecules continues, driven by the need for compounds with enhanced specificity, stability, or novel modes of action. This guide provides a comparative analysis of a novel synthetic auxin, 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid, against established commercial auxins. Due to the limited publicly available experimental data on this specific compound, this guide will focus on a detailed analysis of its chemical structure to infer its potential biological activity based on established structure-activity relationships (SAR) for auxins.

The Canonical Auxin Signaling Pathway: A Primer

To understand the potential of any new auxin-like molecule, a firm grasp of the core auxin signaling pathway is essential.[3][4][5] In essence, auxin acts as a "molecular glue." At low concentrations, Aux/IAA proteins repress the activity of Auxin Response Factors (ARFs), which are transcription factors that regulate the expression of auxin-responsive genes.[3][6][7] When auxin is present, it binds to the TIR1/AFB family of F-box proteins, which are part of an SCF ubiquitin ligase complex.[4][5] This binding event stabilizes the interaction between TIR1/AFB and the Aux/IAA repressor proteins, leading to the ubiquitination and subsequent degradation of the Aux/IAAs by the 26S proteasome.[3][4] The degradation of Aux/IAA repressors liberates ARFs, allowing them to activate the transcription of genes that drive various auxin-mediated physiological responses.[7]

Figure 1. A diagram illustrating the core components of the nuclear auxin signaling pathway.

A Structural Comparison: Predicting Activity

The biological activity of an auxin is intimately linked to its molecular structure. Key features for auxin activity include an aromatic ring system and a carboxylic acid side chain. The spatial relationship between these two moieties is critical for binding to the TIR1/AFB co-receptors.

Compound	Chemical Structure	Key Structural Features
Indole-3-acetic acid (IAA)		Indole ring, acetic acid side chain at position 3. The natural auxin.
Indole-3-butyric acid (IBA)		Indole ring, butyric acid side chain. Often converted to IAA in vivo.
1-Naphthaleneacetic acid (NAA)		Naphthalene ring, acetic acid side chain at position 1. A potent synthetic auxin.
2-((1-Bromonaphthalen-2-yl)oxy)acetic acid	(Illustrative structure)	Naphthalene ring, bromo-substitution at position 1, oxyacetic acid side chain at position 2.

Based on the structure of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid , we can infer the following:

• The Naphthalene Core: The presence of a naphthalene ring is a common feature in potent synthetic auxins like NAA. This larger aromatic system can influence binding affinity and stability compared to the indole ring of IAA.

• The Oxyacetic Acid Side Chain: The oxyacetic acid side chain provides the necessary acidic group for auxin activity. Its placement at the 2-position of the naphthalene ring is significant and will dictate the spatial orientation of the molecule within the receptor pocket.

• The Bromo-Substitution: The introduction of a halogen atom, in this case, bromine, at the 1-position is the most distinguishing feature. Halogenation can significantly impact a molecule's biological activity by altering its electronic properties, lipophilicity, and metabolic stability. Studies on other halogenated organic compounds have shown that such substitutions can enhance biological activity.[8][9] For instance, a halogen at the 4-position of the aromatic ring in 2,4-D analogues is important for auxinic activity.

Hypothesized Performance and Experimental Validation

While direct experimental data for "2-((1-Bromonaphthalen-2-yl)oxy)acetic acid" is not available, we can propose a series of experiments to evaluate its performance against commercial auxins. These protocols are standard in the field and would provide the necessary data for a robust comparison.

Root Elongation Assay

This classic bioassay is a primary indicator of auxin activity. Auxins typically promote root growth at very low concentrations and inhibit it at higher concentrations.

Experimental Protocol:

• Plant Material: Arabidopsis thaliana (Col-0) seedlings are commonly used.

• Growth Conditions: Seeds are surface-sterilized and plated on Murashige and Skoog (MS) medium. They are stratified at 4°C for 2 days and then grown vertically under controlled light and temperature conditions.

• Treatment: After a set period of growth (e.g., 4-5 days), seedlings are transferred to fresh MS plates containing a range of concentrations of IAA, NAA, IBA, and 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid (e.g., 0, 10⁻⁸, 10⁻⁷, 10⁻⁶, 10⁻⁵ M).

• Data Collection: The position of the root tip is marked at the time of transfer. After a further incubation period (e.g., 2-3 days), the new root growth is measured.

• Analysis: Dose-response curves are generated to compare the effects of each compound on root elongation.

Figure 2. A typical workflow for a root elongation bioassay.

Callus Induction and Proliferation Assay

The ability to induce callus formation is a hallmark of auxin activity, often in conjunction with cytokinins.

Experimental Protocol:

• Explant Source: Tobacco (Nicotiana tabacum) or Arabidopsis thaliana leaf discs or hypocotyl segments are common explant sources.

• Culture Medium: MS medium is supplemented with a fixed concentration of a cytokinin (e.g., kinetin or BAP) and varying concentrations of the auxins to be tested.

• Induction: Explants are placed on the prepared media and incubated in the dark or under low light conditions.

• Data Collection: Callus formation is visually assessed, and the fresh and dry weight of the callus is measured after a set culture period (e.g., 3-4 weeks).

• Analysis: The efficiency of callus induction and the rate of proliferation are compared across the different auxin treatments.

Fruit Development Assay

Auxins play a crucial role in fruit set and development.

Experimental Protocol:

• Plant Model: Tomato (Solanum lycopersicum) is a well-established model for studying fruit development.

• Treatment: Emasculated (anthers removed) flower buds are treated with a lanolin paste containing the different auxins.

• Observation: The development of parthenocarpic (seedless) fruit is monitored.

• Data Collection: The percentage of fruit set, and the size and weight of the resulting fruits are measured.

• Analysis: The effectiveness of each auxin in promoting fruit development is compared.

Potential Advantages and Considerations

Based on its structure, "2-((1-Bromonaphthalen-2-yl)oxy)acetic acid" may possess certain advantages over existing commercial auxins:

• Enhanced Stability: The naphthalene ring and the bromo-substituent may confer greater metabolic stability compared to the more labile indole ring of IAA. This could lead to a longer-lasting effect in vivo.

• Altered Specificity: The unique substitution pattern might result in a different binding affinity for various TIR1/AFB co-receptors, potentially leading to more specific physiological responses.

• Modified Transport Characteristics: The lipophilicity and electronic properties altered by the bromine atom could influence its uptake and transport within the plant.

However, it is also crucial to consider potential drawbacks, such as unforeseen toxicity or off-target effects, which would need to be thoroughly investigated through rigorous toxicological studies.

Conclusion and Future Directions

While a definitive comparison is hampered by the lack of direct experimental data, a structural analysis suggests that 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid is a promising candidate for a novel synthetic auxin. Its naphthalene core and bromo-substitution are features that could impart enhanced stability and potentially novel activity. The experimental protocols outlined in this guide provide a clear roadmap for the comprehensive evaluation of this and other novel auxin-like compounds. Further research, including synthesis, in vitro bioassays, and whole-plant studies, is essential to fully characterize its biological activity and determine its potential for commercial application in agriculture and biotechnology.

References

• Lavy, M., & Estelle, M. (2016). Mechanisms of auxin signaling.
• Gray, W. M., Kepinski, S., Rouse, D., Leyser, O., & Estelle, M. (2001). Auxin regulates SCFTIR1-dependent degradation of AUX/IAA proteins.
• Dharmasiri, N., Dharmasiri, S., & Estelle, M. (2005). The F-box protein TIR1 is an auxin receptor.
• Kepinski, S., & Leyser, O. (2005). The Arabidopsis F-box protein TIR1 is an auxin receptor.
• Jourdan, S., & Giraud, E. (2017). Biological Activity of Recently Discovered Halogenated Marine Natural Products. Marine drugs, 15(11), 331.
• Neumann, C. S., & Schiltz, E. (2007). Biological activities of natural halogen compounds. Phytochemistry, 68(22-24), 2781-2799.
• Guedes, M. I. F., & da Silva, J. F. M. (2021). Natural and Synthetic Halogenated Amino Acids—Structural and Bioactive Features in Antimicrobial Peptides and Peptidomimetics. Molecules, 26(24), 7484.
• Campanoni, P., & Nick, P. (2005). Auxin-dependent cell division and cell elongation. 1-Naphthaleneacetic acid and 2,4-dichlorophenoxyacetic acid activate different pathways. Plant physiology, 137(3), 939-948.
• Roman, G., et al. (2021). Natural and Synthetic Halogenated Amino Acids—Structural and Bioactive Features in Antimicrobial Peptides and Peptidomimetics. Molecules, 26(24), 7484.
• Roman, G., et al. (2021). Natural and Synthetic Halogenated Amino Acids-Structural and Bioactive Features in Antimicrobial Peptides and Peptidomimetics. PubMed, 34946567.

• askIITians. (2025). What are the commercial uses of auxin? Retrieved from [Link].

• BYJU'S. (n.d.). Auxin – The Plant Growth Hormone. Retrieved from [Link].

• Kumar, R., Khurana, A., & Sharma, A. K. (2014). Role of plant hormones and their interplay in fruit development. Protoplasma, 251(4), 815-835.

• Slideshare. (n.d.). Plant hormone auxin. Retrieved from [Link].

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• PubMed Central. (n.d.). A genomics approach to understanding the role of auxin in apple (Malus x domestica) fruit size control. Retrieved from [Link].

• Pacheco-Villalobos, D., et al. (2016). The Effects of High Steady State Auxin Levels on Root Cell Elongation in Brachypodium. Frontiers in Plant Science, 7, 129.

• ResearchGate. (2025). Diverse actions of auxin on fruit development and ripening. Retrieved from [Link].

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A Senior Application Scientist's Guide to Comparative Spectroscopic Analysis of Naphthalene Derivatives

In the landscape of drug development, material science, and molecular probes, naphthalene derivatives stand out for their versatile applications, driven by their unique photophysical and chemical properties.[1] These compounds are foundational in creating everything from pharmaceutical intermediates to highly sensitive fluorescent sensors.[1][2] The precise characterization of these molecules is not merely an academic exercise; it is a critical step that dictates their function and efficacy. The subtle shift of a single functional group from one position to another on the naphthalene ring can dramatically alter its electronic structure, and consequently, its interaction with light and other molecules.

This guide provides an in-depth, comparative analysis of naphthalene derivatives through the lens of four essential spectroscopic techniques: UV-Visible (UV-Vis), Fluorescence, Nuclear Magnetic Resonance (NMR), and Mass Spectrometry (MS). Moving beyond a simple recitation of data, we will explore the causality behind experimental choices and present self-validating protocols to ensure the integrity of your findings. Our objective is to equip researchers, scientists, and drug development professionals with the expertise to not only acquire high-quality data but also to interpret it with confidence.

UV-Visible (UV-Vis) Absorption Spectroscopy: Mapping Electronic Transitions

UV-Vis spectroscopy is often the first step in characterizing aromatic compounds. It probes the π-electron system, revealing how substituents modulate the energy of electronic transitions within the naphthalene core.

Expertise & Experience: The "Why" Behind the Spectrum

The UV spectrum of naphthalene is characterized by two significant π→π* transitions, designated as the ¹Lₐ and ¹Lₑ bands.[3] The ¹Lₐ band is typically a broad, high-energy absorption, while the lower-energy ¹Lₑ band often displays fine vibronic structure. When a substituent is added to the ring, it perturbs this system. Electron-donating groups (like -OH) or electron-withdrawing groups (like -NO₂) alter the energy gap between the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO).

This perturbation is highly dependent on the substituent's position. For instance, a carbonyl group in the 1-position (1-naphthoyl) generally causes a more significant bathochromic (red) shift compared to the 2-position, indicating a more extended electronic conjugation.[4] This difference is a direct consequence of the distinct electronic communication between the substituent and the two fused rings.

Causality in Experimental Design: The choice of solvent is critical. Polar solvents can interact with polar functional groups on the naphthalene derivative, stabilizing the ground or excited state and shifting the absorption maxima (λmax). For non-polar derivatives, a non-polar solvent like cyclohexane is ideal for observing the fine vibronic structure.[5] For comparative studies, maintaining a consistent solvent across all samples is paramount for data integrity.

Data Presentation: UV-Vis Spectral Parameters

The following table summarizes key UV-Vis data for representative naphthalene derivatives, illustrating the impact of substituent identity and position.

Compound	Solvent	λmax (nm)	Molar Absorptivity (ε) (L·mol⁻¹·cm⁻¹)	Reference
Naphthalene	Cyclohexane	275	6,000	[6]
1-Naphthol	Water	321.6	2.59 x 10³	[2]
2-Naphthol	Water	273.6	Data not consistently available	[2]
1-Naphthoic Acid	Ethanol	~286, ~312	Not widely reported	[4]
2-Naphthoic Acid	Ethanol	~284, ~328	Not widely reported	[4]

Experimental Protocol: UV-Vis Spectrum Acquisition

This protocol ensures the accurate determination of λmax and molar absorptivity.

• Solvent Selection: Choose a spectroscopic grade solvent (e.g., ethanol, cyclohexane) that dissolves the analyte and is transparent in the desired wavelength range (typically >220 nm).[5]

• Standard Solution Preparation:

  • Accurately weigh a small amount of the naphthalene derivative.

  • Prepare a stock solution of known concentration (e.g., 1 mg/mL) in the chosen solvent using a Class A volumetric flask.[2]

  • Perform serial dilutions to create a series of standards with concentrations that yield absorbance values between 0.1 and 1.0 AU (the linear range of most spectrophotometers).

• Instrument Calibration: Use a solvent-filled cuvette to blank the spectrophotometer, establishing a zero-absorbance baseline.

• Spectrum Acquisition:

  • Rinse the quartz cuvette with the sample solution before filling.

  • Acquire the absorption spectrum over a suitable range (e.g., 220-400 nm).

  • Identify the wavelength of maximum absorbance (λmax).

• Molar Absorptivity Calculation: Using an absorbance value (A) in the linear range for a solution of known concentration (c) and path length (l, typically 1 cm), calculate ε using the Beer-Lambert law: ε = A / (c * l).

Visualization: UV-Vis Experimental Workflow

Caption: Workflow for UV-Vis spectroscopic analysis.

Fluorescence Spectroscopy: Probing the Excited State

Many naphthalene derivatives are highly fluorescent, making them exceptional molecular probes.[1] Fluorescence spectroscopy is exquisitely sensitive to the molecule's electronic structure and its immediate environment.

Expertise & Experience: The "Why" Behind Emission

Naphthalene-based dyes are known for their high quantum yields and photostability due to their rigid, π-conjugated structure.[1] The fluorescence properties (emission wavelength, intensity, and quantum yield) are profoundly influenced by substituents and the solvent.

A classic example is 8-Anilino-1-naphthalenesulfonic acid (ANS). In polar solvents like water, it is weakly fluorescent. However, in nonpolar environments, such as within the hydrophobic pocket of a protein, its fluorescence quantum yield increases dramatically, accompanied by a significant blue shift in its emission maximum.[7][8] This phenomenon, known as solvatochromism, occurs because the excited state of ANS has a larger dipole moment than the ground state. A nonpolar environment does not stabilize the polar excited state, leading to a higher energy (blue-shifted) emission and reduced non-radiative decay pathways, thus enhancing fluorescence.[9]

Causality in Experimental Design: Determining the fluorescence quantum yield (Φf) is crucial for comparing probes. The relative method, which compares the sample's fluorescence to a well-characterized standard, is most common.[10][11] Quinine sulfate is a widely used standard.[12] It is essential to keep the absorbance of both the sample and standard solutions low (typically < 0.1 AU at the excitation wavelength) to prevent inner filter effects, where emitted light is reabsorbed by other molecules in the solution.

Data Presentation: Comparative Fluorescence Parameters

Compound	Solvent	Excitation λmax (nm)	Emission λmax (nm)	Quantum Yield (Φf)	Reference
Naphthalene	Cyclohexane	275	~321	0.23	[6]
1-Naphthol	Water	290	464	Highly solvent/pH dependent	[2]
2-Naphthol	Water	323	350-400 (pH dependent)	0.18 (in 0.02 M H₂SO₄)	[2]
1,8-ANS	Water	350	~515	~0.004	[8]
1,8-ANS	Dioxane	368	~468	0.37	[8]

Experimental Protocol: Relative Quantum Yield Determination

This protocol describes a self-validating system for measuring relative fluorescence quantum yield.

• Standard Selection: Choose a quantum yield standard whose absorption and emission spectra overlap with the sample. Quinine sulfate in 0.1 M H₂SO₄ (Φf = 0.54) is a common choice for excitation around 350 nm.[12]

• Solution Preparation:

  • Prepare a stock solution of the standard and the unknown sample in the same solvent, if possible. If not, the refractive index of each solvent must be known.

  • Prepare a series of dilutions for both the standard and the sample, ensuring the absorbance at the excitation wavelength is below 0.1 AU.

• Absorbance Measurement: Accurately measure the absorbance of each solution at the chosen excitation wavelength.

• Fluorescence Measurement:

  • Set the excitation wavelength on the fluorometer.

  • Record the emission spectrum for the solvent blank, the standard solutions, and the sample solutions, ensuring identical instrument settings (e.g., slit widths).

  • Subtract the integrated intensity of the solvent blank from each sample and standard spectrum.

• Data Analysis & Calculation:

  • Integrate the area under the corrected fluorescence emission curve for each solution.

  • Plot the integrated fluorescence intensity versus absorbance for both the standard and the sample. The resulting plots should be linear.

  • The relative quantum yield (Φx) is calculated using the following equation:[11] Φx = Φst * (m_x / m_st) * (n_x² / n_st²) where Φ is the quantum yield, m is the slope of the plot of integrated intensity vs. absorbance, n is the refractive index of the solvent, and the subscripts x and st refer to the unknown sample and the standard, respectively.

Visualization: Factors Influencing Fluorescence

Caption: Key factors affecting fluorescence properties.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Elucidating Molecular Structure

NMR spectroscopy provides an unparalleled view of the molecular skeleton, allowing for the unambiguous determination of isomer structures.

Expertise & Experience: The "Why" Behind Chemical Shifts

In ¹H NMR, the chemical environment of each proton determines its resonance frequency (chemical shift). For naphthalene derivatives, the aromatic region (typically 7.0-8.5 ppm) is highly diagnostic. The symmetry of the substitution pattern dictates the number of unique signals and their splitting patterns.

A key interpretive feature for distinguishing 1- and 2-substituted naphthalenes is the "peri-proton." In a 1-substituted derivative, the proton at the 8-position is spatially close to the substituent. This proximity causes significant deshielding (a downfield shift) due to steric compression and electronic effects, making it a hallmark signal.[4] In contrast, 2-substituted derivatives lack this interaction and present a more conventional aromatic pattern.

Causality in Experimental Design: The choice of a deuterated solvent is fundamental. CDCl₃ is common for many organic molecules, but for more polar derivatives or those with exchangeable protons (like -OH), DMSO-d₆ is often preferred as it can form hydrogen bonds and reveal the -OH proton signal. Tetramethylsilane (TMS) is the universal reference (0 ppm).

Data Presentation: Comparative ¹H NMR Chemical Shifts (Aromatic Region)

Compound (in CDCl₃)	H-2/H-4/H-5/H-8 Chemical Shift (δ, ppm)	H-3/H-6/H-7 Chemical Shift (δ, ppm)	Diagnostic Feature	Reference
1-Naphthol	δ ~7.3-7.5, ~8.1	δ ~7.2-7.5	Multiplet at δ ~8.1 ppm (H-8)	[2]
2-Naphthol	δ ~7.1-7.4, ~7.8	δ ~7.1-7.4	Signals generally more clustered	[2]

Note: The aromatic region presents complex, overlapping multiplets. The values are approximate ranges.

Experimental Protocol: NMR Sample Preparation

• Sample Preparation: Dissolve 5-10 mg of the purified naphthalene derivative in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry NMR tube.

• Standard Addition: The solvent typically contains a small amount of TMS as an internal standard.

• Homogenization: Ensure the sample is fully dissolved and the solution is homogeneous. Vortexing or gentle sonication can be used.

• Data Acquisition: Place the tube in the NMR spectrometer and acquire the ¹H spectrum. Standard acquisition parameters are usually sufficient, but may be optimized for concentration. For ¹³C spectra, a longer acquisition time is required due to the low natural abundance of the ¹³C isotope.

Visualization: ¹H Environments in Naphthols

Caption: Differentiating naphthol isomers by ¹H NMR.

Mass Spectrometry (MS): Determining Mass and Fragmentation

Mass spectrometry provides the exact molecular weight and, through fragmentation analysis, crucial structural clues.

Expertise & Experience: The "Why" Behind Fragmentation

The choice of ionization technique is paramount. For polar, thermally labile derivatives like sulfonates or glucuronides, "soft" ionization techniques like Electrospray Ionization (ESI) are essential to observe the molecular ion without decomposition.[13][14] ESI is readily coupled with Liquid Chromatography (LC-MS), enabling the analysis of complex mixtures and the separation of isomers prior to detection.[15]

For less polar derivatives, more energetic techniques can be used, which induce characteristic fragmentation. The fragmentation pathways are not random; they are governed by the principles of ion stability. For example, nitronaphthalenes characteristically lose an NO₂ radical, followed by the sequential loss of CO or NO.[16] The parent naphthalene cation is known to fragment via the loss of acetylene (C₂H₂), leading to a prominent ion at m/z 102.[17]

Causality in Experimental Design: For acidic derivatives like sulfonic acids or naphthols, ESI is typically run in negative ion mode to detect the deprotonated molecule [M-H]⁻. Conversely, for molecules with basic sites, positive ion mode is used to detect the protonated molecule [M+H]⁺. Tandem mass spectrometry (MS/MS) can be used to isolate a specific ion and fragment it further, providing definitive structural information and confirming fragmentation pathways.[16]

Data Presentation: Common Fragmentation Pathways

Derivative Class	Ionization Method	Parent Ion	Key Fragments (Losses)	Reference
Naphthalene	EI/CID	C₁₀H₈⁺ (m/z 128)	C₂H₂ (acetylene), H	[17]
Nitronaphthalenes	EI/CID	[M]⁺	NO₂, NO, CO	[16]
Naphthoic Acids	ESI (-)	[M-H]⁻	CO₂ (decarboxylation)	[13]
Naphthylsulfonates	ESI (-)	[M-H]⁻	SO₃	[18]

Experimental Protocol: High-Level LC-MS Workflow

• Sample Preparation: Dissolve the sample in a solvent compatible with the LC mobile phase (e.g., a mixture of water and acetonitrile or methanol).

• Chromatographic Separation: Inject the sample into an HPLC system equipped with a suitable column (e.g., C18 reversed-phase). A gradient elution program is often used to separate components of varying polarity.

• Ionization: The eluent from the LC is directed into the mass spectrometer's ESI source. The ionization mode (positive or negative) is selected based on the analyte's properties.

• Mass Analysis: The mass analyzer (e.g., quadrupole, time-of-flight) separates the ions based on their mass-to-charge ratio (m/z).

• Data Acquisition: A full scan spectrum is acquired to identify the molecular ions. A product ion scan (MS/MS) can be performed on the parent ion of interest to obtain fragmentation data.

Visualization: LC-MS Analysis Workflow

Caption: Workflow for LC-MS/MS analysis of naphthalene derivatives.

Conclusion

The comprehensive characterization of naphthalene derivatives is achieved not by a single technique, but by the synergistic application of multiple spectroscopic methods. UV-Vis spectroscopy provides a rapid assessment of the electronic system, fluorescence spectroscopy offers unparalleled sensitivity to the molecular environment, NMR spectroscopy delivers an unambiguous structural map, and mass spectrometry confirms molecular weight and connectivity. By understanding the principles behind each technique and implementing rigorous, self-validating protocols, researchers can confidently elucidate the structure-property relationships that make these compounds so valuable across scientific disciplines.

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• Puttmann, W., Gien-Ce, L., & Mangels, C. (2002). Identification and quantification of polar naphthalene derivatives in contaminated groundwater of a former gas plant site by liquid chromatography-electrospray ionization tandem mass spectrometry. Journal of Chromatography A, 967(2), 201–207. [Link]

• Würth, C., Grabolle, M., Pauli, J., Spieles, M., & Resch-Genger, U. (2020). Relative and absolute determination of fluorescence quantum yields of transparent samples. Nature Protocols. [Link]

• Yinon, J. (1993). Mass spectral fragmentation processes in nitronaphthalenes. A study using tandem mass spectrometry and collision-induced dissociation. Rapid Communications in Mass Spectrometry, 7(7), 634-637. [Link]

• Puttmann, W., Gien-Ce, L., & Mangels, C. (2002). Identification and quantification of polar naphthalene derivatives in contaminated groundwater of a former gas plant site by liquid chromatography-electrospray ionization tandem mass spectrometry. ResearchGate. [Link]

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• JASCO. (2021). Fluorescence quantum yield measurement. JASCO Global. [Link]

• Agilent. (n.d.). DETERMINATION OF RELATIVE FLUORESCENCE QUANTUM YIELD USING THE AGILENT CARY ECLIPSE. Agilent Technologies. [Link]

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• Mocanita, C., et al. (2011). The enhancement of fluorescence quantum yields of anilino naphthalene sulfonic acids by inclusion of various cyclodextrins and cucurbit[10]uril. PubMed. [Link]

• Slavík, J., et al. (2019). Synthesis and Spectral Properties of 8-Anilinonaphthalene-1-sulfonic Acid (ANS) Derivatives Prepared by Microwave-Assisted Copper(0)-Catalyzed Ullmann Reaction. Molecules, 24(21), 3942. [Link]

• Ito, T., et al. (2021). Revisiting the Rate-Limiting Step of the ANS–Protein Binding at the Protein Surface and Inside the Hydrophobic Cavity. International Journal of Molecular Sciences, 22(2), 793. [Link]

• PhotochemCAD. (n.d.). Naphthalene. [Link]

• Andreoli, R., et al. (1997). Determination of naphthalene metabolites in human urine by liquid chromatography-mass spectrometry with electrospray ionization. Journal of Chromatography A, 777(1), 131-139. [Link]

• Mondal, T., et al. (2021). 1H and 13C NMR chemical shifts of 2-n-alkylamino-naphthalene-1,4-diones. PLoS ONE, 16(1), e0245484. [Link]

• Banerjee, S., & Mazumdar, S. (2012). Electrospray Ionization Mass Spectrometry: A Technique to Access the Information beyond the Molecular Weight of the Analyte. International Journal of Analytical Chemistry, 2012, 282574. [Link]

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A Comparative Guide to Cross-Reactivity Profiling of Novel Chemical Entities: A Case Study with "2-((1-Bromonaphthalen-2-yl)oxy)acetic acid"

Introduction: The Imperative of Selectivity in Modern Drug Discovery

In the quest for novel therapeutics, the identification of a potent "hit" against a primary target is merely the first step. The true challenge lies in ensuring the compound's selectivity. A lack of specificity, leading to unintended interactions with off-target proteins, is a primary driver of clinical trial failures, causing unforeseen toxicities and diminished efficacy. Proactively identifying and understanding these off-target interactions—a process known as cross-reactivity profiling—is not just a regulatory hurdle but a fundamental component of rational drug design and risk mitigation.

This guide provides a comprehensive framework for establishing the cross-reactivity profile of a novel chemical entity. We will use the compound "2-((1-Bromonaphthalen-2-yl)oxy)acetic acid" as a representative case study. As a molecule with no publicly available biological activity data, it presents a realistic scenario for researchers embarking on the initial characterization of a new compound.

The core of this molecule features an aryloxyacetic acid scaffold. This motif is present in various pharmacologically active agents, including fibrate drugs that modulate peroxisome proliferator-activated receptors (PPARs) and other compounds that interact with a range of enzymes and nuclear receptors. This structural alert guides our hypothesis-driven approach to profiling.

To provide a meaningful comparison, we will benchmark our case study molecule against two hypothetical comparators:

• Comparator A (The "Clean" Compound): A highly selective molecule within the same structural class, designed to have minimal off-target activity.

• Comparator B (The "Promiscuous" Compound): A less-selective predecessor or analogue known for significant off-target interactions, serving as a positive control for our assays.

This guide will detail a tiered, logical workflow—from broad liability screening to specific cellular validation—to build a robust and actionable cross-reactivity profile.

Part 1: The Screening Cascade: A Phased Approach to De-risking

A systematic, multi-stage approach is essential to efficiently and cost-effectively evaluate a compound's specificity. The process begins with a wide net to catch major liabilities and progressively narrows down to characterize more subtle, specific interactions.

Stage 1: Broad-Panel Liability Screening

Expertise & Experience: The "fail fast, fail early" paradigm is critical. Before investing significant resources, we must screen the compound against a panel of targets historically associated with adverse drug reactions. This initial screen acts as a go/no-go decision point. A significant hit on a target like the hERG potassium channel, for instance, is a major red flag for potential cardiotoxicity.

We will utilize a comprehensive service panel, such as the Eurofins SafetyScreen44™, which evaluates interactions with 44 key targets including GPCRs, ion channels, transporters, and enzymes.

Experimental Protocol: Broad-Panel Safety Screening

• Compound Preparation: Solubilize "2-((1-Bromonaphthalen-2-yl)oxy)acetic acid" and comparator compounds in 100% DMSO to create a 10 mM stock solution.

• Sample Submission: Provide the service provider with the required volume (typically 50 µL) of the stock solution. Specify the final screening concentration, typically 10 µM, which is a standard concentration for initial single-point screens.

• Assay Execution: The service provider performs a series of radioligand binding assays. The compound is incubated with a membrane preparation or recombinant protein expressing the target, along with a specific radiolabeled ligand for that target.

• Data Acquisition: The amount of radioligand displaced by the test compound is measured using scintillation counting.

• Data Analysis: Results are expressed as the percentage inhibition of radioligand binding. A standard threshold for a "hit" is >50% inhibition, which flags the interaction for further investigation.

Caption: Workflow for Stage 1 Broad-Panel Liability Screening.

Data Presentation: Hypothetical Stage 1 Results

The table below illustrates a potential outcome from the SafetyScreen44™ panel. This is not real data but serves to demonstrate how results are interpreted to guide the next steps.

Target	Class	2-((1-Bromonaphthalen-2-yl)oxy)acetic acid (% Inhibition @ 10µM)	Comparator A ("Clean") (% Inhibition @ 10µM)	Comparator B ("Promiscuous") (% Inhibition @ 10µM)	Implication of a Hit (>50%)
hERG	Ion Channel	12%	5%	68%	High risk of cardiotoxicity.[1][2][3]
5-HT2B	GPCR	55%	8%	75%	Risk of valvular heart disease.
Adrenergic α1A	GPCR	62%	15%	45%	Potential for cardiovascular side effects (e.g., hypotension).
Lck	Kinase	25%	2%	81%	Potential for immune modulation.
COX-1	Enzyme	9%	4%	11%	Low risk of gastrointestinal side effects.

Trustworthiness: From this hypothetical data, our case study molecule shows two potential liabilities at the Adrenergic α1A and 5-HT2B receptors. While Comparator A is clean as expected, Comparator B shows multiple hits, including the critical hERG channel, validating the assay's ability to detect problematic compounds. The hits for our test compound are now flagged and become the focus of our more targeted, quantitative follow-up studies in Stage 2.

Stage 2: Quantitative, Target-Family Profiling

Expertise & Experience: A single-point screen is an alert, not a confirmation. We must now determine the potency of the observed interactions. A hit at 10 µM may not be physiologically relevant if the compound's therapeutic concentration is in the nanomolar range. This stage involves generating dose-response curves to calculate IC50 (for enzymes/binding) or EC50/Ki (for functional/receptor assays) values.

Given the initial hits in GPCRs and the general promiscuity of many small molecules against protein kinases, we will focus on comprehensive kinase and GPCR panels. This is a logical step to proactively uncover liabilities that were not part of the limited safety panel.

Experimental Protocol: Profiling Against a Broad Kinase Panel (e.g., Eurofins KinaseProfiler™)

• Assay Principle: This service uses enzymatic assays. Each kinase is incubated with a specific peptide substrate and ATP. The test compound is added at various concentrations.

• Compound Preparation: Prepare a serial dilution series of the test compound in DMSO, typically starting from a 10 mM stock, to cover a wide concentration range (e.g., 100 µM to 1 nM).

• Assay Execution: The rate of substrate phosphorylation is measured, often by quantifying the amount of ADP produced (e.g., using ADP-Glo™ technology) or by using a labeled antibody to detect the phosphorylated substrate.

• Data Analysis: The percentage of kinase activity inhibition is plotted against the compound concentration. A non-linear regression analysis (log[inhibitor] vs. response) is used to calculate the IC50 value.

• Interpretation: An IC50 value below 1 µM is generally considered a significant hit and warrants further investigation, especially if the kinase is implicated in known toxicity pathways.

Data Presentation: Hypothetical Kinase and GPCR Profiling Results

This table summarizes the IC50/Ki values for the hits identified in Stage 1 and any new hits from the broader panels.

Target	Class	2-((1-Bromonaphthalen-2-yl)oxy)acetic acid (IC50/Ki, µM)	Comparator A ("Clean") (IC50/Ki, µM)	Comparator B ("Promiscuous") (IC50/Ki, µM)
Adrenergic α1A	GPCR	0.85	> 50	2.5
5-HT2B	GPCR	1.2	> 50	0.4
SRC Kinase	Kinase	3.5	> 50	0.09
VEGFR2	Kinase	> 20	> 50	0.25

Authoritative Grounding: The results suggest our test compound has sub-micromolar affinity for the Adrenergic α1A receptor. While its activity at 5-HT2B and SRC kinase is weaker, these interactions should not be dismissed without cellular context. For Comparator B, the potent, nanomolar inhibition of SRC and VEGFR2 kinases highlights its promiscuous and potentially toxic profile.

Part 2: Cellular Validation: From Biochemical Hit to Physiological Consequence

Expertise & Experience: A compound binding to a protein in a test tube does not guarantee it will have a functional effect inside a living cell. Cellular assays are the critical next step to validate the biochemical hits. They account for cell permeability, metabolism, and the complex interplay of signaling networks. We will design an orthogonal cellular assay to confirm the functional consequence of the most potent off-target hit: the Adrenergic α1A receptor.

Adrenergic α1A is a Gq-coupled GPCR. Its activation leads to the stimulation of phospholipase C (PLC), which in turn hydrolyzes PIP2 into IP3 and DAG, ultimately causing an increase in intracellular calcium ([Ca2+]). We can measure this downstream signal.

Experimental Protocol: Cellular Calcium Flux Assay

• Cell Culture: Culture HEK293 cells stably expressing the human Adrenergic α1A receptor in DMEM supplemented with 10% FBS and a selection antibiotic. Plate the cells in a 96-well, black-walled, clear-bottom plate and grow to confluence.

• Dye Loading: Wash the cells with a buffer (e.g., HBSS). Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) for 1 hour at 37°C. The AM ester allows the dye to cross the cell membrane.

• Compound Treatment: Wash away excess dye. Add varying concentrations of "2-((1-Bromonaphthalen-2-yl)oxy)acetic acid" (or a known antagonist as a control) and incubate for 15-30 minutes.

• Stimulation & Measurement: Place the plate in a kinetic plate reader (e.g., FLIPR®). Add a known α1A agonist (e.g., phenylephrine) at its EC80 concentration to all wells. Measure the fluorescent signal (indicating intracellular [Ca2+]) in real-time, every second for 2-3 minutes.

• Data Analysis: The antagonist effect of our compound is quantified by the reduction in the agonist-induced fluorescence peak. Plot the percentage inhibition against the compound concentration to determine a cellular IC50 value.

Caption: Signaling pathway of the Adrenergic α1A receptor and its measurement.

Part 3: Integrated Analysis and Comparative Profile

By integrating the data from all three stages, we can now build a comprehensive cross-reactivity profile and make an informed decision about the compound's future.

Summary Comparison Guide

Metric / Parameter	2-((1-Bromonaphthalen-2-yl)oxy)acetic acid	Comparator A ("Clean")	Comparator B ("Promiscuous")
Stage 1: Safety Panel Hits (>50%)	2 (Adrenergic α1A, 5-HT2B)	0	4 (hERG, 5-HT2B, Lck, CB1)
Stage 2: Potent Off-Targets (<1 µM)	1 (Adrenergic α1A, IC50 = 0.85 µM)	0	4 (5-HT2B, SRC, VEGFR2, hERG)
Stage 3: Cellular Activity (IC50)	Confirmed functional antagonism at Adrenergic α1A (Cellular IC50 = 2.5 µM)	N/A	Confirmed hERG block (IC50 = 0.5 µM) and SRC inhibition (IC50 = 0.15 µM)
Overall Profile & Recommendation	Moderate Risk. The adrenergic activity is a potential liability for cardiovascular side effects. The micromolar potency in cells provides a potential therapeutic window if the primary target potency is in the low nM range. Recommend SAR to remove adrenergic activity.	Low Risk. Excellent selectivity profile. Cleared for further development.	High Risk. Potent hERG and kinase off-target activities. Unlikely to be a safe clinical candidate. Recommend discontinuation.

Conclusion

This guide has demonstrated a systematic, evidence-based approach to characterizing the cross-reactivity of a novel compound, "2-((1-Bromonaphthalen-2-yl)oxy)acetic acid." By moving from broad, single-point screening to quantitative biochemical profiling and finally to functional cellular validation, we generated a clear and actionable profile.

Our hypothetical results position the compound as having a moderate risk profile, with a confirmed off-target activity at the Adrenergic α1A receptor. This data-driven assessment allows researchers to make informed decisions: either to terminate the compound's development, to deprioritize it, or, as recommended here, to initiate a focused medicinal chemistry effort to engineer out the unwanted activity while retaining desired on-target potency. This rigorous, multi-tiered process is fundamental to improving the quality and safety of drug candidates that advance toward the clinic.

References

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• Bowes, J. et al. (2012). Reducing safety-related drug attrition: the use of in vitro pharmacological profiling. Nature Reviews Drug Discovery. [Link]

• Sophion Bioscience. QPatch HTX: Automated Patch Clamp System. [Link]

• Molecular Devices. FLIPR® Penta High-Throughput Cellular Screening System. [Link]

• U.S. Food and Drug Administration. S7B Nonclinical Evaluation of the Potential for Delayed Ventricular Repolarization (QT Interval Prolongation) by Human Pharmaceuticals. [Link]

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A Researcher's Comparative Guide to In-Vitro and In-Vivo Efficacy of Aryloxyacetic Acids

For researchers and drug development professionals navigating the therapeutic potential of aryloxyacetic acids, the journey from promising in-vitro activity to demonstrable in-vivo efficacy is fraught with complexities. This guide provides an in-depth technical comparison of the methodologies used to assess this important class of compounds, with a focus on their prevalent role as Peroxisome Proliferator-Activated Receptor (PPAR) agonists in treating dyslipidemia. We will dissect the causality behind experimental choices, present supporting data, and offer insights into the often-observed disconnect between the petri dish and the preclinical model.

The Aryloxyacetic Acid Scaffold: A Foundation for Metabolic Modulation

Aryloxyacetic acids are a class of organic compounds characterized by an aryloxy group linked to an acetic acid moiety. This versatile scaffold has been extensively explored in medicinal chemistry, leading to the development of drugs with a range of biological activities.[1][2][3] A significant number of these derivatives have been identified as potent ligands for PPARs, a family of nuclear receptors that play a pivotal role in the regulation of lipid and glucose metabolism.[4] Fibrates, a class of hypolipidemic drugs, are a prominent example of aryloxyacetic acid derivatives that exert their therapeutic effects primarily through the activation of PPARα.[5]

Part 1: The In-Vitro Arena - Quantifying Potency at the Molecular Level

In-vitro assays are the cornerstone of early-stage drug discovery, offering a controlled environment to assess the direct interaction of a compound with its molecular target. For aryloxyacetic acid-based PPAR agonists, the primary goal of in-vitro testing is to quantify their potency and selectivity for the different PPAR isoforms (α, γ, and δ).

Key In-Vitro Assay: PPAR Transactivation Luciferase Reporter Assay

The gold-standard for determining the functional activity of PPAR agonists is the cell-based transactivation assay.[6][7] This assay provides a quantitative measure of a compound's ability to activate the receptor and initiate the transcription of its target genes.

Experimental Workflow: PPAR Transactivation Assay

Caption: Workflow for a PPAR transactivation luciferase reporter assay.

Detailed Protocol: PPAR Transactivation Assay

• Cell Culture and Seeding:

  • Culture a suitable mammalian cell line, such as HEK293T or COS-7, in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and antibiotics.

  • Seed the cells into a 96-well plate at a density that will result in 80-90% confluency at the time of transfection.

• Transfection:

  • Prepare a transfection mixture containing a plasmid encoding the PPAR ligand-binding domain fused to a GAL4 DNA-binding domain (e.g., pCMX-hPPARα-LBD-GAL4) and a luciferase reporter plasmid containing GAL4 upstream activating sequences (e.g., pUAS-tk-luc).

  • Use a suitable transfection reagent (e.g., Lipofectamine 2000) according to the manufacturer's instructions.

  • Incubate the cells with the transfection mixture for 4-6 hours.

• Compound Treatment:

  • After transfection, replace the medium with fresh DMEM containing 2% charcoal-stripped FBS.

  • Add serial dilutions of the test aryloxyacetic acid derivatives to the wells. Include a known PPAR agonist (e.g., fenofibrate) as a positive control and a vehicle control (e.g., DMSO).

  • Incubate the cells for 24 hours.

• Luciferase Assay:

  • Aspirate the medium and wash the cells with phosphate-buffered saline (PBS).

  • Lyse the cells using a passive lysis buffer.

  • Transfer the cell lysate to a white, opaque 96-well plate.

  • Add a luciferase assay reagent containing luciferin and ATP.

  • Measure the luminescence using a luminometer.[8][9]

• Data Analysis:

  • Normalize the luciferase activity to a co-transfected control plasmid (e.g., Renilla luciferase) to account for variations in transfection efficiency.

  • Plot the normalized luciferase activity against the compound concentration and fit the data to a sigmoidal dose-response curve to determine the EC50 value (the concentration that elicits 50% of the maximal response).

Causality and Self-Validation: The use of a chimeric receptor (PPAR-LBD fused to Gal4-DBD) and a corresponding reporter (UAS-luciferase) ensures that the measured signal is specifically due to the activation of the PPAR ligand-binding domain, minimizing off-target effects. The inclusion of a positive control validates the assay's responsiveness, while the vehicle control establishes the baseline.

Part 2: The In-Vivo Challenge - Assessing Efficacy in a Complex Biological System

While in-vitro assays are invaluable for determining a compound's potency, they cannot predict its behavior in a whole organism. Pharmacokinetics (absorption, distribution, metabolism, and excretion - ADME) and potential off-target effects can dramatically influence a drug's in-vivo efficacy. Therefore, animal models of dyslipidemia are crucial for evaluating the therapeutic potential of aryloxyacetic acids.

Common In-Vivo Models for Hypolipidemic Drug Screening

Two widely used rodent models for inducing hyperlipidemia are the Triton WR-1339-induced model and the high-fat diet (HFD)-induced model.

1. Triton WR-1339-Induced Hyperlipidemia Model

This is an acute model where the non-ionic surfactant Triton WR-1339 is administered to rodents, leading to a rapid and marked increase in plasma lipid levels.[10][11] The mechanism involves the inhibition of lipoprotein lipase, preventing the clearance of triglycerides from the circulation.[12]

Experimental Workflow: Triton WR-1339 Model

Caption: Simplified PPARα signaling pathway activated by aryloxyacetic acids.

Upon binding to its ligand, PPARα forms a heterodimer with the retinoid X receptor (RXR). [8]This complex then binds to specific DNA sequences called peroxisome proliferator response elements (PPREs) in the promoter region of target genes. [13]This leads to:

• Increased expression of lipoprotein lipase (LPL) , which enhances the clearance of triglyceride-rich lipoproteins. [2][5]* Increased expression of ApoA-I and ApoA-II , which are major components of high-density lipoprotein (HDL), leading to increased HDL levels. [5]* Increased expression of genes involved in fatty acid uptake and β-oxidation (e.g., CPT1, ACOX1), promoting the catabolism of fatty acids in the liver. [14][13]* Decreased expression of ApoC-III , an inhibitor of lipoprotein lipase, further enhancing triglyceride clearance. [5]

Conclusion

The evaluation of aryloxyacetic acids requires a multi-faceted approach that combines robust in-vitro assays with physiologically relevant in-vivo models. While in-vitro transactivation assays provide a precise measure of a compound's potency at the molecular target, they are only the first step. The complexities of pharmacokinetics and the intricate network of biological signaling pathways necessitate thorough in-vivo testing to ascertain true therapeutic efficacy. Understanding the reasons for the potential disconnect between in-vitro and in-vivo results is paramount for medicinal chemists and pharmacologists in the design and development of the next generation of aryloxyacetic acid-based therapeutics. A carefully considered experimental design, incorporating the protocols and principles outlined in this guide, will pave the way for a more efficient and successful translation of promising compounds from the bench to the clinic.

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A Comparative Guide to 2-((1-Bromonaphthalen-2-yl)oxy)acetic Acid and its Non-Brominated Analog, 2-(naphthalen-2-yloxy)acetic acid

Introduction

In the landscape of chemical biology and drug discovery, the strategic modification of known active scaffolds is a cornerstone of developing novel compounds with enhanced or altered functionalities. Naphthalene-based acetic acids represent a class of molecules with established biological relevance, most notably as synthetic auxins or plant growth regulators. This guide provides an in-depth comparative analysis of 2-(naphthalen-2-yloxy)acetic acid and its brominated derivative, 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid.

While 2-(naphthalen-2-yloxy)acetic acid is a well-characterized compound, its brominated counterpart is less documented in publicly available literature. This guide, therefore, combines established experimental data for the non-brominated analog with predictive analysis and established synthetic protocols for the brominated version. The introduction of a bromine atom at the C1 position of the naphthalene ring is anticipated to significantly influence the molecule's physicochemical properties and, consequently, its biological activity. This comparison will explore these differences from a chemical, physical, and potential biological standpoint, providing researchers, scientists, and drug development professionals with a comprehensive resource for understanding and utilizing these compounds.

Physicochemical Properties: A Comparative Analysis

The introduction of a bromine atom onto the naphthalene scaffold imparts significant changes to the molecule's physical and chemical characteristics. These alterations, summarized in the table below, are critical in predicting the compound's behavior in biological systems.

Property	2-(naphthalen-2-yloxy)acetic acid	2-((1-Bromonaphthalen-2-yl)oxy)acetic acid (Predicted)	Rationale for Predicted Values
Molecular Formula	C₁₂H₁₀O₃[1]	C₁₂H₉BrO₃	Addition of one bromine atom and removal of one hydrogen atom.
Molecular Weight	202.21 g/mol [1]	281.11 g/mol	The atomic weight of bromine (~79.9 g/mol ) replaces that of hydrogen (~1.01 g/mol ).
Melting Point	156 °C[1]	Higher than 156 °C	Increased molecular weight and stronger intermolecular forces due to the bromine atom typically lead to a higher melting point.
LogP (Lipophilicity)	2.53[1]	> 2.53	The addition of a halogen atom significantly increases the lipophilicity (hydrophobicity) of an organic molecule.[2]
pKa (Acidity)	~4.0	< 4.0	The electron-withdrawing nature of the bromine atom is expected to stabilize the carboxylate anion, thereby increasing the acidity of the carboxylic acid.
Water Solubility	Sparingly soluble	Less soluble than the non-brominated analog	The predicted increase in lipophilicity will likely decrease the solubility in aqueous solutions.

Synthesis Protocols: A Step-by-Step Guide

The synthesis of both compounds can be reliably achieved through a two-step process involving the preparation of the corresponding naphthol precursor followed by a Williamson ether synthesis.

Synthesis of 2-(naphthalen-2-yloxy)acetic acid

This well-established synthesis involves the reaction of 2-naphthol with a haloacetic acid in the presence of a base.

Experimental Protocol:

• Deprotonation of 2-naphthol: In a round-bottom flask, dissolve 2-naphthol in a suitable solvent such as water or ethanol.

• Add a stoichiometric equivalent of a strong base, such as sodium hydroxide or potassium hydroxide, to the solution with stirring to form the sodium or potassium 2-naphthoxide salt.

• Nucleophilic Substitution: To the naphthoxide solution, add an aqueous solution of chloroacetic acid.

• Heat the reaction mixture to reflux for several hours to facilitate the Williamson ether synthesis.[3][4]

• Work-up and Purification: After cooling, the reaction mixture is acidified with a mineral acid (e.g., HCl) to precipitate the crude 2-(naphthalen-2-yloxy)acetic acid.

• The crude product is then collected by filtration, washed with cold water, and can be further purified by recrystallization from a suitable solvent like ethanol or acetic acid.

Proposed Synthesis of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid

Step 1: Synthesis of 1-Bromo-2-naphthol

The key precursor, 1-bromo-2-naphthol, can be synthesized by the electrophilic bromination of 2-naphthol.

Experimental Protocol:

• Reaction Setup: Dissolve 2-naphthol in a suitable solvent, such as glacial acetic acid, in a round-bottom flask.[5]

• Bromination: Slowly add a brominating agent, such as a solution of bromine in acetic acid or a mixture of sodium bromide and an oxidizing agent like oxone or hydrogen peroxide, to the 2-naphthol solution with stirring at a controlled temperature.[5][6][7]

• Reaction Monitoring: The reaction progress can be monitored by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, the reaction mixture is poured into water to precipitate the crude 1-bromo-2-naphthol.

• The solid is collected by filtration, washed with water to remove any remaining acid and salts, and can be purified by recrystallization.

Step 2: Williamson Ether Synthesis to Yield 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid

This step mirrors the synthesis of the non-brominated analog, utilizing 1-bromo-2-naphthol as the starting material.

Experimental Protocol:

• Deprotonation: Dissolve the synthesized 1-bromo-2-naphthol in a suitable solvent and treat it with a strong base (e.g., sodium hydroxide) to form the corresponding naphthoxide.

• Nucleophilic Substitution: Add an aqueous solution of chloroacetic acid to the reaction mixture.

• Reaction Conditions: Heat the mixture to reflux for several hours.

• Work-up and Purification: After cooling, acidify the reaction mixture to precipitate the desired product, 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid.

• Collect the crude product by filtration, wash with cold water, and recrystallize from an appropriate solvent to obtain the purified compound.

Visualizing the Synthesis

Caption: Synthetic routes for the two compounds.

Potential Biological Activity and Applications

2-(naphthalen-2-yloxy)acetic acid is primarily recognized for its activity as a synthetic auxin, a class of plant hormones that regulate various aspects of plant growth and development.[8] It is used in agriculture to promote fruit setting and prevent premature fruit drop.

The biological activity of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid has not been extensively reported. However, based on structure-activity relationships of similar compounds, some predictions can be made:

• Auxin Activity: Halogenation of phenoxyacetic acid-type auxins is a common strategy to modulate their activity and selectivity. The presence of the bromine atom could potentially alter the binding affinity of the molecule to auxin receptors in plants, leading to either enhanced or diminished auxin-like effects.

• Other Potential Activities: The introduction of a bromine atom can also introduce novel biological activities. Halogenated organic compounds are known to exhibit a wide range of bioactivities, including antimicrobial, antifungal, and anticancer properties.[9] Further research would be necessary to explore these possibilities for 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid.

Structure-Activity Relationship: A Conceptual Framework

Caption: Impact of bromination on properties.

Conclusion

The comparison between 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid and its non-brominated analog, 2-(naphthalen-2-yloxy)acetic acid, highlights the profound impact of a single halogen atom on the physicochemical and potential biological properties of a molecule. While the non-brominated compound is a well-understood plant growth regulator, the introduction of bromine at the C1 position is predicted to increase its lipophilicity and acidity, which in turn is likely to modulate its biological activity.

The synthetic protocols provided herein offer a reliable pathway for the preparation and subsequent investigation of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid. This guide serves as a foundational resource for researchers interested in exploring the structure-activity relationships of naphthalene-based compounds and in the development of novel bioactive molecules for applications in agriculture, medicine, and beyond. Further experimental validation of the predicted properties and biological activities of the brominated analog is warranted and represents a promising avenue for future research.

References

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Benchmarking Synthetic Efficiency: A Comparative Guide to the Production of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid

In the landscape of pharmaceutical research and materials science, the efficient synthesis of key intermediates is paramount. 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid is a valuable building block, notably utilized in the development of advanced therapeutic agents and functional materials. This guide provides a comprehensive analysis of its synthesis, focusing on the prevalent Williamson ether synthesis pathway. We will dissect the critical parameters of this method, compare procedural variations, and offer data-driven insights to guide researchers toward optimal synthetic efficiency, scalability, and purity.

The Synthetic Landscape: Williamson Ether Synthesis as the Cornerstone

The most common and direct route to 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid is the Williamson ether synthesis. This classic SN2 reaction involves the nucleophilic attack of a phenoxide on an alkyl halide. In this specific case, the starting materials are 1-bromo-2-naphthol and an acetic acid derivative, typically an ester like ethyl chloroacetate or ethyl bromoacetate, followed by saponification.

The general two-step reaction mechanism proceeds as follows:

• O-Alkylation: 1-Bromo-2-naphthol is deprotonated by a base to form the more nucleophilic 1-bromo-2-naphthoxide. This anion then displaces the halide from ethyl bromoacetate to form the intermediate ester, ethyl 2-((1-bromonaphthalen-2-yl)oxy)acetate.

• Saponification: The resulting ester is hydrolyzed under basic conditions (e.g., using sodium hydroxide or potassium hydroxide) to yield the sodium or potassium salt of the target carboxylic acid. Subsequent acidification protonates the carboxylate, precipitating the final product, 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid.

Comparative Analysis of Synthetic Protocols

While the fundamental Williamson reaction scheme remains consistent, variations in reaction conditions significantly impact yield, purity, reaction time, and scalability. Below, we compare two representative protocols, highlighting the causal relationships behind the procedural choices.

Method A: Conventional Synthesis with Reflux

This method represents a standard, widely adopted protocol utilizing common laboratory reagents and equipment.

• Rationale: The use of a strong base like sodium hydroxide (NaOH) or potassium hydroxide (KOH) is essential to deprotonate the phenolic hydroxyl group of 1-bromo-2-naphthol, which has a pKa of approximately 9.5.[1][2][3] The resulting naphthoxide is a potent nucleophile. Acetone and dimethylformamide (DMF) are excellent polar aprotic solvents that can dissolve both the ionic naphthoxide and the organic alkylating agent, facilitating the SN2 reaction.[4] Refluxing provides the necessary activation energy to overcome the reaction barrier, ensuring a reasonable reaction rate.

Method B: Microwave-Assisted Synthesis with Phase-Transfer Catalysis

This modern approach leverages microwave irradiation and phase-transfer catalysis to accelerate the reaction.

• Rationale: Microwave irradiation provides rapid and uniform heating, significantly reducing reaction times compared to conventional heating. A phase-transfer catalyst (PTC), such as tetrabutylammonium bromide (TBAB), is crucial. The PTC transports the naphthoxide anion from the solid or aqueous phase into the organic phase where the reaction with ethyl bromoacetate occurs, overcoming solubility issues and accelerating the heterogeneous reaction. This "one-pot" approach, where hydrolysis follows alkylation in the same vessel, improves workflow efficiency.

Data-Driven Performance Comparison

Parameter	Method A: Conventional Reflux	Method B: Microwave-Assisted PTC	Justification & Insights
Reaction Time	4-12 hours	5-15 minutes	Microwave energy transfer is significantly more efficient than conventional thermal conduction, leading to a drastic reduction in reaction time.
Reported Yield	75-85%	90-95%	The rapid, controlled heating and enhanced reaction rates under microwave conditions often minimize the formation of side products, leading to higher yields.
Solvent	Acetone, DMF, or Ethanol	Toluene, or solvent-free	Method B can often be performed with less polar, higher-boiling solvents or even under solvent-free conditions, which is advantageous for green chemistry principles.
Temperature	56-153 °C (Solvent Boiling Point)	80-120 °C (Set Point)	Microwave synthesis allows for precise temperature control, which can be critical for minimizing degradation of reactants or products.
Scalability	Well-established for large scale	Can be challenging for large scale	While batch microwave reactors are available, scaling up microwave reactions can present challenges in ensuring uniform energy distribution compared to conventional jacketed reactors.
Energy Efficiency	Lower	Higher	Targeted heating of the reaction mixture in microwave synthesis is inherently more energy-efficient than heating a large oil or water bath.

Detailed Experimental Protocols

Protocol for Method A: Conventional Synthesis

Step 1: O-Alkylation

• To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 1-bromo-2-naphthol (10.0 g, 44.8 mmol) and acetone (100 mL).

• Add anhydrous potassium carbonate (9.3 g, 67.2 mmol) to the suspension. Expertise & Experience: Potassium carbonate is a sufficiently strong base for this reaction and is easier to handle and remove than hydroxides or hydrides.

• Add ethyl bromoacetate (6.0 mL, 53.8 mmol) dropwise to the stirring mixture.

• Heat the mixture to reflux and maintain for 6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and filter off the inorganic salts.

• Evaporate the solvent from the filtrate under reduced pressure to obtain the crude ester, ethyl 2-((1-bromonaphthalen-2-yl)oxy)acetate.

Step 2: Saponification

• Dissolve the crude ester in ethanol (80 mL).

• Add a solution of sodium hydroxide (3.6 g, 90 mmol) in water (20 mL).

• Heat the mixture to reflux for 2 hours until the ester is fully hydrolyzed (monitored by TLC).

• Cool the mixture and evaporate the ethanol under reduced pressure.

• Dilute the residue with water (100 mL) and wash with diethyl ether (2 x 50 mL) to remove any unreacted starting material.

• Acidify the aqueous layer with 2M hydrochloric acid until the pH is ~2, causing the product to precipitate.

• Collect the solid product by vacuum filtration, wash with cold water, and dry in a vacuum oven.

Workflow Visualization

Caption: Conventional two-step synthesis of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid.

Alternative Synthetic Strategies

While the Williamson ether synthesis is the workhorse, other methods exist for producing aryloxyacetic acids, though they are less direct for this specific target.

• Oxidation of Aryloxyethanols: This method involves preparing the corresponding 2-((1-bromonaphthalen-2-yl)oxy)ethanol and then oxidizing it to the carboxylic acid.[5][6][7] This adds steps to the synthesis, making it less atom-economical but can be useful if the alcohol intermediate is readily available.

• High-Temperature Catalytic Synthesis: Emerging research focuses on "green" catalytic versions of the Williamson synthesis at high temperatures (>300 °C) using weaker alkylating agents like alcohols or esters, avoiding the production of salt byproducts.[8][9][10] While innovative, these methods require specialized high-pressure equipment and are not yet standard for laboratory-scale synthesis of this particular molecule.

Conclusion and Recommendations

For the laboratory-scale synthesis of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid, the Williamson ether synthesis remains the most practical and efficient method.

• For rapid synthesis and optimization: The Microwave-Assisted PTC method (Method B) is highly recommended. It offers superior yields and dramatically shorter reaction times, making it ideal for high-throughput synthesis and library generation.

• For large-scale and cost-effective production: The Conventional Reflux method (Method A) is a robust and scalable option. Its well-understood parameters and use of standard equipment make it a reliable choice for producing larger quantities of the material.

The choice between these methods will ultimately depend on the specific needs of the researcher, balancing the requirements for speed, scale, and available equipment. Both pathways, when executed with care, provide reliable access to this important synthetic intermediate.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid

In the fast-paced environment of drug discovery and chemical research, our focus is often directed toward synthesis, purification, and analysis. However, the life cycle of a chemical does not end with data acquisition. The responsible management of chemical waste is a critical component of laboratory safety, environmental stewardship, and regulatory compliance. This guide provides a comprehensive, technically grounded protocol for the proper disposal of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid, moving beyond a simple checklist to explain the scientific rationale behind each procedural step. Our commitment is to empower researchers with the knowledge to handle chemical waste not just correctly, but also with a deep understanding of the principles involved.

Part 1: Hazard Assessment and Chemical Profile

Before any disposal procedure can be established, a thorough understanding of the subject compound is essential. 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid is a halogenated aromatic carboxylic acid. Its structure dictates its reactivity, potential hazards, and, consequently, its disposal pathway.

Table 1: Chemical Identity and GHS Hazard Profile

Property	Information	Source(s)
Chemical Name	2-((1-Bromonaphthalen-2-yl)oxy)acetic acid
CAS Number	41791-59-7
Physical Form	Solid, powder
GHS Pictogram	GHS07 (Exclamation Mark)
Signal Word	Warning
Hazard Statements	H302: Harmful if swallowedH315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation	[1]
Primary Hazard Class	Halogenated Organic Compound	[2]

The key takeaway from this profile is twofold. First, the compound is an irritant and harmful upon ingestion, necessitating careful handling with appropriate Personal Protective Equipment (PPE). Second, and most critically for disposal, it is a brominated organic compound . Halogenated wastes are highly regulated because their improper disposal, particularly through low-temperature incineration, can lead to the formation of persistent and toxic byproducts such as dioxins and furans.[3][4] Therefore, they must never be mixed with non-halogenated waste streams.

Part 2: The Core Disposal Workflow: A Step-by-Step Protocol

The following protocol outlines the mandatory steps for disposing of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid waste. The central principle is strict segregation to ensure environmentally sound treatment.

Step 1: Don Appropriate Personal Protective Equipment (PPE)

Given the compound's hazard profile (skin, eye, and respiratory irritant), the following PPE is mandatory before handling the waste:

• Nitrile Gloves: To prevent skin contact.

• Safety Goggles: To protect against eye irritation from dust particles.

• Laboratory Coat: To protect clothing and skin.

• Work in a Ventilated Area: Use a chemical fume hood when transferring significant quantities of the solid to prevent inhalation of dust.[1]

Step 2: Classify and Segregate the Waste

This is the most crucial decision point. All waste containing this compound must be classified as Halogenated Organic Waste .[2]

• Solid Waste: Pure 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid, contaminated consumables (e.g., weigh boats, contaminated gloves, paper towels), and residues from spills should be collected as Solid Halogenated Waste .

• Liquid Waste: Solvents used to rinse glassware or dissolve the compound for any reason (e.g., decontamination) must be collected as Liquid Halogenated Waste .[5]

Causality Note: Do not attempt to neutralize this compound with a base as a primary disposal method. While it is an acid, its primary hazard classification for disposal is "halogenated." Mixing with other chemicals, especially in a waste container, is strongly discouraged as it can lead to unknown and potentially violent reactions.[6] The designated disposal pathway for halogenated organics is high-temperature incineration, a process managed by specialized waste disposal facilities.[3][4]

Step 3: Use Designated and Correctly Labeled Waste Containers

Proper containment is essential for safety and regulatory compliance.

• Select a Compatible Container: Use a rigid, leak-proof container with a secure screw-top cap. High-density polyethylene (HDPE) or glass containers are appropriate. Ensure the container is compatible with the waste type (e.g., do not store corrosive rinseates in a metal can).[7]

• Label the Container Clearly: All hazardous waste containers must be labeled before any waste is added. The label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "2-((1-Bromonaphthalen-2-yl)oxy)acetic acid" and any other components (e.g., "Rinseate in Acetone").

  • The specific hazards (e.g., "Irritant," "Harmful if Swallowed").

  • The date the first waste was added to the container.

Step 4: Store Waste in a Satellite Accumulation Area (SAA)

Hazardous waste must be stored at or near the point of generation in a designated Satellite Accumulation Area (SAA) while it awaits pickup.[6][8]

• The SAA must be under the control of the laboratory personnel.

• Keep waste containers securely capped at all times, except when adding waste.[9]

• Ensure secondary containment (such as a spill tray) is used to capture any potential leaks.[7]

• Do not accumulate more than 55 gallons of hazardous waste in an SAA.[8]

Step 5: Schedule a Pickup for Professional Disposal

Under no circumstances should this chemical waste be disposed of in the regular trash or poured down the drain.[9][10] All hazardous waste must be collected and managed by your institution's Environmental Health & Safety (EHS) department or a licensed hazardous waste disposal contractor. Follow your institution's specific procedures for requesting a waste pickup.

Part 3: Managing Spills and Decontamination

Accidents happen. A clear plan for managing spills and decontaminating equipment is a non-negotiable part of laboratory safety.

Protocol for Small Spill Cleanup (Solid Powder)

• Alert Personnel: Inform others in the immediate area.

• Ensure PPE: Don the PPE listed in Part 2, Step 1.

• Prevent Dusting: Gently cover the spill with a dry, inert absorbent material such as sand or vermiculite. Do not use a dry paper towel, as this can create dust.

• Collect Material: Carefully sweep or scoop the absorbed material into a designated waste container. Use non-sparking tools if a flammable solvent is nearby.

• Final Decontamination: Wipe the spill area with a cloth dampened with a suitable solvent (e.g., ethanol or acetone).

• Dispose of all Materials: All cleanup materials (absorbent, contaminated gloves, cloths) must be placed in the Solid Halogenated Waste container.[1]

Protocol for Decontaminating Glassware

• Initial Rinse: Rinse the glassware with a small amount of an appropriate organic solvent (e.g., acetone or ethanol) that can dissolve the compound.

• Collect Rinseate: This initial rinseate is hazardous. It must be collected in the designated Liquid Halogenated Waste container.[5]

• Repeat: Perform a triple rinse. The subsequent rinses should also be collected as hazardous waste.[9]

• Final Wash: After the solvent rinses, the glassware can be washed with soap and water as usual.

Disposal of Empty Reagent Bottles

A container that held 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid is not considered "empty" until it has been properly decontaminated.

• Triple rinse the container with a suitable solvent.[9]

• Collect all rinseate as Liquid Halogenated Waste .

• Deface or remove the original label.[9]

• Once decontaminated and the label is removed, the container can typically be disposed of in the regular trash or recycling, according to your facility's guidelines.

Part 4: Visual Disposal Workflow

To ensure clarity, the following diagram illustrates the decision-making process for waste segregation.

Caption: Decision workflow for segregating waste containing 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid.

References

• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University. [Link]

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A Senior Application Scientist's Guide to Handling 2-((1-Bromonaphthalen-2-yl)oxy)acetic Acid

As researchers dedicated to advancing scientific frontiers, our most critical instrument is a rigorous culture of safety. The compound 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid, while a valuable intermediate, presents a specific hazard profile that demands meticulous handling. This guide moves beyond a simple checklist, offering a procedural and intellectual framework to ensure your safety and the integrity of your work. We will explore not just what to do, but why we do it, grounding every recommendation in established safety principles.

Hazard Assessment: Understanding the Molecule

Before donning a single glove, a full understanding of the compound's risks is essential. The hazard profile of 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid is derived from its distinct chemical features: the halogenated aromatic naphthalene core and the carboxylic acid functional group.

Based on supplier safety data and analysis of structurally similar compounds, the primary hazards are categorized under the Globally Harmonized System (GHS) with the GHS07 pictogram, indicating a substance that is an irritant, skin sensitizer, or is acutely toxic (harmful).[1][2]

Hazard Statements:

• H302: Harmful if swallowed. [1][2]

• H315: Causes skin irritation. [1][2]

• H319: Causes serious eye irritation. [1][2]

• H335: May cause respiratory irritation. [1][2]

The rationale behind these classifications is clear:

• Respiratory and Dermal Irritation: The naphthalene ring system and the presence of bromine can lead to irritation of the respiratory tract and skin upon contact.[3][4] Fine powders are easily aerosolized, making inhalation a significant risk during handling.

• Serious Eye Hazard: The carboxylic acid moiety, similar to other acetic acid derivatives, presents a notable risk to the eyes.[5] Contact can cause serious irritation, and in the absence of immediate and proper first aid, could lead to more severe damage.

• Systemic Effects: While specific toxicological data is limited, halogenated aromatic compounds warrant cautious handling due to the potential for systemic effects upon absorption. The "harmful if swallowed" classification underscores this risk.[6]

Hazard Classification	GHS Code	Signal Word	Pictogram
Acute Toxicity, Oral	Category 4	Warning	GHS07 (Exclamation Mark)
Skin Irritation	Category 2	Warning	GHS07 (Exclamation Mark)
Eye Irritation	Category 2	Warning	GHS07 (Exclamation Mark)
Specific Target Organ Toxicity (Single Exposure)	Category 3	Warning	GHS07 (Exclamation Mark)

The Core Protocol: Personal Protective Equipment (PPE)

Your primary defense against exposure is a combination of engineering controls and a correctly chosen PPE ensemble. Never handle this compound on an open bench.

Primary Engineering Control: The Chemical Fume Hood All operations that involve handling the solid powder or its solutions—including weighing, transfers, and additions to reaction vessels—must be conducted within a properly functioning chemical fume hood.[7][8] This is non-negotiable, as it is the most effective way to mitigate inhalation risks.

The PPE Ensemble:

• Hand Protection:

  • Glove Type: Nitrile gloves provide a robust barrier against a wide range of chemicals and are the recommended choice for handling this compound.[9][10]

  • Protocol: Always inspect gloves for any signs of degradation or puncture before use.[3] For procedures involving significant quantities or extended handling times, wearing two pairs of nitrile gloves (double-gloving) is a prudent measure. This provides an additional layer of protection and allows for the safe removal of the outer glove if contamination is suspected.

• Eye and Face Protection:

  • Minimum Requirement: Chemical splash goggles that form a seal around the eyes are mandatory. Standard safety glasses do not offer sufficient protection from splashes or airborne powder.[11]

  • Best Practice: A full-face shield must be worn over the chemical splash goggles whenever there is a risk of splashes, such as during the transfer of solutions or when working with larger volumes. The corrosive potential of the acetic acid group makes protecting the entire face a critical step.[3][8]

• Body Protection:

  • A flame-resistant laboratory coat, fully buttoned, is required.

  • For operations involving larger quantities (e.g., >50g), consider using a chemically resistant apron over the lab coat to provide an additional barrier against spills.

  • Ensure full-length pants and closed-toe shoes are worn to protect your legs and feet.[7][8]

• Respiratory Protection:

  • Under normal operating conditions within a fume hood, a respirator should not be necessary.

  • In the event of a large spill or a failure of the primary engineering controls, a NIOSH-approved air-purifying respirator with organic vapor/acid gas cartridges would be required for emergency response.[3][12] All personnel who may need to use a respirator must be properly fit-tested and trained.

Operational Plan: From Receipt to Reaction

A methodical workflow is essential for minimizing exposure risk.

Step-by-Step Handling Protocol:

• Preparation: Before retrieving the chemical, ensure the fume hood is operational, the work area is clean, and all necessary PPE is correctly donned. Prepare your waste containers in the fume hood.

• Weighing the Compound:

  • Place an analytical balance or a tared weigh boat inside the fume hood.

  • Carefully open the container. Avoid any sudden movements that could aerosolize the powder.

  • Use a spatula to transfer the desired amount of the solid to the weigh boat.

  • Securely close the primary container immediately after weighing.

  • Wipe the spatula clean with a solvent-dampened cloth (e.g., ethanol or isopropanol), and dispose of the cloth in the designated halogenated solid waste container.

• Dissolution and Transfer:

  • Add the solvent to the vessel containing the weighed solid slowly to avoid splashing.

  • If transferring the solution, use a funnel to minimize the risk of spills.

  • Rinse the weigh boat with a small amount of solvent and add the rinsing to the reaction vessel to ensure a complete transfer.

• Post-Handling:

  • Wipe down the work surface inside the fume hood with an appropriate solvent.

  • Remove the outer pair of gloves (if double-gloved) and dispose of them in the solid waste container.

  • Remove remaining PPE in the correct order (gloves first, then face shield/goggles, then lab coat) before exiting the laboratory.

  • Wash hands thoroughly with soap and water after handling is complete.[3][8]

Emergency & Disposal Plans

Emergency Procedures:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek medical attention.[3][6]

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[6][13]

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[3]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[6]

• Spill Cleanup:

  • Small Spill (<5g): Wearing your full PPE ensemble, gently cover the spill with an inert absorbent material like vermiculite or sand.[3] Carefully sweep the material into a designated halogenated waste container.

  • Large Spill: Evacuate the area and notify your institution's environmental health and safety (EHS) department immediately.[14]

Disposal Plan: A Critical Responsibility

As a brominated organic compound, 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid and any materials contaminated with it must be disposed of as halogenated organic waste .[7][14][15]

• Waste Segregation: It is imperative to keep halogenated waste separate from non-halogenated waste streams to ensure proper disposal and control costs.[15][16][17]

• Waste Containers:

  • Solid Waste: Use a clearly labeled, sealable container for contaminated gloves, weigh paper, absorbent pads, and any residual solid. The label must read "Halogenated Organic Solid Waste" and list the chemical constituents.[15][16]

  • Liquid Waste: Use a designated, sealable, and compatible container for all solutions containing the compound. The label must read "Halogenated Organic Liquid Waste" and list all chemical components and their approximate percentages.[14][16]

• Procedure: All waste containers must be kept closed except when actively adding waste.[14][16] Store waste containers in a designated satellite accumulation area within the lab, preferably in secondary containment.

Workflow Visualization

The following diagram outlines the complete, safety-first workflow for handling 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid.

Caption: Safe Handling Workflow for 2-((1-Bromonaphthalen-2-yl)oxy)acetic acid.

References

• Halogenated Organic Liquids - Standard Operating Procedure . Braun Research Group, University of Illinois Urbana-Champaign. [Link]

• Safe Laboratory Practices: Handling and Disposing of Organic Substances . HSC Chemistry. [Link]

• Halogenated Solvents in Laboratories . Temple University, Campus Operations. [Link]

• Hazardous Waste Segregation Guide . Bucknell University. [Link]

• 1 – BROMO NAPHTHALENE MATERIAL SAFETY DATA SHEET . Techno PharmChem. [Link]

• Naphthalene, 1-bromo- Organic Syntheses Procedure . Organic Syntheses. [Link]

• Safety Data Sheet: 1-Bromonaphthalene . Carl Roth. [Link]

• Personal Protective Equipment (PPE) . U.S. Department of Health & Human Services. [Link]

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• A Guide to Non-Respiratory Personal Protective Equipment (PPE) . Health and Safety Authority. [Link]

• Protective Equipment . American Chemistry Council. [Link]

• Acetic acid, ((2-bromo-4-(2-thienylcarbonyl)-1-naphthalenyl)oxy)- . PubChem. [Link]

• Safety Data Sheet: Acetic acid . Carl Roth. [Link]

• Safety Data Sheet: 2-(Bromoacetyl)naphthalene . Thermo Fisher Scientific. [Link]

• 2-Naphthoxyacetic acid GHS Classification . PubChem. [Link]

• Safety Data Sheet: 2-Naphthol . Carl Roth. [Link]

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